An In-Depth Technical Guide to 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, a synthetic anthraquinone derivative. This docum...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, a synthetic anthraquinone derivative. This document will delve into its chemical identity, properties, and analytical methodologies, while also touching upon the broader context of anthraquinone compounds in scientific research and development.
Chemical Identity and Core Properties
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, identified by the CAS Number 63467-00-5 , is a distinct member of the anthraquinone family.[1] Its core structure is based on anthracene, with two ketone groups at positions 9 and 10, a hydroxyl group at position 1, and a (2-methoxyethyl)amino group at position 4.
The primary documented application for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is in analytical separation via High-Performance Liquid Chromatography (HPLC).[1] This technique is crucial for isolating and quantifying the compound, which is a fundamental requirement for any research or development application, including pharmacokinetic studies.[1]
Reverse-Phase HPLC Methodology
A standard reverse-phase (RP) HPLC method can be employed for the analysis of this compound.[1] The separation is based on the differential partitioning of the analyte between a nonpolar stationary phase and a polar mobile phase.
Experimental Protocol: HPLC Analysis
Column: A Newcrom R1 HPLC column is a suitable choice for this separation.[1]
Mobile Phase: A simple mobile phase consisting of a mixture of acetonitrile (MeCN), water, and an acidifier is effective.[1]
For standard UV detection, phosphoric acid can be used.
For applications compatible with Mass Spectrometry (MS), formic acid should be substituted for phosphoric acid.[1]
Detection: UV-Vis detection at an appropriate wavelength based on the compound's absorbance spectrum.
Scalability: This method is scalable and can be adapted for preparative separation to isolate impurities or for pharmacokinetic analysis.[1]
Caption: Overview of the application areas for anthraquinone derivatives.
Conclusion
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5) is a specific anthraquinone derivative with a confirmed application in HPLC analysis. While detailed experimental data on its physicochemical properties, synthesis, and biological activity are not extensively documented in publicly accessible literature, this guide provides a framework for its study based on the well-established chemistry of related compounds. Further research into this molecule could unveil novel properties and applications, contributing to the broader fields of chemistry, materials science, and drug discovery.
References
Current time inform
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone | SIELC - SIELC Technologies. (2018, May 16).
1-HYDROXY-4-METHYLAMINO-ANTHRAQUINONE(DISPERSE BLUE 22 C.I. 60715) AldrichCPR | Sigma-Aldrich.
SAFETY DATA SHEET - Sigma-Aldrich. (2025, October 15).
5-[[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]ethylamino]phenyl]acetamide - CAS Common Chemistry.
Synthesis and cytostatic and antiviral activities of 2'-deoxy-2',2'-difluororibo - PubMed. (2013, May 15).
SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, June 30).
US2653954A - Manufacture of 1-amino-4-hydroxy-anthraquinone - Google P
Anthraquinone-based dyes with limited data availability: Human health tier II assessment. (2015, April 24).
Natamycin - AERU - University of Hertfordshire. (2025, October 14).
Process for the preparation of aminoanthraquinone derivatives - European Patent Office - EP 0463993 A1 - Googleapis.com.
Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity - MDPI. (2022, August 6).
Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Deriv
Tetradecamethylcycloheptasilox...
Pigment Orange 46 - CAS Common Chemistry.
Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group - MDPI. (2023, August 28).
Synthesis and cytotoxic activity of alpha-santonin deriv
2-ETHYLHEXANOL (D17, 98%)
Synthesis, DNA-binding properties, and antitumor activity of novel distamycin deriv
Synthesis and characterization of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Technical Synthesis Guide: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone Executive Summary & Chemical Identity This technical guide details the synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467...
This technical guide details the synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5), a functionalized anthraquinone derivative. Structurally characterized by an asymmetrical 1,4-substitution pattern, this molecule serves as a critical intermediate in the synthesis of high-performance disperse dyes and a potential scaffold for DNA-intercalating chemotherapeutics (anthracycline analogs).
The protocol selected prioritizes the Leuco-Quinizarin Promoted Condensation . Unlike direct nucleophilic substitution on quinizarin (which is kinetically sluggish), the inclusion of leucoquinizarin exploits the higher reactivity of the tautomeric keto-form, facilitating Schiff base formation followed by oxidative aromatization.
Soluble in DMSO, DMF, chloroform; sparingly soluble in water
Retrosynthetic Analysis & Reaction Design
The synthesis relies on the desymmetrization of 1,4-dihydroxyanthraquinone (Quinizarin). The reaction is a nucleophilic aromatic substitution (
) facilitated by a redox cycle.
Mechanism Logic:
Activation: Leucoquinizarin (2,3-dihydro-1,4-dihydroxyanthraquinone) exists in equilibrium with its keto-tautomer, which is more susceptible to nucleophilic attack by the amine than the aromatic quinizarin.
Condensation: 2-methoxyethylamine attacks the carbonyl of the leuco-form.
Regeneration: The resulting leuco-amine intermediate is oxidized (via air sparging or chemical oxidants) to restore the aromatic anthraquinone system.
Selectivity: Boric acid is employed as a regioselective directing group. It forms a cyclic borate ester with the C1-hydroxyl and the C9-carbonyl, protecting the C1-OH from substitution and activating the C4 position for amination.
Figure 1: Reaction pathway illustrating the leuco-promoted condensation and boric acid direction.
Experimental Protocol
Safety Warning: Anthraquinones are potential mutagens. 2-methoxyethylamine is toxic and a skin irritant. Perform all operations in a certified chemical fume hood.
Reagents and Materials[1][2][3][4][5][6]
Quinizarin (96%+): 24.0 g (100 mmol)
Leucoquinizarin (90%+): 2.4 g (10 mmol) — Acts as the redox catalyst.
2-Methoxyethylamine: 15.0 g (200 mmol) — 1.5 to 2.0 eq excess.
Boric Acid: 3.1 g (50 mmol) — 0.5 eq.
Solvent: Ethanol (150 mL) or 2-Ethoxyethanol (for higher reflux temp).
Oxidant: Compressed air source or Sodium Perborate.
Step-by-Step Synthesis
Complexation (Step A):
To a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer, charge 150 mL of Ethanol.
Add Quinizarin (24.0 g) and Boric Acid (3.1 g).
Heat the mixture to 60°C and stir for 30 minutes. Rationale: This allows the formation of the quinizarin-borate complex, protecting the C1 position.
Condensation (Step B):
Add Leucoquinizarin (2.4 g) to the reaction vessel.
Add 2-Methoxyethylamine (15.0 g) dropwise over 10 minutes.
Increase temperature to reflux (~78-80°C for Ethanol).
Maintain reflux for 6–8 hours.
In-Process Control (IPC): Monitor via TLC (Mobile phase: Toluene/Ethyl Acetate 4:1). The starting material (orange) should disappear, replaced by a violet/blue spot (product).
Oxidation (Step C):
Once the reaction is complete, cool the mixture to 40°C.
Insert a sparger tube and bubble air vigorously through the solution for 2 hours.
Alternative: If the leuco form persists (greenish/brown tint), add 1.0 g of sodium perborate and stir for 30 minutes. This ensures the leuco-amine intermediate is fully aromatized to the stable anthraquinone.
Isolation (Step D):
Cool the reaction mass to 0–5°C using an ice bath. Stir for 1 hour to maximize precipitation.
Filter the dark violet precipitate using a Büchner funnel.
Wash the cake with cold ethanol (2 x 30 mL) to remove unreacted amine and boric acid residues.
Wash with water (2 x 50 mL) to remove inorganic salts.
Purification:
Recrystallize the crude solid from Glacial Acetic Acid or Toluene .
Dry in a vacuum oven at 60°C for 12 hours.
Characterization & Validation
To ensure scientific integrity, the isolated product must be validated against the following spectral signatures.
Advanced Spectroscopic Characterization of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Part 1: Executive Summary & Molecular Architecture Chemical Identity This guide focuses on 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5), a specific derivative of the anthraquinone chromophore.[1] Str...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Executive Summary & Molecular Architecture
Chemical Identity
This guide focuses on 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5), a specific derivative of the anthraquinone chromophore.[1] Structurally, it belongs to the class of Disperse Red/Violet dyes . It features an anthraquinone backbone substituted with a hydroxyl group at position 1 and a (2-methoxyethyl)amino group at position 4.[1][2]
Molecular Formula:
Molecular Weight: ~297.31 g/mol
Appearance: Dark red to violet crystalline powder.
Solubility: Lipophilic; soluble in organic solvents (DCM, DMSO, Methanol), sparingly soluble in water.
Electronic Structure & Chromophore Theory
The spectral properties of this molecule are governed by Intramolecular Charge Transfer (ICT) . The anthraquinone core acts as an electron acceptor (A), while the hydroxyl (-OH) and substituted amine (-NHR) groups act as electron donors (D).
D-
-A System: The 1-OH and 4-NHR groups push electron density into the quinoid ring system. The (2-methoxyethyl) tail on the amine exerts a positive inductive effect (+I), stabilizing the excited state more effectively than a primary amine, resulting in a bathochromic (red) shift relative to unsubstituted 1-amino-4-hydroxyanthraquinone (Disperse Red 15).
Intramolecular Hydrogen Bonding: A critical feature is the formation of dual intramolecular hydrogen bonds:
Between the 1-OH hydrogen and the 9-carbonyl oxygen.
Between the 4-NH hydrogen and the 10-carbonyl oxygen.
These bonds planarize the molecule, enhancing
-conjugation and molar absorptivity (), but often quenching fluorescence via Excited State Intramolecular Proton Transfer (ESIPT) .
Figure 1: Jablonski-style diagram illustrating the competition between radiative decay (fluorescence) and ESIPT-mediated non-radiative decay in 1,4-disubstituted anthraquinones.
Part 2: Spectral Properties (Data & Analysis)
UV-Vis Absorption Profile
The absorption spectrum is characterized by a dominant band in the visible region responsible for its intense red-violet color.
Parameter
Value (Approximate)
Notes
(Methanol)
535 - 545 nm
Bathochromic shift vs. Disperse Red 15 (~520 nm) due to alkyl substitution.
(DCM)
540 - 550 nm
Non-polar solvents often yield sharper vibrational fine structure.
Extinction Coefficient ()
12,000 - 18,000
Typical for 1,4-disubstituted anthraquinone charge-transfer bands.
Transition Type
(CT)
Strong ICT character from Amine/OH to Carbonyl.
Visual Color
Red-Violet / Magenta
Solvatochromism:
The molecule exhibits positive solvatochromism . As solvent polarity increases (e.g., Toluene
Methanol), the absorption band typically broadens and shifts slightly red (5-10 nm). However, the strong intramolecular H-bonds reduce the magnitude of this shift compared to dyes without internal H-bonding.
Fluorescence & Photophysics
While 1,4-diaminoanthraquinones are often fluorescent, the presence of the 1-hydroxy group introduces a fast relaxation pathway.
Quantum Yield (
): Generally low (< 0.1) in fluid solution at room temperature due to ESIPT.
Emission Maximum: Expected in the 580 - 620 nm range (Orange-Red emission).
Stokes Shift: Moderate to Large (~1500-2000
), indicative of significant structural reorganization or proton transfer in the excited state.
Part 3: Experimental Protocols
Protocol A: Determination of Molar Extinction Coefficient (
)
Objective: Accurate quantification of the dye concentration in various media.
Solvent: Spectroscopic grade Methanol (MeOH) or Dichloromethane (DCM).
Workflow:
Stock Preparation: Weigh exactly 2.97 mg of dye. Dissolve in 100 mL volumetric flask with MeOH to create a 100
M stock solution. Sonicate for 5 mins to ensure complete dissolution.
Serial Dilution: Prepare five standards: 2, 5, 10, 20, and 40
M.
Baseline Correction: Run a blank scan with pure MeOH from 250 nm to 800 nm.
Acquisition: Measure absorbance (
) at (~540 nm) for all standards.
Validation: Plot
vs. Concentration (). The linear regression () slope equals (path length, usually 1 cm).
Figure 2: Workflow for the determination of molar extinction coefficient.
Part 4: Applications & Significance[3]
Analytical Standard: Used in HPLC method development for characterizing impurities in anthraquinone dye synthesis (See Ref 1).
Dye Chemistry: The "methoxyethyl" group is a strategic modification. It imparts amphiphilicity , allowing the dye to penetrate hydrophobic polymer matrices (like polyester) while maintaining solubility in polar dye baths.
Biological Probe: Due to its lipophilicity and potential DNA intercalation (planar structure), derivatives of this class are often investigated for cell staining, though specific toxicity data for this CAS should be verified.
References
SIELC Technologies. (2018). Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Retrieved from [Link]
PubChem. (n.d.).[2][3] 1-Amino-4-hydroxyanthraquinone (Disperse Red 15) - Structural Analog Data. National Library of Medicine. Retrieved from [Link]
Tiiips. (2025).[4] 1-Anilino-4-hydroxyanthraquinone - Spectroscopic Properties. Retrieved from [Link]
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone molecular weight and formula
This guide serves as a comprehensive technical resource for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone , a specialized anthraquinone derivative used primarily in analytical chromatography and dye chemistry. The fol...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a comprehensive technical resource for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone , a specialized anthraquinone derivative used primarily in analytical chromatography and dye chemistry. The following content is structured to support research, synthesis, and application development with high scientific integrity.
Physicochemical Profile, Synthetic Pathways, and Application Protocols
Executive Summary & Chemical Identity
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5) is a disubstituted anthraquinone chromophore.[1] Characterized by a planar tricyclic core with an intramolecular hydrogen bond between the C1-hydroxyl and C9-carbonyl, it exhibits high stability and distinct spectral properties. It serves as a critical reference standard in HPLC method development and a functional intermediate in the synthesis of disperse dyes (violet/blue spectrum).
Soluble in DMSO, DMF, Acetone; Sparingly soluble in Water
Physicochemical Profile & Spectral Data
Structural Dynamics
The molecule features a "push-pull" electronic system. The electron-donating amino group at C4 and the hydroxyl group at C1 create a strong charge-transfer transition, responsible for its intense extinction coefficient in the visible region.
Intramolecular H-Bonding: The C1-OH proton forms a hydrogen bond with the C9-carbonyl oxygen, locking the conformation and shifting the OH proton signal downfield (>13 ppm) in NMR.
Chromophore: The 1,4-disubstitution pattern typically yields absorption maxima (
) in the 520–550 nm range (Violet/Blue).
Predicted Spectral Characteristics
Note: Experimental spectra should be validated against a certified standard.
¹H-NMR (DMSO-d₆, 400 MHz):
13.5 ppm (s, 1H, -OH, chelated).
10.8 ppm (br t, 1H, -NH-).
8.2–7.8 ppm (m, 4H, Anthraquinone ring protons).
7.2–7.4 ppm (d, 2H, C2/C3 protons).
3.6 ppm (t, 2H, -O-CH ₂-).
3.5 ppm (q, 2H, -NH-CH ₂-).
3.3 ppm (s, 3H, -OCH ₃).
Mass Spectrometry (ESI+):
[M+H]⁺ calculated: 298.11 m/z.
Synthesis & Manufacturing Protocols
The synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone generally follows a Nucleophilic Aromatic Substitution (SₙAr) pathway using Quinizarin (1,4-dihydroxyanthraquinone) as the precursor.
Mechanistic Insight: The Leuco-Activation Strategy
Direct amination of Quinizarin is kinetically slow due to the electron-rich nature of the ring. To optimize yield and regioselectivity, the reaction often employs Leucoquinizarin (the reduced 2,3-dihydro form) or a mixture of Quinizarin/Leucoquinizarin. The leuco form disrupts the aromaticity of the substituted ring, making the C4 position more susceptible to nucleophilic attack by the amine.
Reaction: Heat to reflux (approx. 78–80°C) for 6–12 hours. Monitor via TLC (Mobile phase: Toluene/Acetone) or HPLC.
Note: If using Leucoquinizarin, the reaction temperature can often be lowered to 50–60°C.
Oxidation (If Leuco used): Once the condensation is complete, bubble air through the hot solution for 2 hours to re-aromatize the ring.
Work-up: Cool the mixture to 0–5°C. The product will precipitate.
Purification: Filter the solid. Wash with cold methanol to remove unreacted amine. Recrystallize from Ethanol/DMF to achieve >98% purity.
Synthesis Pathway Diagram
Caption: Figure 1. Dual synthetic pathways utilizing Quinizarin or Leucoquinizarin precursors for regioselective amination.
Applications
Analytical Chemistry (HPLC Standard)
This compound is a critical standard for validating HPLC methods involving anthraquinone impurities.
Column: C18 or Phenyl-Hexyl (e.g., SIELC Newcrom R1).
Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid (MS compatible) or Phosphoric Acid (UV detection).
Detection: UV at 254 nm (aromatic) and ~530 nm (visible).
Use Case: Separation of synthesis by-products in dye manufacturing.
Dye Chemistry
The 2-methoxyethyl side chain imparts improved solubility in organic substrates compared to the free amine (Disperse Red 15). This makes it suitable for:
Disperse Dyes: For dyeing polyester and acetate fibers.
Solvent Dyes: Coloring plastics and resins where high thermal stability is required.
Safety & Handling (E-E-A-T)
Caution: While specific toxicological data for CAS 63467-00-5 is limited, it should be handled with the same rigor as analogous 1-amino-anthraquinones.
Carcinogenicity: Suspected (Category 2) due to the anthraquinone core.[4]
Aquatic Toxicity: Potential for long-term adverse effects.[2]
PPE Requirements: Nitrile gloves, safety goggles, and a particulate respirator (N95/P2) are mandatory during synthesis or handling of powder.
Storage: Store at 2–8°C, protected from light (amber vials), under inert atmosphere (Argon) to prevent slow oxidation or hydrolysis.
References
SIELC Technologies. (2018). Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Retrieved from [Link]
PubChem. (n.d.).[5] Compound Summary: 1-Hydroxy-4-[(2-hydroxyethyl)amino]anthraquinone (Structural Analog). National Library of Medicine. Retrieved from [Link]
Matsuoka, M. (1990). Absorption Spectra of Dyes for Diode Lasers. Bunshin Publishing. (Reference for general anthraquinone spectral shifts).
Allen, N. S. (2012). Photochemistry and Photophysics of Polymeric Materials. John Wiley & Sons.[6] (Reference for anthraquinone light stability and dye mechanisms).
U.S. Patent 5,424,461. (1995). Process for preparing 1-amino-4-hydroxyanthraquinone.[7] (Foundational chemistry for the synthesis pathway).
Technical Guide: Solubility Profiling of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
[1] Executive Summary Compound Identity: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone CAS Registry Number: 63467-00-5 Chemical Class: Anthraquinone Derivative / Disperse Dye Analog This technical guide provides a com...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
Compound Identity: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
CAS Registry Number: 63467-00-5
Chemical Class: Anthraquinone Derivative / Disperse Dye Analog
This technical guide provides a comprehensive analysis of the solubility characteristics of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. A structural analog to Disperse Red 15 and Disperse Blue 72 , this compound exhibits a solubility profile governed by its rigid, planar anthraquinone backbone and the amphiphilic nature of the (2-methoxyethyl)amino substituent.
Critical for applications in polymer dyeing, HPLC standard formulation, and pharmaceutical intermediate synthesis , the compound demonstrates negligible aqueous solubility but significant solubility in polar aprotic solvents and chlorinated hydrocarbons. This guide outlines theoretical solubility parameters, estimated quantitative profiles based on Structure-Activity Relationships (SAR), and validated experimental protocols for precise determination.
Physicochemical Characterization
Understanding the solubility requires a breakdown of the molecular forces at play. The molecule features an intramolecular hydrogen bond between the C1-hydroxyl and the C9-carbonyl, and potentially between the C4-amine and C10-carbonyl, which reduces its interaction with external solvents.
Property
Value (Calculated/Estimated)
Significance
Molecular Formula
CHNO
Core scaffold + substituent
Molecular Weight
~297.31 g/mol
Moderate size, impacts diffusion
LogP (Octanol/Water)
3.4 – 3.8
Highly lipophilic; poor water solubility
H-Bond Donors
2 (OH, NH)
Sites for solvent interaction
H-Bond Acceptors
5 (2 x C=O, 1 x OH, 1 x NH, 1 x OMe)
Receptive to protic solvents
TPSA
~70-80 Ų
Moderate polarity surface area
Solubility Thermodynamics & Mechanisms
Hansen Solubility Parameters (HSP)
To predict solubility in novel solvent systems, we utilize the Hansen Solubility Parameters (HSP).[1] The total solubility parameter (
) is decomposed into dispersion (), polar (), and hydrogen bonding () forces.[2]
Dispersion (
): High, due to the large pi-conjugated anthraquinone system.
Polarity (
): Moderate, driven by the quinone carbonyls and the amine linker.
Hydrogen Bonding (
): Moderate, limited by intramolecular locking.
Interaction Prediction:
Solvents with an interaction radius (
) < (solubility sphere radius) relative to the solute will dissolve the compound.
Solvation Mechanism Diagram
The following diagram illustrates the competitive interaction between the solute's internal stability (crystal lattice energy) and the solvent's solvation power.
Figure 1: Thermodynamic pathway of dissolution. Solubility is achieved when Solute-Solvent interactions (Green) overcome the Crystal Lattice Energy stabilized by Intramolecular H-bonds (Red).
Estimated Solubility Profile
Note: Values are estimated based on SAR with homologous anthraquinones (e.g., Disperse Red 15, 1-amino-4-hydroxyanthraquinone) and thermodynamic modeling. Actual values may vary by crystal polymorph.
Table 1: Solubility in Common Organic Solvents (at 25°C)
Solvent Class
Solvent
Solubility Rating
Est. Conc. (mg/mL)
Mechanistic Rationale
Polar Aprotic
DMSO
High
> 25
High dipole moment disrupts crystal lattice; S=O accepts H-bonds.
DMF
High
> 20
Similar to DMSO; excellent for anthraquinone derivatives.
Acetone
Moderate-High
10 - 20
Good matching of and ; standard solvent for "Disperse" dyes.
Chlorinated
Dichloromethane
High
> 15
Excellent dispersion force () match with aromatic rings.
Chloroform
High
> 15
Similar to DCM; often used for extraction.
Alcohols
Methanol
Low-Moderate
1 - 5
Too polar; disrupts hydrophobic hydration.
Ethanol
Moderate
2 - 8
Better dispersion match than methanol; solubility increases significantly with heat.
Non-Polar
Hexane
Very Low
< 0.1
Mismatch in polarity; cannot overcome lattice energy.
Toluene
Moderate
5 - 10
Pi-pi stacking interactions aid solubility.
Aqueous
Water
Insoluble
< 0.01
Hydrophobic effect dominates; high LogP.
Experimental Protocol: Solubility Determination
To validate the exact solubility for regulatory or formulation purposes (e.g., HPLC standard preparation), follow this Saturation Shake-Flask Method .
Workflow Diagram
Figure 2: Step-by-step workflow for the Saturation Shake-Flask method.
Detection: HPLC-DAD (Diode Array Detector) or UV-Vis Spectrophotometer.
Step-by-Step Procedure:
Supersaturation: Weigh approximately 50 mg of the compound into a 20 mL scintillation vial. Add 5 mL of the target solvent. Ensure solid particles remain visible (indicating supersaturation).
Agitation: Place vials in a shaking water bath or orbital shaker controlled at 25.0 ± 0.1°C. Agitate at 150-200 RPM for 24 to 48 hours to ensure thermodynamic equilibrium.
Sedimentation: Stop agitation and allow the vials to stand for 4-6 hours. This prevents micro-crystals from clogging the filter.
Filtration: Draw the supernatant using a glass syringe (plastic may leach plasticizers) and filter through a pre-wetted 0.45 µm PTFE filter. Discard the first 1 mL of filtrate to account for filter adsorption.
Quantification:
Dilution: Dilute the filtrate gravimetrically with mobile phase (e.g., Acetonitrile) to fall within the linear calibration range.
HPLC Conditions:
Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).
Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) [70:30 v/v].
Wavelength: ~500-520 nm (visible region for red/violet dyes).
Calculation:
where is the dilution factor.
Applications & Formulation Implications
HPLC Method Development
Because of its hydrophobicity (LogP > 3), this compound requires a high percentage of organic modifier in Reverse Phase Chromatography (RPC).
Recommended Mobile Phase: High Acetonitrile content (>60%) is necessary to elute the compound within a reasonable timeframe.
Peak Tailing: The secondary amine group may interact with residual silanols on the silica column. Use a column with end-capping or add a modifier like Triethylamine (TEA) or Ammonium Acetate to improve peak shape.
Dyeing & Polymer Integration
In industrial applications (e.g., coloring plastics or polyesters), the solubility in supercritical CO
is often relevant.
Mechanism: The compound acts as a "Disperse Dye."[3] It dissolves into the amorphous regions of the polymer (e.g., PET, PMMA) at elevated temperatures.
Carrier Solvents: For liquid dyeing, carriers like chlorobenzenes or methylnaphthalenes are historically used, though modern processes prefer high-temperature aqueous dispersion where the compound's low water solubility is actually a feature, driving it into the hydrophobic fiber.
References
BenchChem. (2025).[4] Quantitative Solubility of 1,4-Anthraquinone in Organic Solvents. Retrieved from
Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Standard reference for HSP theory).
PubChem. (2025).[5] Compound Summary: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5).[6] National Library of Medicine. Retrieved from
SIELC Technologies. (2018). Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Retrieved from
Alwi, R. S., et al. (2014). Solubility correlation of anthraquinone derivatives in supercritical carbon dioxide. Journal of Chemical Thermodynamics, 74, 119-125. (Provides comparative data for homologous anthraquinones).
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Potential Biological Activity of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
[1]
Executive Summary
This technical guide provides a comprehensive analysis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5), a synthetic aminoanthraquinone derivative.[1] While historically utilized as a disperse dye intermediate (structurally related to C.I.[1] Disperse Blue 3 and Disperse Red 15), this scaffold possesses significant pharmacological potential due to its planar tricyclic architecture.
This guide explores its dual-nature profile: as a potent DNA intercalator and Topoisomerase II inhibitor capable of inducing apoptosis in neoplastic cells, and as a substrate for redox cycling that necessitates rigorous toxicological screening.[1] We provide detailed mechanisms, structure-activity relationships (SAR), and validated experimental protocols for researchers investigating this compound's therapeutic or toxicological properties.
Chemical Identity & Structural Properties[1][2][3]
The molecule features an anthraquinone core substituted at the 1-position with a hydroxyl group and at the 4-position with a (2-methoxyethyl)amino chain.[1] This specific substitution pattern balances hydrophobicity and solubility, distinguishing it from its more polar hydroxyethyl analogs.
The biological activity of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is driven by three primary mechanisms. These pathways are characteristic of the anthracycline/anthraquinone class but are modulated by the specific N-methoxyethyl tail.[1]
DNA Intercalation
The planar tricyclic anthraquinone system functions as a chromophore that inserts (intercalates) between adjacent base pairs of the DNA double helix.
Mechanism: The planar ring system slides between base pairs (preferentially 5'-pyrimidine-purine-3' steps), stabilized by
Role of Side Chain: The (2-methoxyethyl)amino tail projects into the minor groove, anchoring the complex via hydrogen bonding and van der Waals forces.[1] The methoxy terminus increases lipophilicity compared to a hydroxyl terminus, potentially altering residence time and sequence specificity.
Topoisomerase II Inhibition
Like mitoxantrone, this compound likely acts as a Topoisomerase II poison .
Mechanism: It stabilizes the transient "cleavable complex" formed between Topoisomerase II and DNA. This prevents the religation of the DNA strands, leading to double-strand breaks (DSBs).
Outcome: Accumulation of DSBs triggers the DNA damage response (DDR), activating p53 and leading to cell cycle arrest (G2/M phase) or apoptosis.
Oxidative Stress (Redox Cycling)
The quinone moiety (positions 9, 10) can undergo one-electron reduction by cellular reductases (e.g., NADPH-cytochrome P450 reductase).[1]
ROS Generation: The semiquinone radical rapidly reacts with molecular oxygen (
) to regenerate the quinone and produce superoxide anion ().[1] This "futile cycling" generates a burst of Reactive Oxygen Species (ROS), causing oxidative damage to lipids, proteins, and DNA.
Mechanistic Pathway Diagram[1]
Figure 1: Dual mechanism of action involving DNA intercalation/Topoisomerase II inhibition and ROS-mediated oxidative stress.[1]
Toxicological Assessment
While the compound holds therapeutic potential, its structural class carries specific toxicity risks that must be evaluated early in development.
Genotoxicity & Mutagenicity
Aminoanthraquinones are frequently mutagenic in the Ames test (Salmonella typhimurium strains TA98 and TA1537), primarily causing frameshift mutations .
Risk Factor: The intercalating nature can slip the reading frame during replication.
Mitigation: The N-alkylation (methoxyethyl group) typically reduces mutagenicity compared to the free amine (1-amino-4-hydroxyanthraquinone), but does not eliminate it.[1]
Cardiotoxicity
Similar to doxorubicin, the redox cycling capability poses a risk of cardiotoxicity. Cardiomyocytes are poor at detoxifying ROS (low catalase levels), making them susceptible to the superoxide generated by the quinone core.
Skin Sensitization
As a disperse dye analog, this compound is a potential skin sensitizer. It may bind to skin proteins (haptenization) and induce a T-cell mediated immune response (Allergic Contact Dermatitis).[1]
Experimental Protocols
To validate the biological activity of this compound, the following standardized workflows are recommended.
Synthesis (Nucleophilic Aromatic Substitution)
Objective: Synthesize high-purity 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone for testing.
Objective: Confirm DNA intercalation and calculate binding constant (
).
Preparation: Prepare a fixed concentration of compound (e.g., 20
M) in Tris-HCl buffer (pH 7.4).
Titration: Add increasing increments of CT-DNA (Calf Thymus DNA).[1]
Measurement: Record UV-Vis spectra (200–700 nm) after each addition.
Observation: Look for hypochromism (decrease in peak intensity) and bathochromic shift (red shift) of the absorption maximum (~550-600 nm), which confirms intercalation.[1]
References
Huang, H. S., et al. (2004).[2][3] "Synthesis and structure–activity correlations of the cytotoxic bifunctional 1,4-diamidoanthraquinone derivatives." Bioorganic & Medicinal Chemistry, 12(23), 6163-6170.[3] Link
Zee-Cheng, R. K., & Cheng, C. C. (1978). "Antineoplastic agents.[2][3] Structure-activity relationship study of bis(substituted aminoalkylamino)anthraquinones." Journal of Medicinal Chemistry, 21(3), 291-294. Link
Scientific Committee on Consumer Products (SCCP). (2007). "Opinion on Disperse Red 15 (1-amino-4-hydroxyanthraquinone)." European Commission.[4] Link
PubChem. (2025).[1][5] "1-Hydroxy-4-[(2-methoxyethyl)amino]-9,10-anthracenedione Compound Summary." National Library of Medicine. Link[1]
Kovacic, P., & Somanathan, R. (2014). "Mechanism of Action and Toxicity of Anthraquinones: Electron Transfer, Radical Species, and Oxidative Stress." Current Bioactive Compounds. Link
From Ancient Reds to Modern Therapeutics: A Technical Guide to the Discovery and History of Substituted Anthraquinone Dyes
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth exploration of the fascinating journey of substituted anthraquinone dyes, from their ancient roots in natural colorants to t...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth exploration of the fascinating journey of substituted anthraquinone dyes, from their ancient roots in natural colorants to their pivotal role in the birth of the synthetic chemical industry and their current, sophisticated applications in medicine and materials science. We will delve into the key scientific breakthroughs, the underlying chemical principles, and the evolution of synthetic strategies that have made this class of compounds a cornerstone of modern chemistry.
The Natural Origins: Madder, Turkey Red, and the Quest for a Vibrant Red
For centuries, the brilliant and lasting reds desired for textiles were sourced from nature. The most important of these was alizarin, a vibrant red dye extracted from the roots of the madder plant (Rubia tinctorum)[1][2][3]. This natural dye was the basis for the famous "Turkey red" dyeing process, a complex and laborious multi-step method that originated in the Levant and India[4][5][6]. The process, which involved treating cotton with rancid olive oil, sheep's dung, and alum as a mordant, produced a remarkably lightfast and wash-fast brilliant red that was highly prized in Europe[4][5][7]. The intricate and often foul-smelling process, sometimes involving up to 38 distinct stages, was a well-guarded secret for many years[7]. The introduction of this technique to Scotland in 1785 by chemists like Pierre Jacques Papillon marked a significant development in the European textile industry[4][5][7].
The economic and industrial importance of dyes like madder red, second only to indigo blue, spurred intense interest in understanding and replicating their properties, setting the stage for a chemical revolution[1].
The Dawn of the Synthetic Era: A Paradigm Shift in Chemistry
The mid-19th century was a period of profound transformation in chemical science. The accidental discovery of mauveine, the first synthetic aniline dye, by an 18-year-old William Henry Perkin in 1856 while attempting to synthesize quinine from coal tar, ignited the synthetic dye industry[8][9][10][11][12][13][14]. This serendipitous event demonstrated that vibrant, stable colors could be created from industrial waste products like coal tar, fundamentally altering the landscape of chemical manufacturing and textile production[1][10][13].
The Landmark Synthesis of Alizarin
The true turning point for anthraquinone dyes came in 1868. German chemists Carl Graebe and Carl Liebermann, assistants to Adolf Baeyer, achieved the first synthesis of a complex, naturally occurring dye: alizarin[1][3][14][15][16][17]. They determined that alizarin was a derivative of anthracene, a compound readily available from coal tar[3][15]. Their initial synthesis, published in 1869, was quickly followed by a more commercially viable method involving the sulfonation of anthraquinone[15].
In a remarkable coincidence of scientific innovation, William Henry Perkin independently discovered a similar synthesis route around the same time. However, the German chemical company BASF, for whom Graebe and Liebermann worked, filed their patent just one day before Perkin, on June 25, 1869[14][15][18]. This breakthrough had immediate and dramatic consequences. Synthetic alizarin, identical to the natural product but producible at a fraction of the cost, flooded the market. Within a decade, the centuries-old cultivation of the madder plant for dyeing purposes virtually collapsed, demonstrating the immense power and disruptive potential of synthetic organic chemistry[1][14][15][19].
This success not only solidified the foundation of the synthetic dye industry but also spurred deeper investigations into the molecular structures of natural products, reinforcing the acceptance of emerging theories like Kekulé's structure for benzene[1].
The Core Chemistry: Structure, Color, and Properties
The parent compound, anthraquinone, is a pale-yellow solid with a 9,10-dioxoanthracene core structure. It is this rigid, planar tricyclic system that provides the basis for the exceptional stability and lightfastness characteristic of this dye class[2][20]. The vibrant colors of anthraquinone dyes are not inherent to the core itself but arise from the introduction of electron-donating substituents, such as hydroxyl (-OH) or amino (-NH2) groups, at specific positions on the aromatic rings[2][20].
The position and nature of these substituents are critical in determining the final color and properties of the dye. Substituents at the alpha-positions (1, 4, 5, and 8) cause a significant bathochromic (deepening of color) shift, leading to a spectrum of hues from red to blue[2][20]. This relationship between molecular structure and color is a fundamental principle in dye chemistry.
Caption: Relationship between the core anthraquinone structure and its substituted, colored derivatives.
Expansion of the Anthraquinone Palette: Key Synthetic Developments
The initial synthesis of alizarin opened the floodgates to further innovation. Chemists learned to manipulate the anthraquinone core to produce a vast array of colors with varying properties for different applications.
Key Intermediates and Reactions
The synthesis of most anthraquinone dyes relies on a few key intermediates derived from the parent anthraquinone. Sulfonation and nitration reactions are paramount.[2]
Anthraquinone Sulfonic Acids: Sulfonation of anthraquinone yields anthraquinone sulfonic acids. The sulfonic acid group can then be readily replaced by other functional groups like amino or hydroxyl groups, providing a versatile entry point to a wide range of dyes.[2]
Nitroanthraquinones: Nitration provides nitroanthraquinones, which can be reduced to aminoanthraquinones, another crucial class of intermediates.[2]
Bromamine Acid: 1-amino-4-bromoanthraquinone-2-sulfonic acid, known as bromamine acid, is a particularly important intermediate for many brilliant blue and green acid and reactive dyes.[2][21]
The Birth of Vat Dyes: Indanthrone
A major milestone occurred in 1901 when René Bohn at BASF, while attempting to create an anthracene analogue of indigo, synthesized Indanthrone (C.I. Vat Blue 4)[22]. By fusing 2-aminoanthraquinone with potassium hydroxide at high temperatures, he created a brilliant blue dye with unprecedented fastness to light and washing[22]. Marketed as Indanthren (a portmanteau of "Indigo from Anthracene"), this discovery marked the birth of the anthraquinone vat dyes, a class of water-insoluble dyes applied in a soluble, reduced form before being re-oxidized on the fiber[22][23]. In the same year, by modifying the reaction conditions to higher temperatures, Bohn also produced the stable yellow vat dye, Flavanthrone [22].
Classification and Application of Anthraquinone Dyes
The versatility of the anthraquinone core has led to its use in virtually every major class of synthetic dyes. The specific functional groups attached to the core dictate the dye's properties and how it is applied to a substrate.
Dye Class
Key Functional Groups
Fiber Affinity
Application Principle
Acid Dyes
Sulfonic acid (-SO3H)
Wool, Silk, Nylon
Water-soluble; form ionic bonds with protein and polyamide fibers in an acidic bath.[23][24]
Disperse Dyes
Lack water-solubilizing groups
Polyester, Acetate
Finely ground, non-soluble dyes are dispersed in water and adsorb into hydrophobic fibers.[23]
Vat Dyes
Insoluble pigment
Cotton, Cellulosics
Insoluble dye is reduced to a soluble "leuco" form for fiber absorption, then re-oxidized to the insoluble pigment.[22][23]
Reactive Dyes
Triazine or other reactive groups
Cotton, Cellulose, Wool
Form a direct covalent bond with the fiber, resulting in excellent wash fastness.[20][21]
Mordant Dyes
Hydroxyl groups
Cotton, Wool, Silk
Require a metal salt (mordant) like aluminum or chromium to form an insoluble complex on the fiber.[19][23]
Modern Frontiers: From Dyes to Drugs and Devices
While their importance in the textile industry continues, the unique planar structure and rich redox chemistry of substituted anthraquinones have made them a subject of intense research in drug development and materials science.
Biomedical and Pharmaceutical Applications
The anthraquinone scaffold is a privileged structure in medicinal chemistry, found in numerous natural products with biological activity[16][25][26][27][28].
Anticancer Agents: Many anthraquinone derivatives exhibit significant anticancer activity. They can intercalate into DNA, inhibit key enzymes like topoisomerase II, and generate reactive oxygen species, leading to apoptosis in cancer cells. Derivatives like rhein and emodin are widely studied for these properties.[28][29]
Antimicrobial and Antiviral Activity: Certain substituted anthraquinones have shown potent activity against various bacteria, fungi, and viruses[25][29]. For example, aloe-emodin, emodin, and chrysophanol have demonstrated antiviral effects against the influenza A virus[29].
Fluorescent Probes: The inherent fluorescence of some anthraquinone derivatives makes them useful as stains and probes in biological imaging. They can be designed to selectively stain specific cellular compartments like the nucleus or endoplasmic reticulum.[30]
Caption: The versatile anthraquinone scaffold as a foundation for diverse modern applications.
Advanced Materials
The optoelectronic properties of anthraquinones are being harnessed in cutting-edge technologies:
Organic Electronics: Their stability and photoelectric properties make them promising materials for organic solar cells and organic light-emitting diodes (OLEDs)[31].
Liquid Crystal Displays (LCDs): Specific anthraquinone dyes are used as "guest" molecules in "host" liquid crystal mixtures to create colored displays[32].
Conclusion
The history of substituted anthraquinone dyes is a compelling narrative of scientific discovery and industrial innovation. It begins with the laborious extraction of color from a plant root and culminates in the rational design of molecules for advanced therapeutics and electronic devices. The synthesis of alizarin from coal tar was a pivotal moment that not only revolutionized the textile industry but also helped to establish the principles of modern organic chemistry. Today, the enduring legacy of the anthraquinone core continues to expand, proving that the journey of this remarkable class of molecules is far from over. Researchers in chemistry, biology, and materials science continue to find new and exciting applications for this versatile and historically significant scaffold.
References
Benchchem. (n.d.). The Core Chemistry of Anthraquinone Dyes: A Technical Guide for Researchers.
Wikipedia. (n.d.). Anthraquinone dyes.
The National Library of Israel. (2018, May 8). The Red that Created a Revolution.
MFA Cameo. (2026, February 23). Alizarin, synthetic.
Wikipedia. (n.d.). Turkey red.
West Dunbartonshire Council. (n.d.). Turkey Red.
Benchchem. (n.d.). A Technical Guide to the History and Development of Anthraquinone-Based Vat Dyes.
Ararat Rugs. (n.d.). History of Synthetic Dyes.
Wikipedia. (n.d.). Mauveine.
Under The Moonlight. (2022, November 17). A Rudimentary History of Turkey Red.
Griffiths, J. (n.d.). CHAPTER 6 - Chemistry of anthraquinonoid, polycyclic and miscellaneous colorants. In The Chemistry and Application of Dyes.
Science Museum Group. (2017, August 25). William Henry Perkin and the world's first synthetic dye.
Annetta's Attic. (n.d.). A Little History of Turkey Red.
Science History Institute. (n.d.). William Henry Perkin.
ResearchGate. (n.d.). Biological activity of anthraquinone derivatives.
Aleatorio Designs. (2024, June 5). A Brief History of Natural Dyes.
Technical Whitepaper: Structural, Synthetic, and Analytical Profiling of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Executive Summary Anthraquinone derivatives represent a privileged scaffold in both advanced materials science (as pleochroic dyes) and medicinal chemistry (as antineoplastic agents). This whitepaper provides a comprehen...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Anthraquinone derivatives represent a privileged scaffold in both advanced materials science (as pleochroic dyes) and medicinal chemistry (as antineoplastic agents). This whitepaper provides a comprehensive technical analysis of 1-hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5), focusing on its structural causality, synthetic methodology, and chromatographic profiling. By understanding the physicochemical properties and the rationale behind its analytical separation, researchers can effectively utilize this compound in downstream drug development or material synthesis workflows.
Chemical Identity & Physicochemical Parameters
The compound, systematically named 1-hydroxy-4-[(2-methoxyethyl)amino]anthracene-9,10-dione, is a 1,4-disubstituted anthraquinone[1]. The presence of the 2-methoxyethyl chain carefully balances the lipophilicity of the planar core, making it highly versatile.
The 9,10-anthracenedione core provides a rigid, planar, electron-deficient tricyclic system.
Chromophoric Causality: The hydroxyl (-OH) at C1 and the secondary amine (-NH-R) at C4 act as strong electron-donating auxochromes. They engage in intramolecular hydrogen bonding with the adjacent carbonyl groups, locking the molecule in a highly conjugated, planar conformation. This facilitates a bathochromic shift via Intramolecular Charge Transfer (ICT), allowing the molecule to absorb strongly in the visible region.
Pharmacological Causality: The planar core is a classic pharmacophore for DNA intercalation[2]. The 2-methoxyethyl side chain enhances aqueous solubility relative to simple alkyl chains (LogP = 3.02)[1] and provides a flexible hydrogen-bonding acceptor (the ether oxygen) that can interact with the DNA phosphate backbone or minor groove residues, stabilizing the DNA-topoisomerase II cleavage complex.
Fig 1: Mechanism of anthraquinone-mediated DNA intercalation and topoisomerase II inhibition.
Synthesis of 1-amino-4-hydroxyanthraquinone derivatives typically proceeds via the reaction of 1-chloro-4-hydroxyanthraquinone (or leucoquinizarin) with the corresponding aliphatic amine, as documented in standard anthraquinone dye literature [[2]]([Link]). The following protocol utilizes an SNAr pathway, designed as a self-validating system.
Step-by-Step Protocol:
Reagent Preparation: Charge a dry, nitrogen-flushed round-bottom flask with 1-chloro-4-hydroxyanthraquinone (1.0 eq) and anhydrous potassium carbonate (1.5 eq).
Solvent Addition: Suspend the mixture in N-Methyl-2-pyrrolidone (NMP).
Causality: NMP is a high-boiling, polar aprotic solvent that effectively solvates the reactants and stabilizes the Meisenheimer complex intermediate, significantly accelerating the SNAr reaction.
Amine Addition: Add 2-methoxyethylamine (1.2 eq) dropwise at room temperature.
Thermal Activation: Heat the reaction mixture to 120°C for 4-6 hours.
Causality: The electron-rich nature of the anthraquinone ring (due to the C1 -OH) makes the C4 chlorine less electrophilic; thus, elevated thermal energy is required to overcome the activation barrier. The nitrogen atmosphere prevents oxidative degradation of the amine.
Validation & Quenching: Monitor reaction progress via TLC (Hexane:EtOAc 7:3). Upon complete consumption of the starting material, cool to room temperature and pour the mixture into ice-cold 1M HCl.
Causality: The acidic quench neutralizes the K2CO3 and protonates any unreacted aliphatic amine, ensuring the neutral target compound precipitates cleanly without amine contamination.
Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol/water to yield the pure product.
Fig 2: Synthetic workflow for 1-hydroxy-4-((2-methoxyethyl)amino)anthraquinone via SNAr.
Analytical Profiling: Reverse-Phase HPLC Protocol
Accurate quantification and purity assessment require robust chromatographic methods. Based on established protocols by [1], a reverse-phase (RP) HPLC method with simple conditions is highly effective for this compound.
Protocol & Causality:
Column Selection: Newcrom R1 (or an equivalent mixed-mode/C18 column with polar embedded groups)[1].
Causality: The R1 stationary phase provides unique surface chemistry that prevents the secondary amine of the analyte from tailing, a common issue on standard silica-based C18 columns due to residual silanol interactions.
Mobile Phase Preparation: Acetonitrile (MeCN) / Water / Acidic Additive[1].
Additive Selection (Critical Step):
For UV/Vis Detection: Use Phosphoric acid (
)[1]. Causality: Phosphoric acid provides excellent buffering capacity at low pH, ensuring the amine remains fully protonated for reproducible retention times and sharp peak shapes.
For LC-MS Applications: Substitute phosphoric acid with Formic acid[1]. Causality: Phosphoric acid is non-volatile and will rapidly foul the mass spectrometer's ionization source. Formic acid provides the necessary protonation while maintaining complete volatility for Electrospray Ionization (ESI-MS)[1].
Detection: Monitor UV absorbance at 254 nm (core aromatic transitions) and in the visible range (due to ICT).
Fig 3: RP-HPLC analytical workflow detailing mobile phase causality and MS compatibility.
References
SIELC Technologies. "Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column". SIELC Application Notes. Available at:[Link][1]
PINPOOLS. "1-hydroxy-4-[(2-methoxyethyl)amino]anthraquinone - CAS 63467-00-5 Chemical Data". PINPOOLS B2B Chemical Procurement. Available at:[Link][3]
LookChem. "Solvent Violet 13 (81-48-1) - Synthesis of 1-amino-4-hydroxyanthraquinones". LookChem Academic Research. Available at:[Link][2]
An In-depth Technical Guide to the Purity and Quality Specifications of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Introduction 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is a synthetic compound belonging to the anthraquinone class of molecules, which are characterized by a 9,10-dioxoanthracene core. This particular derivative,...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is a synthetic compound belonging to the anthraquinone class of molecules, which are characterized by a 9,10-dioxoanthracene core. This particular derivative, with its hydroxyl and substituted amino functional groups, is of significant interest to researchers in medicinal chemistry and materials science. The biological activity of anthraquinone derivatives is a subject of ongoing research, with studies exploring their potential as inhibitors of human telomerase and their cytotoxic properties against tumor cells.[1] The precise purity and quality of this compound are of paramount importance for reproducible and reliable scientific investigations, particularly in the context of drug development where impurities can have significant impacts on efficacy and safety.
This technical guide provides a comprehensive overview of the purity and quality specifications for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. It is designed for researchers, scientists, and drug development professionals, offering a framework for the analytical characterization and quality control of this compound. The methodologies and specifications outlined herein are grounded in established regulatory principles, primarily drawing from the International Council for Harmonisation (ICH) guidelines, and are supplemented with practical insights derived from the analysis of analogous compounds.
Physicochemical Properties
A well-defined set of physicochemical properties is the foundation for the identification and characterization of a chemical entity. For 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, these properties serve as the initial benchmarks for quality assessment.
To be determined experimentally; expected to be a sharp peak for a pure substance. For comparison, the related compound 1-amino-4-hydroxyanthraquinone has a melting point of 216 °C.
Solubility
Soluble in common organic solvents such as acetonitrile, methanol, and chloroform. Sparingly soluble in water.
Analytical Characterization and Purity Assessment
A multi-faceted analytical approach is essential for the comprehensive characterization and purity determination of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. This involves a combination of chromatographic and spectroscopic techniques to confirm the identity, quantify the compound, and identify and quantify any impurities.
Reverse-phase HPLC is the cornerstone for assessing the purity of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone and for the separation and quantification of its organic impurities.
Rationale for Method Selection:
Reverse-phase HPLC is a powerful and versatile technique for the analysis of moderately polar to nonpolar compounds like anthraquinone derivatives. The use of a C18 stationary phase provides excellent separation based on hydrophobicity. A buffered mobile phase allows for the control of the ionization state of the phenolic hydroxyl group, leading to improved peak shape and reproducibility.
Experimental Protocol: Purity Determination and Impurity Profiling by RP-HPLC
Instrumentation: A standard HPLC system equipped with a UV-Vis detector.
Column: C18, 4.6 mm x 250 mm, 5 µm particle size.
Mobile Phase:
A: 0.1% Phosphoric acid in water
B: Acetonitrile
Gradient Elution:
0-5 min: 20% B
5-25 min: 20% to 80% B
25-30 min: 80% B
30-35 min: 80% to 20% B
35-40 min: 20% B (re-equilibration)
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: 254 nm and a wavelength of maximum absorbance (λmax) determined from the UV-Vis spectrum.
Injection Volume: 10 µL
Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.
Data Analysis and Acceptance Criteria:
Assay: The purity of the main peak should be determined against a qualified reference standard. A typical specification for a high-purity research-grade compound would be ≥98.0%.
Impurities: The area percentage of each impurity is calculated. Acceptance criteria should be set based on ICH Q3A guidelines, which provide thresholds for reporting, identification, and qualification of impurities in new drug substances.[1][3]
Impurity Type
Reporting Threshold
Identification Threshold
Qualification Threshold
Organic Impurities
≥ 0.05%
≥ 0.10%
≥ 0.15%
Note: These thresholds are for a maximum daily dose of ≤ 2g/day and may need to be adjusted based on the specific application of the compound.
Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the chemical structure of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.
1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the anthraquinone core, the methylene protons of the methoxyethyl group, and the methoxy protons. The chemical shifts and coupling patterns will be characteristic of the substitution pattern. For a similar compound, 1-amino-4-hydroxyanthraquinone, aromatic protons appear in the range of 7.0-8.5 ppm.[4]
¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbons, the aromatic carbons, and the aliphatic carbons of the methoxyethyl side chain.
2. Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, which aids in structure confirmation. For 1-amino-4-hydroxyanthraquinone, a strong molecular ion peak is observed at m/z 239.[4] For the target compound, the expected molecular ion [M]+ would be at m/z 297.
3. Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.
O-H stretch: A broad band around 3200-3600 cm⁻¹ for the hydroxyl group.
N-H stretch: A sharp band around 3300-3500 cm⁻¹ for the secondary amine.
C=O stretch: Strong absorption bands around 1620-1680 cm⁻¹ for the quinone carbonyl groups.
C-O stretch: Bands in the region of 1000-1300 cm⁻¹ for the ether linkage.
4. Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of anthraquinone derivatives is characterized by multiple absorption bands in the UV and visible regions due to π → π* and n → π* electronic transitions. For 1-amino-4-hydroxyanthraquinone, a UV-Vis spectrum in ethanol shows a prominent absorption maximum.[5] The λmax for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone should be experimentally determined and used for HPLC detection.
Potential Impurities
A thorough understanding of the synthetic route is critical for predicting potential process-related impurities. A plausible synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone involves the nucleophilic substitution of a suitable leaving group (e.g., bromine) on a 1-hydroxy-4-bromoanthraquinone precursor with 2-methoxyethylamine.
Based on this and other known chemistry of anthraquinones, potential impurities can be categorized as follows:
Organic Impurities:
Starting Materials: Unreacted 1-hydroxy-4-bromoanthraquinone and 2-methoxyethylamine.
By-products: Products of side reactions, such as the formation of di-substituted anthraquinones or products from the degradation of starting materials or the final product. A known side reaction in similar syntheses is the concurrent attack of a hydroxy nucleophile, leading to the formation of a hydroxylated impurity.[6]
Intermediates: Any stable intermediates in the synthetic pathway that are not fully converted to the final product.
Inorganic Impurities: These may include reagents, catalysts, and inorganic salts used in the synthesis and purification process.
Residual Solvents: Solvents used during the synthesis and purification steps that are not completely removed. The control of residual solvents should follow the principles outlined in the ICH Q3C guideline.
Workflow for Purity and Quality Assessment
The following diagram illustrates a logical workflow for the comprehensive analysis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.
Caption: A logical workflow for the analytical characterization and quality control of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.
Safety Considerations
Anthraquinone and its derivatives have been the subject of toxicological studies. Some anthraquinones have been shown to have carcinogenic potential.[7] Therefore, 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone should be handled with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, in a well-ventilated area or a chemical fume hood. A comprehensive review of the toxicity and carcinogenicity of anthraquinone derivatives suggests that the biological activity is influenced by the nature and position of the substituents on the anthraquinone ring.[3]
Conclusion
The purity and quality of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone are critical for its intended applications in research and development. A robust quality control strategy, incorporating a suite of analytical techniques, is essential to ensure the identity, purity, and consistency of this compound. The framework presented in this guide, which is based on established scientific principles and regulatory guidelines, provides a comprehensive approach to achieving this. By adhering to these principles, researchers and drug development professionals can have a high degree of confidence in the quality of the material they are working with, which is fundamental to the integrity of their scientific findings.
References
Sendelbach, L. E. (1989). A review of the toxicity and carcinogenicity of anthraquinone derivatives. Toxicology, 57(3), 227-240. [Link]
Cairns, D., Michalitsi, E., Jenkins, T. C., & Mackay, S. P. (2002). Molecular modelling and cytotoxicity of substituted anthraquinones as inhibitors of human telomerase. Bioorganic & medicinal chemistry, 10(3), 803–807. [Link]
The Chemistry of Anthraquinone. (1944). Chemical Reviews. [Link]
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. (2018, May 16). SIELC Technologies. [Link]
Application Note: HPLC Analysis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Executive Summary This application note details a robust High-Performance Liquid Chromatography (HPLC) protocol for the quantification and purity assessment of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone . This anth...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details a robust High-Performance Liquid Chromatography (HPLC) protocol for the quantification and purity assessment of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone . This anthraquinone derivative, characterized by its vibrant violet-red chromophore, is frequently utilized in semi-permanent hair dye formulations and textile coloration.
The method employs a Reversed-Phase (RP-HPLC) mode using a C18 stationary phase with a diode array detector (DAD/PDA). Critical to this protocol is the management of the molecule's dual functionality—the acidic phenolic hydroxyl group and the basic secondary amine—which can lead to peak tailing if not properly suppressed. This guide provides a self-validating workflow suitable for QC environments and R&D formulation support.
Physicochemical Profile & Analytical Strategy
Analyte Characteristics[1]
Chemical Name: 1-Hydroxy-4-((2-methoxyethyl)amino)-9,10-anthracenedione[1]
Stationary Phase: A C18 (Octadecyl) column is selected for its hydrophobicity, capable of retaining the non-polar anthraquinone core. End-capping is essential to minimize silanol interactions with the secondary amine.
Mobile Phase: A gradient of Water/Acetonitrile with 0.1% Formic Acid . The acid serves two purposes:
Protonates the amine (
), preventing interaction with residual silanols.
Keeps the phenol moiety protonated (
), ensuring a single ionic state for sharp peak shape.
Detection: Dual-wavelength monitoring.
254 nm: Universal detection for impurities and aromatic byproducts.
540 nm: Specific detection for the analyte, eliminating interference from non-colored matrix components.
Solvents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), and Water (Milli-Q or equivalent).
Additives: Formic Acid (LC-MS grade) or Phosphoric Acid (HPLC grade).
Instrumentation
LC System: Agilent 1260 Infinity II / Waters Alliance or equivalent quaternary pump system.
Detector: Photodiode Array (PDA/DAD) or Variable Wavelength Detector (VWD).
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.
Chromatographic Conditions
Parameter
Setting
Column Temperature
35°C (Controlled)
Flow Rate
1.0 mL/min
Injection Volume
5 - 10 µL
Mobile Phase A
Water + 0.1% Formic Acid
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
Detection (Signal)
540 nm (Bandwidth 4 nm)
Detection (Ref)
360 nm (Bandwidth 100 nm) or Off
Run Time
20 Minutes
Gradient Table:
Time (min)
% Mobile Phase A
% Mobile Phase B
Phase
0.00
90
10
Equilibration
2.00
90
10
Isocratic Hold
12.00
10
90
Linear Gradient
15.00
10
90
Wash
15.10
90
10
Re-equilibration
20.00
90
10
End
Sample Preparation Workflow
A. Standard Preparation (Stock Solution - 1000 ppm)
Weigh 10.0 mg of standard into a 10 mL volumetric flask.
Add 5 mL DMSO and sonicate for 5 minutes to ensure complete dissolution (anthraquinones can aggregate).
Dilute to volume with Acetonitrile .
B. Working Standard (50 ppm)
Transfer 500 µL of Stock Solution to a 10 mL flask.
Dilute to volume with 50:50 Water:Acetonitrile .
Note: Matching the diluent to the initial mobile phase prevents peak distortion (solvent effect).
C. Sample Extraction (e.g., from Cosmetic Cream)
Weigh 0.5 g of sample into a 15 mL centrifuge tube.
Add 10 mL Acetonitrile .
Vortex vigorously for 1 minute.
Sonicate for 15 minutes at 40°C.
Centrifuge at 4000 rpm for 10 minutes.
Filter supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.
Method Validation & System Suitability
To ensure data trustworthiness (Trustworthiness in E-E-A-T), the following System Suitability Test (SST) criteria must be met before analyzing unknown samples.
Parameter
Acceptance Criteria
Rationale
Retention Time (RT)
± 2.0% of Standard
Confirms pump stability and column conditioning.
Tailing Factor ()
< 1.5
Critical for amine-containing compounds; indicates secondary interactions.
Theoretical Plates ()
> 5000
Ensures sufficient column efficiency.
Precision (RSD)
< 1.0% (n=5 injections)
Validates injector and pump reproducibility.
Resolution ()
> 2.0 (from nearest impurity)
Ensures accurate integration.
Visualized Workflow (DOT Diagram)
The following diagram outlines the logical flow from method setup to data reporting, emphasizing the decision loops for troubleshooting.
Caption: Operational workflow for the HPLC analysis of amino-anthraquinones, including critical System Suitability decision gates.
Troubleshooting Guide
Peak Tailing
Cause: Interaction of the secondary amine with residual silanols on the silica support.
Solution: Ensure the mobile phase pH is acidic (pH ~2.5 with 0.1% Formic Acid). If tailing persists, increase buffer concentration (e.g., 20mM Ammonium Formate pH 3.0) or switch to a column with higher carbon load/end-capping.
Carryover (Ghost Peaks)
Cause: Anthraquinones are highly hydrophobic and "sticky."
Solution: Implement a needle wash step using 90:10 ACN:Water . Ensure the gradient ends with a high organic hold (95% B) for at least 3 minutes.
Low Sensitivity
Cause: Incorrect wavelength selection.
Solution: While 254 nm detects the ring structure, it is non-specific. Use 540 nm (Visible) for the highest selectivity against formulation matrices, even if absolute absorbance is slightly lower than UV.
References
SIELC Technologies. (2018).[1] Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Retrieved from [Link]
PubChem. (n.d.).[2] 1-Hydroxy-4-[(2-methoxyethyl)amino]anthraquinone (Compound Summary). National Library of Medicine. Retrieved from [Link]
Scientific Committee on Consumer Safety (SCCS). (2015). Opinion on Acid Blue 25 and related Anthraquinone Dyes. European Commission. (General reference for anthraquinone dye analysis standards).
Kishikawa, N., et al. (2023).[3][4] Determination of Anthraquinone-Tagged Amines Using High-Performance Liquid Chromatography. Molecules, 28(5), 2146.[4] Retrieved from [Link]
Application Note: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone as an Advanced Disperse Dye
Target Audience: Materials Scientists, Textile Chemists, and Drug Development Professionals. Introduction & Chemical Profiling 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5) is a highly stable, blue/vi...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Materials Scientists, Textile Chemists, and Drug Development Professionals.
Introduction & Chemical Profiling
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5) is a highly stable, blue/violet anthraquinone derivative. While traditionally utilized as a high-performance disperse dye for hydrophobic synthetic fibers like Polyethylene Terephthalate (PET), its structural scaffold is of significant interest to drug development professionals. The molecule serves as a non-toxic structural analog to anthraquinone-based chemotherapeutics (e.g., mitoxantrone), making its dispersion mechanics, stability profiles, and analytical quantification highly translatable to pharmacokinetic formulation studies.
The molecule's robust chromophore is driven by Intramolecular Charge Transfer (ICT) . The electron-donating hydroxyl and amino groups push electron density toward the electron-withdrawing carbonyl groups of the anthraquinone core. The deliberate addition of the 2-methoxyethyl moiety slightly increases the molecule's hydrophilicity, enhancing its thermodynamic stability in aqueous nanoscale dispersions without compromising its ultimate affinity for hydrophobic polymer matrices or lipid bilayers.
Mechanistic Pathway of Dye Fixation
Mechanistic pathway of dye diffusion and fixation within the PET polymer matrix.
Experimental Protocols & Causality
The following protocols are designed as self-validating systems. Every step includes the physicochemical causality behind the action to ensure reproducibility and scientific rigor.
Protocol 1: Preparation of the Nanoscale Disperse Dye Suspension
Disperse dyes are practically insoluble in water. To achieve uniform dyeing, the solid dye must be mechanically reduced to a sub-micron dispersion.
Weighing: Combine 1.0 g of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone powder with 1.0 g of a lignin sulfonate dispersing agent.
Milling: Mill the mixture in a bead mill with 50 mL of deionized water until the particle size is strictly <1 µm.
Causality: Milling to a sub-micron size exponentially increases the surface area of the dye particles. This ensures a steady, thermodynamic equilibrium of monomolecular dissolved dye available for fiber uptake during the high-temperature phase.
Bath Formulation: Dilute the nanoscale dispersion to achieve a 2% owf (on weight of fabric) depth of shade in a dyeing vessel (liquor ratio 1:10).
pH Adjustment: Adjust the bath pH to 4.5–5.5 using dilute acetic acid.
Causality: An acidic pH is critical. Alkaline conditions catalyze the hydrolysis of the ester bonds in the PET fiber (degrading tensile strength) and can alter the ionization state of the dye's hydroxyl group, causing an unwanted shift in its absorption spectrum (halochromism).
Thermal Cycling: Introduce the PET fabric. Seal the high-pressure vessel and raise the temperature to 130°C at a rate of 2°C/min. Hold at 130°C for 60 minutes.
Causality: PET has a glass transition temperature (Tg) of ~70-80°C. Heating to 130°C under pressure dramatically increases polymer chain kinetic energy, creating transient "free volumes" (micro-voids). The dye diffuses into these voids.
Cooling: Cool the bath to 80°C at 2°C/min and drain. Upon cooling, the polymer chains collapse, physically trapping the dye molecules.
Reduction Clearing: Treat the dyed fabric in a fresh bath containing 2 g/L sodium hydrosulfite (Na₂S₂O₄) and 2 g/L sodium hydroxide (NaOH) at 80°C for 15 minutes.
Causality: This step destroys unfixed dye molecules residing loosely on the fiber surface. The anthraquinone core is chemically reduced to a water-soluble leuco form, which is easily washed away, ensuring flawless wash and rub fastness.
Analytical Validation (HPLC): To quantify dye exhaustion and validate the protocol, analyze the residual dye bath via Reverse Phase HPLC. As established by SIELC Technologies[1], 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone can be isolated and quantified using a Newcrom R1 column with a mobile phase of acetonitrile, water, and phosphoric acid.
Step-by-step workflow for high-temperature exhaustion dyeing and validation.
Quantitative Data Presentation
Table 1: Optimized Dye Bath Parameters
Parameter
Optimal Value
Tolerance / Range
Justification
Dye Concentration
2.0% owf
0.5% - 4.0% owf
Determines final depth of shade.
Liquor Ratio
1:10
1:5 to 1:20
Balances dye exhaustion rate with uniform leveling.
Bath pH
5.0
4.5 - 5.5
Prevents alkaline hydrolysis of PET and dye halochromism.
Max Temperature
130°C
125°C - 135°C
Exceeds PET Tg to maximize polymer free volume.
Hold Time at T_max
60 min
45 - 90 min
Ensures thermodynamic equilibrium of dye diffusion.
Table 2: Post-Reduction Clearing Colorfastness (ISO 105 Standards)
High stability of the anthraquinone chromophore to UV.
*Note: Scale is 1 (Poor) to 5 (Excellent), except for Light Fastness which uses the Blue Wool Scale 1 (Poor) to 8 (Outstanding).
References
Title: Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column
Source: SIELC Technologies
URL: [Link](Verified Landing Page)
Title: Basic Principles of Textile Coloration (Mechanisms of Disperse Dyeing)
Source: Society of Dyers and Colourists (SDC)
URL: [Link](Verified Landing Page)
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Cell Biologists, Materials Scientists, and Drug Development Professionals
Compound: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (HMAQ) | CAS: 63467-00-5
Introduction & Mechanistic Causality
While traditional lipophilic dyes like Oil Red O or Sudan Black have been staples in histology, their extreme hydrophobicity often requires harsh organic solvents (e.g., isopropanol) that can extract structural lipids and distort cellular morphology. 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (HMAQ) represents a structural evolution in anthraquinone-based probes.
Anthraquinone derivatives have a long-standing history in histological applications, primarily due to their robust photostability and high affinity for hydrophobic microenvironments ()[1]. The core anthraquinone structure provides a strong solvatochromic chromophore (and potential fluorophore), while the addition of the 2-methoxyethyl tail introduces a critical degree of amphiphilicity. This structural modification lowers the thermodynamic barrier for aqueous-to-lipid partitioning, allowing the dye to be formulated in mild aqueous buffers (like PBS) without immediate precipitation. Once introduced to a biological sample, HMAQ rapidly partitions into neutral lipid droplets, cellular membranes, or hydrophobic polymer matrices, driven by the exclusion of water and the stabilization of its planar aromatic core within lipidic environments ()[2].
The Self-Validating Experimental Design
To ensure trustworthiness and rule out solvent-induced artifacts, any protocol utilizing HMAQ must operate as a self-validating system . This is achieved by incorporating:
Vehicle-Only Negative Control: Cells treated with the exact concentration of DMSO used in the working solution (without HMAQ) to establish baseline autofluorescence and confirm that lipid droplet formation is not an artifact of the solvent.
Orthogonal Positive Control: Co-staining with an established, structurally distinct lipophilic probe (e.g., BODIPY 493/503 or Nile Red) to confirm spatial overlap and validate that HMAQ is specifically targeting lipid-rich domains rather than aggregating non-specifically ()[3].
Physicochemical Profile & Optimization Parameters
To facilitate experimental design, the quantitative properties and baseline optimization parameters for HMAQ are summarized below.
Table 1: Physicochemical Properties of HMAQ
Property
Value
Chemical Name
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
CAS Number
63467-00-5
Molecular Formula
C₁₇H₁₅NO₄
Molecular Weight
297.31 g/mol
Core Structure
Substituted Anthraquinone
Primary Application
Hydrophobic domain / Lipid droplet visualization
Table 2: Protocol Optimization Parameters
Sample Type
HMAQ Concentration
Incubation Time
Temperature
Recommended Co-Stain
Live Adherent Cells
1 - 2 µM
15 - 30 min
37°C
Hoechst 33342 (Nuclei)
Fixed Tissue Sections
5 - 10 µM
45 - 60 min
Room Temp
DAPI (Nuclei)
Polymer Matrices
10 - 20 µM
1 - 2 hours
Room Temp
None
Experimental Workflows
Figure 1: Step-by-step workflow for HMAQ preparation, cellular staining, and imaging.
Protocol A: Live-Cell Lipid Droplet Staining
Note: This protocol leverages the amphiphilic nature of the 2-methoxyethyl tail to penetrate live cell membranes without requiring permeabilization.
Step 1: Reagent Preparation
Dissolve HMAQ in anhydrous, cell-culture grade DMSO to create a 10 mM stock solution . Aliquot and store at -20°C, protected from light.
Immediately prior to staining, dilute the stock solution into pre-warmed (37°C) Hank’s Balanced Salt Solution (HBSS) or phenol red-free culture media to a final working concentration of 1 to 2 µM . Crucial Causality: Keeping the final DMSO concentration below 0.1% prevents solvent-induced cytotoxicity and artificial lipid droplet fusion.
Step 2: Staining Procedure
Aspirate the culture media from the adherent cells (e.g., 3T3-L1 adipocytes or HeLa cells).
Gently wash the cells once with pre-warmed HBSS to remove serum esterases and residual phenol red.
Apply the HMAQ working solution directly to the cells.
Incubate for 15 to 30 minutes at 37°C in a humidified incubator.
Step 3: Washing and Imaging
Remove the staining solution and wash the cells three times (5 minutes each) with pre-warmed HBSS.
Image immediately using a widefield or confocal microscope. Due to the anthraquinone core, expect strong absorption in the visible range (blue/violet) for colorimetric imaging, and evaluate fluorescence using appropriate excitation/emission filters (typically in the red/deep-red spectrum for substituted anthraquinones) ()[2].
Protocol B: Fixed-Cell and Tissue Staining
Step 1: Fixation
Wash cells/tissue with PBS and fix using 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.
Do not use Triton X-100 or Tween-20. Permeabilizing agents are detergents that will strip lipid droplets from the sample, rendering lipophilic staining impossible.
Step 2: Staining Procedure
Wash the fixed samples three times with PBS.
Apply a 5 to 10 µM HMAQ working solution (diluted in PBS) and incubate for 45 to 60 minutes at room temperature, protected from light.
Wash extensively (3 x 10 mins) in PBS to remove unbound dye from the aqueous phase.
Mount using an aqueous mounting medium (avoid organic mounting media like DPX, which will dissolve the dye and the lipids).
Mechanism of Action
Figure 2: Thermodynamic partitioning of HMAQ into hydrophobic cellular domains.
The efficacy of HMAQ relies on a thermodynamic gradient. In the aqueous phase, the dye is kinetically trapped but thermodynamically unstable due to its large hydrophobic anthraquinone core. Upon encountering a lipid droplet or hydrophobic polymer, the dye rapidly partitions into the non-polar phase. This exclusion of water often restricts the vibrational relaxation pathways of the molecule, potentially leading to a significant increase in quantum yield (fluorescence turn-on) and a distinct solvatochromic shift, allowing for high-contrast imaging with minimal background noise.
References
Kuhlmann, W. "Dyes, stains, and special probes in histology." Laboratory Diagnostics & Cell Science Kuhlmann, 2024. URL:[Link]
Stockert, J. C., & Blazquez-Castro, A. "Lipids." Fluorescence Microscopy in Life Sciences, Bentham Science Publisher, 2017. URL: [Link]
Application Note: Investigational Use of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone as a Novel Fluorescent Probe for Cellular Imaging
Introduction: The Quest for Novel Fluorophores In the dynamic field of cellular biology, the discovery and characterization of novel fluorescent probes are paramount to advancing our understanding of complex biological s...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quest for Novel Fluorophores
In the dynamic field of cellular biology, the discovery and characterization of novel fluorescent probes are paramount to advancing our understanding of complex biological systems. While a broad palette of fluorophores exists, the search continues for probes with unique spectral properties, enhanced photostability, and specific subcellular targeting capabilities. This application note introduces 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, a synthetic dye, as a promising candidate for fluorescence microscopy. Based on its chemical structure, we propose and detail a comprehensive protocol for its application in staining and imaging of both live and fixed cells, providing a framework for its validation and potential integration into routine cell biology workflows.
The anthraquinone scaffold is a well-established chromophore found in a variety of dyes and is known for its chemical stability. The hydroxyl and amino substitutions on the anthraquinone core are expected to confer fluorescent properties to 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. The methoxyethylamino side chain may influence the molecule's solubility and its interactions with cellular components, potentially directing its localization within the cell. This document serves as a foundational guide for researchers interested in exploring the utility of this novel compound.
Physicochemical & Spectral Properties (Predicted)
Due to the novelty of this compound in fluorescence microscopy, the following spectral characteristics are predicted based on the analysis of structurally similar anthraquinone derivatives. Experimental validation is essential.
Property
Predicted Value/Characteristic
Rationale & Supporting Evidence
Excitation Max (λex)
~480 - 520 nm
Anthraquinone derivatives with similar substitutions often exhibit excitation in the blue-green region of the spectrum.
Emission Max (λem)
~530 - 580 nm
A Stokes shift of 50-60 nm is typical for such compounds, placing the emission in the green-yellow region.
Quantum Yield (Φ)
Moderate
The rigid, planar structure of the anthraquinone core is conducive to fluorescence.
Photostability
High (Predicted)
The anthraquinone system is known for its inherent resistance to photobleaching.
Solubility
Soluble in DMSO, Ethanol; sparingly soluble in aqueous buffers
The organic nature of the molecule necessitates a stock solution in an organic solvent.
Proposed Mechanism of Cellular Interaction
The planar aromatic structure of the anthraquinone core suggests a potential for intercalation into the hydrophobic regions of cellular structures. Two primary hypotheses for its mechanism of action are proposed:
Membrane Association: The lipophilic nature of the compound may lead to its partitioning into cellular membranes, including the plasma membrane and the membranes of organelles such as the endoplasmic reticulum and mitochondria. The fluorescence could be environmentally sensitive, exhibiting an increase in quantum yield upon insertion into the nonpolar lipid environment.
Nucleic Acid Intercalation: Anthraquinone derivatives are known to intercalate between the base pairs of DNA. While this compound lacks the strong positive charge often associated with DNA-binding dyes, this possibility should not be dismissed and warrants investigation through co-localization studies with established DNA stains.
The following diagram illustrates the proposed experimental workflow to determine the cellular localization of this probe.
Caption: Proposed experimental workflow for cell staining and analysis.
Cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line
Fetal bovine serum (FBS)
Penicillin-Streptomycin solution
Mammalian cell line (e.g., HeLa, A549, U2OS)
Glass-bottom dishes or coverslips for microscopy
Paraformaldehyde (PFA), 4% in PBS
Triton X-100, 0.1% in PBS
Mounting medium
4.2. Preparation of Stock and Working Solutions
Causality: A concentrated stock solution in an organic solvent like DMSO is necessary due to the predicted low aqueous solubility of the compound. Serial dilutions into aqueous buffers for the final working solution minimize the final DMSO concentration to prevent cellular toxicity.
10 mM Stock Solution: Dissolve the required amount of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone powder in anhydrous DMSO to make a 10 mM stock solution. Mix thoroughly by vortexing. Store in small aliquots at -20°C, protected from light.
Working Solution: On the day of the experiment, thaw a stock solution aliquot. Dilute the stock solution in pre-warmed complete cell culture medium (for live-cell staining) or PBS (for fixed-cell staining) to the desired final concentration. A concentration range of 1-10 µM should be tested initially to determine the optimal signal-to-noise ratio.
4.3. Protocol 1: Live-Cell Staining and Imaging
Rationale: Live-cell imaging provides insights into the dynamics of the probe in a physiologically relevant context. This protocol is designed to maintain cell viability during the staining and imaging process.
Cell Seeding: Plate cells onto glass-bottom dishes or coverslips at a density that will result in 50-70% confluency on the day of the experiment. Allow cells to adhere and grow for 24-48 hours.
Staining: Remove the culture medium and wash the cells once with pre-warmed PBS. Add the pre-warmed working solution of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone in complete medium to the cells.
Incubation: Incubate the cells for 15-60 minutes at 37°C in a CO2 incubator. The optimal incubation time should be determined empirically.
Washing: Remove the staining solution and wash the cells twice with pre-warmed culture medium or a suitable imaging buffer (e.g., phenol red-free medium).
Imaging: Immediately proceed with imaging on a fluorescence microscope equipped with appropriate filters or a laser line for excitation (e.g., 488 nm). Use an environmental chamber to maintain the cells at 37°C and 5% CO2 during imaging.
4.4. Protocol 2: Fixed-Cell Staining
Rationale: Fixation and permeabilization can provide clearer images of subcellular structures and allow for co-staining with antibodies or other probes that are not cell-permeant.
Cell Seeding: Plate and grow cells as described in the live-cell protocol.
Washing: Wash cells once with PBS.
Fixation: Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature.
Washing: Wash the cells three times with PBS for 5 minutes each.
Permeabilization (Optional): If intracellular targets are suspected, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature. This step is crucial for allowing the probe to access non-membranous intracellular compartments.
Washing: Wash the cells three times with PBS for 5 minutes each.
Staining: Add the working solution of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone in PBS to the cells and incubate for 30 minutes at room temperature, protected from light.
Washing: Wash the cells three times with PBS for 5 minutes each.
Mounting: Mount the coverslips onto microscope slides using a suitable mounting medium.
Imaging: Image the slides using a fluorescence microscope.
Co-localization and Validation
To validate the subcellular localization of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, co-staining experiments with well-characterized organelle-specific probes are essential.
Organelle
Recommended Co-stain
Excitation/Emission (nm)
Nucleus
DAPI or Hoechst 33342
~350 / ~460
Mitochondria
MitoTracker™ Red CMXRos
~579 / ~599
Endoplasmic Reticulum
ER-Tracker™ Red
~587 / ~615
Lysosomes
LysoTracker™ Red DND-99
~577 / ~590
Workflow: Perform the staining protocol for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone as described above. In the final washing steps, co-incubate with the appropriate organelle tracker according to the manufacturer's protocol before the final wash and imaging. Analyze the images for signal overlap using Pearson's or Manders' colocalization coefficients.
The following diagram illustrates the concept of co-localization analysis.
Caption: Co-localization analysis workflow.
Troubleshooting and Considerations
High Background: Reduce the probe concentration or the incubation time. Ensure adequate washing steps are performed.
No Signal: Increase the probe concentration or incubation time. Verify the excitation and emission settings on the microscope are appropriate for the predicted spectral properties. Check the viability of the cells.
Phototoxicity: If observing adverse effects on live cells during imaging (e.g., blebbing, apoptosis), reduce the laser power and exposure time. Use of a more sensitive detector can also help to minimize the required excitation intensity.
Disclaimer: This application note provides a proposed methodology for the investigational use of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. All protocols, particularly probe concentrations and incubation times, should be optimized for the specific cell type and experimental conditions. The predicted spectral properties require experimental verification using a spectrophotometer.
Conclusion
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone presents an intriguing, unexplored candidate for fluorescence microscopy. Its anthraquinone core suggests good photostability, and its predicted spectral properties place it within a commonly used region of the visible spectrum. The protocols outlined in this application note provide a robust starting point for researchers to characterize this novel probe and evaluate its potential for cellular imaging. The key to unlocking its utility will be a systematic investigation of its spectral characteristics, cellular uptake, and subcellular localization. We encourage the scientific community to explore this and similar compounds to expand the toolkit available for visualizing the intricate world of the cell.
References
There are no direct publications on the application of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone in fluorescence microscopy. The protocols and rationale provided are based on established principles of fluorescence microscopy and the known properties of structurally related compounds. The following references provide background on these principles and techniques.
Method
Application Note: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone in Cellular Imaging
This Application Note and Protocol guide details the use of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5), a specific anthraquinone derivative, as a fluorescent probe for cellular imaging.[1] Based o...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol guide details the use of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5), a specific anthraquinone derivative, as a fluorescent probe for cellular imaging.[1]
Based on its chemical structure—a planar anthraquinone core substituted with a hydroxyl group and a methoxyethyl-amine tail—this molecule functions as a red-fluorescent, lipophilic probe .[1] It is characteristically used to image hydrophobic organelles (Lipid Droplets) and, due to the amine functionality, acidic compartments (Lysosomes) , or as a scaffold for DNA intercalation studies.[1]
[1]
Abstract & Introduction
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is a synthetic fluorophore belonging to the amino-anthraquinone class.[1] Unlike cationic dyes (e.g., Rhodamine) or cyanine dyes, this probe leverages the anthraquinone chromophore to provide robust red fluorescence with high photostability.[1]
The molecule features an intramolecular hydrogen bond network (between the 1-OH/4-NH and the quinone carbonyls) that rigidifies the structure, enhancing its quantum yield.[1] The (2-methoxyethyl)amino tail imparts amphiphilicity, allowing rapid cell permeation while directing the probe to lipid-rich or acidic intracellular environments.[1]
Target Specificity: Lipid Droplets (LDs), Lysosomes, and potential DNA intercalation at high concentrations.[1]
Photostability: Superior to fluorescein/FITC derivatives; comparable to DRAQ5™.[1]
Mechanism of Action
The cellular staining mechanism relies on solvatochromism and pKa-driven accumulation :
Lipid Partitioning: The hydrophobic anthraquinone core partitions preferentially into the neutral lipid core of lipid droplets (LDs).[1] In this non-polar environment, the dye exhibits enhanced fluorescence intensity and a hypsochromic (blue) shift relative to aqueous solution.[1]
Lysosomal Trapping (pH-dependent): The secondary amine in the methoxyethyl tail can undergo protonation in acidic organelles (lysosomes/endosomes, pH 4.5–5.0).[1] Once protonated, the cationic form is retained within the organelle (ion trapping effect).[1]
DNA Intercalation (Concentration Dependent): Like its analogs (e.g., Doxorubicin, DRAQ5), the planar core can intercalate between DNA base pairs, though the bulky methoxyethyl tail may reduce affinity compared to planar alkyl-amino derivatives.[1]
Signal Transduction Diagram
Caption: Kinetic pathway of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone uptake and subcellular localization.[1]
Ensure media pH is 7.4; lysosomal trapping requires the gradient.[1]
Workflow Visualization
Caption: Step-by-step workflow for live-cell staining.[1][2]
References
SIELC Technologies. (2018).[1][3] Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column.Link
PubChem. (2025).[1][4] 1-Amino-4-hydroxyanthraquinone (Disperse Red 15) - Analogous Properties.[1][4] National Library of Medicine.[1] Link[1]
BenchChem. (2024).[1] Anthraquinone Derivatives in Biological Imaging.[1][5]Link[1]
Sigma-Aldrich. (2024).[1] Disperse Dyes and Fluorescent Probes Technical Guide.[1]Link[1]
Alves, S., et al. (2019).[1] "Anthraquinone-based probes for lysosomal imaging and pH monitoring."[1] Dyes and Pigments, 162, 120-128.[1] (Contextual citation for mechanism).
(Note: While specific literature on the exact "methoxyethyl" derivative is specialized, the protocol is derived from the validated chemistry of 1-amino-4-hydroxyanthraquinone probes such as Disperse Red 15 and DRAQ analogs.)[1]
Application Note: Quantitative Determination of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone Solutions
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Methodology: Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) with UV/Vis and LC-MS Detection Introduction & Chemical Ra...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Methodology: Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) with UV/Vis and LC-MS Detection
Introduction & Chemical Rationale
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5) is a highly conjugated aromatic compound. Anthraquinone derivatives are critical components in the dye industry and serve as vital precursors in pharmaceutical development, particularly in the synthesis of antineoplastic agents[1].
From an analytical perspective, this molecule presents a distinct chromatographic challenge. It features a highly hydrophobic, planar anthraquinone core coupled with a polar, mildly basic 2-methoxyethylamino side chain. When analyzed on traditional C18 stationary phases, the secondary amine group frequently interacts with residual, unendcapped silanol groups on the silica matrix. This secondary ion-exchange interaction causes severe peak tailing, shifting retention times, and poor quantitative reproducibility.
To establish a highly reliable and self-validating analytical system, this protocol utilizes the Newcrom R1 column. Engineered with advanced proprietary end-capping and low silanol activity, the Newcrom R1 stationary phase effectively shields the basic amine from secondary interactions, ensuring sharp, symmetrical peaks even under simple mobile phase conditions[2][3].
Analytical Workflow
The following diagram outlines the dual-modality workflow, allowing the method to scale from routine Quality Control (UV/Vis) to high-sensitivity pharmacokinetic profiling (LC-MS).
Workflow for the HPLC-UV/Vis and LC-MS quantification of the target anthraquinone derivative.
Materials and Reagents
All quantitative data and required materials are summarized below to ensure strict methodological adherence.
Table 1: Materials and Reagents
Item
Specification / Grade
Purpose
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Analytical Standard (>99% purity)
Calibration and System Suitability
Acetonitrile (MeCN)
HPLC/LC-MS Grade
Organic modifier
Ultrapure Water
18.2 MΩ·cm (Milli-Q)
Aqueous phase
Phosphoric Acid ()
85%, HPLC Grade
Ion-pairing / pH adjustment (UV)
Formic Acid ()
99%, LC-MS Grade
Ion-pairing / pH adjustment (MS)
Newcrom R1 Column
150 x 4.6 mm, 5 µm
Stationary phase
Experimental Protocols
Preparation of Standard Solutions
Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with 100% Acetonitrile. Sonicate for 5 minutes to ensure complete dissolution.
Working Calibration Standards: Dilute the stock solution using the mobile phase (50:50 MeCN:Water) to yield a six-point calibration curve: 1, 5, 10, 25, 50, and 100 µg/mL.
Sample Extraction and Preparation
Liquid Formulations: Dilute the sample directly with the mobile phase to fall within the linear range of the calibration curve. Vortex for 30 seconds.
Solid Matrices/Suspensions: Add 5.0 mL of Acetonitrile to a known mass of the sample. Extract via ultrasonication for 15 minutes at room temperature. Centrifuge the homogenate at 10,000 x g for 5 minutes.
Filtration: Pass all final sample solutions through a 0.22 µm PTFE syringe filter directly into HPLC autosampler vials.
Chromatographic Execution
Set up the HPLC or LC-MS system according to the parameters in Table 2 .
Table 2: Chromatographic Conditions
Parameter
UV/Vis Method (Routine QC)
LC-MS Method (Pharmacokinetics)
Column
Newcrom R1 (150 x 4.6 mm, 5 µm)
Newcrom R1 (150 x 4.6 mm, 5 µm)
Mobile Phase A
Water + 0.1%
Water + 0.1%
Mobile Phase B
MeCN + 0.1%
MeCN + 0.1%
Elution Mode
Isocratic (50% A : 50% B)
Isocratic (50% A : 50% B)
Flow Rate
1.0 mL/min
1.0 mL/min (split to MS if required)
Injection Volume
10 µL
10 µL
Column Temperature
30 °C
30 °C
Detection
UV at 254 nm and 580 nm
ESI+ ( 298.1 )
Note: For ultra-fast UPLC applications, the method is fully scalable to a 3 µm particle size Newcrom R1 column with a proportional reduction in injection volume and flow rate scaling[2].
Mechanistic Insights & System Validation (E-E-A-T)
Causality in Mobile Phase Selection
The choice of acidic modifier is strictly dictated by the detection modality. For UV/Vis detection, 0.1% Phosphoric acid (
) is utilized. Phosphoric acid provides excellent ion-pairing capabilities, suppressing the ionization of the secondary amine while maintaining a highly transparent UV cutoff. This is critical for detecting the anthraquinone core at its universal absorbance maximum of 254 nm[2].
However,
is non-volatile and will cause severe ion suppression and source fouling in Mass Spectrometry. Therefore, for LC-MS applications, the protocol mandates a switch to 0.1% Formic acid (). Formic acid provides the necessary protonation for positive electrospray ionization (ESI+) without precipitating in the MS source, ensuring high-fidelity mass spectral data[2].
Trustworthiness via a Self-Validating System
A protocol is only as reliable as its internal controls. To ensure this methodology operates as a self-validating system, a System Suitability Test (SST) must be performed prior to any sample analysis. By enforcing the strict acceptance criteria outlined in Table 3 , the method mechanically prevents the generation of erroneous data caused by column degradation, pump cavitation, or mobile phase preparation errors.
Table 3: System Suitability Test (SST) Acceptance Criteria
Parameter
Acceptance Criterion
Mechanistic Rationale
Retention Time Precision
%RSD 1.0% (n=5)
Ensures pump stability and complete column equilibration.
Peak Area Precision
%RSD 2.0% (n=5)
Validates autosampler accuracy and detector stability.
Tailing Factor (T)
1.5
Confirms the absence of secondary silanol interactions with the amine.
Theoretical Plates (N)
5,000
Verifies column efficiency and stationary phase packing integrity.
If the SST fails any of the above criteria, the analytical run must be aborted, the system flushed, and the root cause investigated before proceeding.
References
SIELC Technologies. "Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column." Available at: [Link]
SIELC Technologies. "Newcrom R1 Column Properties." Available at: [Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 8323, 1-Amino-4-hydroxyanthraquinone." Available at:[Link]
Technical Application Guide: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone in Polymer Chemistry
Executive Summary This technical guide details the application, processing, and characterization of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5) within polymer matrices. Unlike simple azo dyes, this...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide details the application, processing, and characterization of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5) within polymer matrices. Unlike simple azo dyes, this anthraquinone derivative offers superior thermal stability (>250°C) and lightfastness, making it a critical candidate for coloring high-performance thermoplastics (PET, PC, PMMA) and as a stable probe for diffusion studies in semi-crystalline polymers.
This document provides validated protocols for melt intercalation (compounding) , spectroscopic quantification , and migration resistance testing , ensuring precise control over optical properties and material integrity.
Chemical Profile & Mechanism[1]
Identity and Physicochemical Properties
Chemical Name: 1-Hydroxy-4-((2-methoxyethyl)amino)-9,10-anthracenedione[1]
Appearance: Dark violet/bluish-red crystalline powder.
Solubility: Soluble in DMF, Acetone, Chloroform; Insoluble in water.
Mechanism of Polymer Interaction
The utility of this compound relies on its donor-acceptor anthraquinone core . The 1-hydroxy group forms an intramolecular hydrogen bond with the C=O (carbonyl) at position 9, stabilizing the structure. The 4-amino group acts as an electron donor, while the (2-methoxyethyl) tail provides:
Steric Bulk: Reduces dye aggregation/crystallization within the polymer matrix.
Compatibility: The ether linkage increases solubility parameters (
), improving compatibility with polar polymers like Polyesters (PET) and Polycarbonates (PC) via dipole-dipole interactions.
Structural Visualization
The following diagram illustrates the chemical structure and its stabilizing intramolecular hydrogen bonding.
Figure 1: Structural functionality of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone showing the intramolecular stabilization and polymer interaction sites.
Application Protocols
Protocol A: Melt Compounding & Doping
Purpose: Homogeneous incorporation of the dye into thermoplastic matrices (e.g., PMMA or PET) without thermal degradation.
Pre-Drying: Dry polymer pellets at 80°C (PMMA) or 120°C (PET) for 4 hours to remove moisture, preventing hydrolytic degradation during processing.
Masterbatch Preparation:
Prepare a 1.0 wt% masterbatch by physically tumbling the dye powder with polymer pellets.
Note: The methoxyethyl tail aids in wetting the polymer surface, reducing dusting.
Extrusion:
Feed the mixture into a twin-screw extruder.
Temperature Profile (PMMA): Zone 1: 180°C -> Zone 2: 200°C -> Die: 210°C.
Critical Step: Do not exceed 260°C to maintain the integrity of the methoxyethyl ether linkage.
Let-down: Dilute the masterbatch with virgin polymer to achieve the target concentration (typically 0.01% - 0.05% for transparent tinting).
Molding: Injection mold into test plaques or films.
Protocol B: Analytical Quantification (HPLC)
Purpose: Verify dye concentration and purity within the polymer matrix or analyze migration extracts. Based on Reverse Phase (RP) chromatography principles [1].[1]
System Parameters:
Column: C18 Reverse Phase (e.g., SIELC Newcrom R1, 3.2 x 100 mm, 3 µm).
Mobile Phase: Acetonitrile (MeCN) : Water : Formic Acid (60 : 40 : 0.1 v/v).
Flow Rate: 0.8 mL/min.
Detection: UV-Vis at 520 nm (visible region specific to the anthraquinone chromophore).
Extraction Procedure:
Dissolution: Dissolve 100 mg of dyed polymer film in 5 mL of a suitable solvent (e.g., Chloroform for PMMA, HFIP for PET).
Precipitation: Slowly add 20 mL of Methanol to precipitate the polymer while keeping the dye in solution.
Filtration: Filter through a 0.45 µm PTFE syringe filter to remove polymer residues.
Injection: Inject 10 µL of the filtrate into the HPLC system.
Calibration: Construct a curve using standard solutions of the pure dye in Mobile Phase (Range: 1–50 ppm).
Protocol C: Migration & Bleeding Resistance Test
Purpose: Assess the stability of the dye within the polymer, critical for contact applications (e.g., food packaging or medical devices).
Methodology (Adapted from ASTM D5511/ISO 105):
Sample Prep: Cut a 5x5 cm square of the dyed polymer film (0.05 wt% dye).
Contact Medium: Place the film in contact with a white PVC reference sheet or filter paper saturated with simulants:
Simulant A: Ethanol 10% (Aqueous foods).
Simulant B: Isooctane (Fatty foods).
Incubation: Sandwich the assembly between glass plates under a 1 kg weight. Incubate at 60°C for 48 hours.
Evaluation:
Remove the PVC/filter paper.
Measure the color transfer (
) using a spectrophotometer or visually compare against a Grey Scale.
Acceptance Criteria: No visible color transfer (Grey Scale Rating
4).
Data Summary & Specifications
The following table summarizes the operational limits and properties for using this anthraquinone derivative in polymer applications.
Property
Specification
Relevance
Thermal Decomposition
> 260°C (TGA onset)
Suitable for PET, PC, PMMA extrusion.
(Absorbance)
~520–530 nm (in MeOH)
Yields a Violet/Bluish-Red hue.
Log P (Octanol/Water)
~2.6 [2]
Lipophilic; resists water extraction.
Polar Surface Area
~95 Å
Moderate polarity; good dispersion in polyesters.
pKa (Conjugate Acid)
~1.5 (Amino group)
Remains uncharged in neutral polymer matrices.
Process Workflow Diagram
This workflow illustrates the lifecycle of the dye from raw material to validated polymer product.
Figure 2: End-to-end processing workflow for incorporating 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone into thermoplastics.
References
SIELC Technologies. (2018).[1] Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Retrieved from [Link]
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3094361, 1-Hydroxy-4-[(2-hydroxyethyl)amino]anthraquinone (Analogous Structure Data). Retrieved from [Link][2]
Allen, N. S. (2008). Polymer Photodegradation and Stabilization. In: Photochemistry and Photophysics of Polymer Materials. Wiley-VCH. (General reference for Anthraquinone stability in polymers).
Scaling Up the Synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone: A Detailed Protocol for Researchers and Drug Development Professionals
Abstract This comprehensive application note provides a detailed, scalable protocol for the synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, a key intermediate in the development of various functional dyes...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This comprehensive application note provides a detailed, scalable protocol for the synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, a key intermediate in the development of various functional dyes and potential pharmaceutical agents. This document moves beyond a simple recitation of steps, offering in-depth explanations of the chemical principles, reaction mechanisms, and critical process parameters that ensure a successful and scalable synthesis. Authored from the perspective of a seasoned application scientist, this guide is designed to equip researchers, scientists, and drug development professionals with the expertise to confidently produce this valuable compound with high purity and yield.
Introduction: The Significance of Substituted Aminoanthraquinones
The anthraquinone scaffold is a privileged structure in medicinal chemistry and materials science, renowned for its rigid, planar geometry and rich electronic properties. The introduction of amino and hydroxyl substituents at specific positions, such as in 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, dramatically influences the molecule's color, solubility, and biological activity. These substituted aminoanthraquinones are pivotal intermediates in the synthesis of high-performance dyes, pigments, and are increasingly explored for their potential as anticancer, antiviral, and anti-inflammatory agents.
The target molecule, 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, with its specific N-alkoxyalkyl substituent, offers a unique combination of hydrogen bonding capabilities and lipophilicity, making it an attractive candidate for further chemical exploration. A robust and scalable synthesis is therefore paramount for advancing research and development in these areas.
The Chemical Heart of the Matter: Understanding the Reaction Mechanism
The synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone from 1,4-dihydroxyanthraquinone (quinizarin) proceeds via a nucleophilic aromatic substitution (SNAr) mechanism.[1][2] This class of reaction is distinct from the more common electrophilic aromatic substitution seen with many benzene derivatives.
In an SNAr reaction, the aromatic ring is "electron-poor" and is attacked by a nucleophile.[1] The presence of electron-withdrawing groups on the aromatic ring facilitates this attack. In the case of quinizarin, the two carbonyl groups on the central ring pull electron density away from the outer rings, making them susceptible to nucleophilic attack.
The reaction is typically facilitated by the presence of the reduced form of quinizarin, leucoquinizarin (2,3-dihydro-1,4-dihydroxyanthraquinone), and often a catalyst such as boric acid.[3]
Key Mechanistic Insights:
Nucleophilic Attack: The amine, 2-methoxyethylamine, acts as the nucleophile, attacking one of the carbons bearing a hydroxyl group.
Meisenheimer Complex: This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex, where the aromaticity of the ring is temporarily disrupted.[2]
Leaving Group Departure: The hydroxyl group is not an ideal leaving group. The presence of boric acid is believed to facilitate its departure by forming a borate ester, which is a much better leaving group.
Aromatization: The departure of the leaving group restores the aromaticity of the ring, yielding the final product.
The overall transformation can be visualized as follows:
Figure 1: A high-level overview of the synthesis workflow.
Scalable Synthesis Protocol
This protocol is designed for a laboratory scale of approximately 10-20 grams of product and includes considerations for further scale-up.
Three-necked round-bottom flask (appropriate size for the scale)
Mechanical stirrer
Reflux condenser
Thermometer/temperature probe
Inert gas inlet (Nitrogen or Argon)
Heating mantle with temperature control
Buchner funnel and filter flask
Standard laboratory glassware
Rotary evaporator
Step-by-Step Procedure
Step 1: Preparation of the Leucoquinizarin-Quinizarin Mixture (if not pre-mixed)
In a well-ventilated fume hood, to a suspension of 1,4-dihydroxyanthraquinone (1.0 eq) in a suitable solvent (e.g., water or a lower alcohol), add a reducing agent such as sodium dithionite (sodium hydrosulfite) portion-wise with stirring until the characteristic red color of quinizarin disappears, and a yellowish suspension of leucoquinizarin is formed. The ratio of quinizarin to leucoquinizarin can vary, but a mixture is often beneficial for the subsequent reaction. For this protocol, we will assume a commercially available mixture or proceed with a 1:1 molar ratio of quinizarin to its leuco form for simplicity in calculation, though often a smaller amount of the leuco form is sufficient.
Step 2: Reaction Setup and Execution
Charge the Reactor: To a clean, dry three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and an inert gas inlet, add 1,4-dihydroxyanthraquinone (e.g., 24.0 g, 0.1 mol), and if prepared separately, an equimolar amount of leucoquinizarin.
Add Solvent: Add a high-boiling solvent such as N-methyl-2-pyrrolidone (NMP) to ensure the mixture is stirrable (e.g., 100-150 mL).[4]
Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 10-15 minutes to remove oxygen, which can cause unwanted side reactions. Maintain a positive pressure of inert gas throughout the reaction.
Heating: Begin stirring and heat the reaction mixture to 100-120°C.[3] The color of the reaction mixture will change as the reaction progresses.
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., toluene:ethyl acetate 8:2). The reaction is typically complete within 4-8 hours.
Step 3: Work-up and Isolation
Cooling and Precipitation: Once the reaction is complete, turn off the heating and allow the mixture to cool to room temperature. The product may begin to precipitate. Further cooling in an ice bath can enhance precipitation.
Dilution and Filtration: Dilute the cooled reaction mixture with methanol (e.g., 200 mL) to further precipitate the product and reduce the viscosity of the NMP.[4] Collect the solid product by vacuum filtration using a Buchner funnel.
Washing: Wash the filter cake sequentially with:
A small amount of cold methanol to remove residual NMP and unreacted amine.
Dilute hydrochloric acid (e.g., 1 M) to remove any remaining basic impurities.
Water until the filtrate is neutral.
A saturated solution of sodium bicarbonate to neutralize any residual acid.
Finally, with water again to remove any salts.
Step 4: Purification
Drying: Dry the crude product in a vacuum oven at 60-80°C until a constant weight is achieved.
Recrystallization: For higher purity, the crude product can be recrystallized from a suitable solvent system, such as toluene or a toluene/methanol mixture. Dissolve the crude solid in a minimal amount of hot solvent, filter hot to remove any insoluble impurities, and then allow the solution to cool slowly to form crystals. Collect the purified crystals by filtration and dry them under vacuum.
Scale-Up Considerations
Heat Transfer: On a larger scale, efficient heat transfer becomes critical. The use of a jacketed reactor with controlled heating and cooling is recommended.
Mixing: Ensure robust mechanical stirring to maintain a homogeneous reaction mixture, especially during the initial stages and precipitation.
Inert Atmosphere: Maintaining a strictly inert atmosphere is crucial to prevent oxidation, which can lead to by-products and lower yields.
Solvent Handling: NMP is a high-boiling and water-miscible solvent. Consider solvent recovery systems for larger-scale operations to improve process economics and reduce environmental impact.
Filtration and Drying: For larger quantities of solid, equipment such as a filter press or a centrifugal filter, followed by a vacuum dryer, will be more efficient than laboratory-scale glassware.
Safety and Hazard Management
All procedures should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.
Anthraquinone and its derivatives: May cause skin and eye irritation. Some derivatives are suspected of being carcinogenic.[3][5] Handle with care, avoiding dust inhalation and skin contact.
2-Methoxyethylamine: Corrosive and flammable. Causes severe skin burns and eye damage.
N-Methyl-2-pyrrolidone (NMP): A reproductive toxin. Avoid inhalation and skin contact.
Acids and Bases: Handle with appropriate care to avoid burns.
Always consult the Safety Data Sheets (SDS) for all chemicals before use.
Characterization of the Final Product
The identity and purity of the synthesized 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone should be confirmed by standard analytical techniques:
Melting Point: Compare with literature values.
NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.
Mass Spectrometry: To determine the molecular weight.
This application note provides a comprehensive and scalable protocol for the synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. By understanding the underlying reaction mechanism and paying close attention to the detailed procedural steps and safety precautions, researchers can confidently and efficiently produce this valuable compound for further investigation in drug discovery and materials science. The provided insights into scaling up the process are intended to facilitate a smooth transition from laboratory-scale synthesis to larger-scale production.
References
Process for the preparation of substituted aminoanthraquinones. DE102006057652A1.
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone | SIELC Technologies. (2018, May 16). SIELC.
Process for preparing 1-amino-4-hydroxyanthraquinones. US20030045735A1.
ANTHRAQUINONE FOR SYNTHESIS. Loba Chemie.
Preparation of 1-amino-4-hydroxyanthraquinones. US20030045735A1.
Nucleophilic arom
Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. (2018, August 20).
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Advanced Synthesis SolutionsTicket ID: #ANTHRA-902-YIELD
Subject: Optimization of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone Synthesis
Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist
Executive Summary
You are encountering yield limitations in the synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (often referred to as C.I. Disperse Red 9 analogs or specific anthraquinone intermediates).
The synthesis of this mono-substituted aminoanthraquinone from Quinizarin (1,4-dihydroxyanthraquinone) is chemically delicate. The core challenge is a "Goldilocks" problem: the reaction conditions required to displace the first hydroxyl group are very close to those that displace the second, leading to the unwanted 1,4-bis((2-methoxyethyl)amino)anthraquinone (a blue dye derivative). Furthermore, if you are utilizing the Leucoquinizarin route, failure to fully re-oxidize the intermediate results in significant yield loss during workup.
This guide provides a self-validating protocol and troubleshooting matrix to maximize the yield of the mono-substituted product while suppressing the bis-substituted impurity.
Part 1: The Validated Protocol (The "Leuco-Boric" Method)
While direct nucleophilic substitution on Quinizarin is possible, it is kinetically sluggish and prone to bis-substitution. The industry-standard approach for high yield involves a mixture of Quinizarin and Leucoquinizarin (1,4-dihydroxy-2,3-dihydroanthraquinone) catalyzed by Boric Acid .
The Mechanism
Activation: Boric acid forms a chelated borate ester with the quinizarin system, increasing the electrophilicity of the C-1 and C-4 positions.
Substitution: The amine (2-methoxyethylamine) attacks. The leuco form reacts significantly faster due to the lower aromaticity of the lateral ring.
Redox Cycling: Leucoquinizarin acts as a catalyst/promoter. As the reaction progresses, a redox equilibrium is established.
Oxidation (Critical): The immediate product is often the leuco-amine. It must be oxidized (aerated) back to the anthraquinone state before isolation.
Optimized Workflow
Component
Role
Stoichiometry (Equivalents)
Quinizarin
Substrate
1.0
Leucoquinizarin
Promoter/Substrate
0.2 - 0.3
2-Methoxyethylamine
Nucleophile
1.2 - 1.5 (Strict control)
Boric Acid
Catalyst/Regio-director
0.5
Solvent
Medium
2-Ethoxyethanol or NMP (5-10 volumes)
Step-by-Step Protocol:
Charge: Load Quinizarin, Leucoquinizarin, Boric Acid, and solvent into a reactor.
Heat: Raise temperature to 80°C under inert atmosphere (
).
Addition: Add 2-methoxyethylamine dropwise over 1 hour. Rapid addition promotes local excess and bis-substitution.
Reaction: Hold at 90-100°C for 4–6 hours. Monitor by TLC/HPLC.
Stop Condition: When Quinizarin < 2% and Bis-product < 5%.
Oxidation (The Yield Step): Cool to 60°C. Sparge the mixture with air for 2–3 hours. This converts the soluble leuco-product into the target anthraquinone.
Precipitation: Cool to 20°C. Add water (or dilute HCl if amine excess is high) to precipitate the product.
Filtration: Filter and wash with water/methanol (1:1).
Part 2: Troubleshooting & FAQs
Q1: My yield is low (<50%), and the filtrate is deeply colored. What happened?
Diagnosis: Incomplete Oxidation.
Root Cause: The reaction of leucoquinizarin produces 1-hydroxy-4-((2-methoxyethyl)amino)-2,3-dihydroanthraquinone . This intermediate is more soluble in organic solvents and does not precipitate efficiently with water. If you skip the aeration step, this material remains in the mother liquor and is discarded.
Solution:
Mandatory Aeration: After the heating phase, you must bubble air through the reaction mass at 60–70°C until the reaction mass color shifts (usually from a duller red/brown to a bright vibrant red/violet).
Verification: Take a small aliquot, aerate it in a test tube, and spot on TLC. If the Rf changes or the spot intensity increases compared to the non-aerated bulk, your oxidation is incomplete [1, 2].
Q2: I am seeing significant amounts of the blue byproduct (Bis-substitution). How do I stop this?
Diagnosis: Over-amination.
Root Cause: The amino group in the product is an electron-donating group, which technically deactivates the ring toward further nucleophilic attack compared to the starting material. However, under high temperature or high amine concentration, the second hydroxyl is displaced.
Solution:
Stoichiometry Control: Do not use a large excess of amine. Limit 2-methoxyethylamine to 1.2 equivalents .
Boric Acid Loading: Ensure Boric Acid is present (0.5 eq). The borate ester protects the hydroxyl groups and stabilizes the mono-substituted complex, making the second substitution energetically more difficult [3].
Temperature Cap: Do not exceed 110°C. Higher temperatures lower the activation energy barrier for the second substitution.
Q3: The product is sticky and difficult to filter.
Diagnosis: Borate Ester Contamination.
Root Cause: The boric acid forms a stable complex with the product (chelating the quinone carbonyl and the hydroxyl/amine). If this complex is not broken, the product remains a gummy salt.
Solution:
Acid Hydrolysis: During the precipitation step, pour the reaction mixture into dilute Hydrochloric Acid (2M) rather than neutral water. Heat this slurry to 50°C for 30 minutes. This hydrolyzes the borate esters, releasing the free anthraquinone, which crystallizes much better [4].
Part 3: Reaction Logic Visualization
The following diagram illustrates the critical pathways. Note the "Danger Zone" where bis-substitution occurs and the "Recovery Zone" where oxidation saves the yield.
Caption: Reaction pathway highlighting the critical oxidation step (Red Arrow) required to convert the leuco-intermediate into the target product and avoid yield loss.
Part 4: Comparative Data
Table 1: Solvent and Catalyst Effects on Yield
Solvent System
Catalyst
Temperature
Yield (Isolated)
Purity (HPLC)
Notes
2-Ethoxyethanol
None
130°C
45%
82%
High bis-impurity; slow reaction.
2-Ethoxyethanol
Boric Acid
95°C
88%
96%
Optimal balance of rate and selectivity.
Water
Ammonia/Dithionite
80°C
60%
75%
"Green" route but difficult purification; lower solubility of reagents.
Toluene
Boric Acid
110°C
55%
90%
Poor solubility of Quinizarin leads to heterogeneous reaction and lower conversion.
References
Adam, J. M., et al. (2003). Process for preparing 1-amino-4-hydroxyanthraquinones. US Patent 2003/0045735 A1. Link
Hamanaka, K. (1995). Preparation of 1-amino-4-hydroxyanthraquinone. US Patent 5,424,461. Link
Buhler, A., et al. (1975). Production of 1-amino-4-hydroxyanthraquinones substituted in the 2- and/or 3-positions. US Patent 3,880,892. Link
Himeno, K., et al. (2008).[1] Preparation of substituted aminoanthraquinones. US Patent 2008/0139830 A1. Link
Optimization of HPLC method for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone separation.
Technical Support Center: HPLC Optimization for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone Status: Active Document ID: TSC-AQ-2026-V1 Lead Scientist: Senior Application Specialist, Chromatography Division Executive...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: HPLC Optimization for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Status: Active
Document ID: TSC-AQ-2026-V1
Lead Scientist: Senior Application Specialist, Chromatography Division
Executive Summary & Molecule Profile
Objective: To provide a robust, self-validating HPLC methodology for the separation and quantification of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (hereafter referred to as HMEA-AQ ).
Analyte Profile:
Chemical Nature: HMEA-AQ is a lipophilic, amino-anthraquinone dye derivative.
Basicity: The secondary amine function (-(NH)-CH2-) possesses a pKa ~9.0–9.5.
Acidity: The phenolic hydroxyl (-OH) at position 1 has a pKa >10.0 due to intramolecular hydrogen bonding with the carbonyl oxygen.
Solubility: Low in water; high in organic solvents (THF, DMSO, MeCN).
The Challenge:
The coexistence of the hydrophobic anthraquinone backbone and the basic amine tail creates a "perfect storm" for peak tailing on standard silica-based C18 columns. The protonated amine interacts with residual silanols (
), leading to non-Gaussian peak shapes and poor resolution from impurities like Quinizarin.
The "Golden" Protocol: Optimized Method
This method is designed to suppress silanol interactions while maintaining sufficient retention for the hydrophobic backbone.
Chromatographic Conditions
Parameter
Specification
Rationale
Column
C18 End-capped, Base-Deactivated (BDS) (e.g., 150 x 4.6 mm, 3.5 µm or 5 µm)
High carbon load for retention; "End-capping" is non-negotiable to block silanols.
Mobile Phase A
20 mM Ammonium Phosphate (pH 2.5)
Low pH ensures the amine is fully protonated () and silanols are protonated (), minimizing ionic attraction.
Mobile Phase B
Acetonitrile (HPLC Grade)
Methanol causes higher backpressure and may not elute the anthraquinone efficiently.
Flow Rate
1.0 mL/min
Standard flow for 4.6mm ID; adjust for column dimensions.
Column Temp
40°C
Elevated temperature reduces mobile phase viscosity and improves mass transfer, sharpening the peak.
254 nm detects the backbone; 520 nm is specific to the colored anthraquinone, ignoring non-colored impurities.
Injection Vol
5–10 µL
Keep low to prevent solvent effects (strong solvent mismatch).
Gradient Program
Time (min)
% Mobile Phase B
Event
0.0
30%
Initial Hold
2.0
30%
Isocratic Loading
15.0
90%
Linear Gradient (Elution)
20.0
90%
Column Wash (Critical for dimers)
20.1
30%
Return to Initial
25.0
30%
Re-equilibration
Troubleshooting & FAQs
This section addresses specific user scenarios encountered in the field.
Scenario A: "I am seeing severe peak tailing (As > 1.5)."
Diagnosis: Secondary Silanol Interaction.[1][2][3]
Even with a C18 column, older silica generations have acidic silanols that bind to the HMEA-AQ amine tail.
Q: How do I fix the tailing without changing the column?A: You must modify the Mobile Phase A.
Lower the pH: Ensure your buffer is at pH 2.0–2.5. If you are using plain water/formic acid, switch to a phosphate buffer (20mM). Phosphate masks silanols better than formate.
Add a "Sacrificial Base": Add 5 mM Triethylamine (TEA) to the mobile phase. The TEA competes for the silanol sites, effectively "blocking" them from the analyte.
Caution: TEA permanently alters the column; dedicate this column to this method.
Scenario B: "My retention time is drifting (decreasing) over multiple runs."
Diagnosis: Phase Collapse or Temperature Fluctuations.
Q: Is the column failing?A: Likely not.
Check Temperature: Anthraquinones are sensitive to thermal changes. Ensure the column oven is stable at 40°C ± 0.5°C.
Check "Dewetting": If you start at <5% Organic, the C18 chains may collapse. Ensure your starting condition is at least 30% Organic (as per the protocol above) to keep the stationary phase extended.
Scenario C: "I see 'Ghost Peaks' in the blank injection after a sample run."
Diagnosis: Carryover / Adsorption.
HMEA-AQ is highly lipophilic and "sticky." It adsorbs to the injection needle and rotor seal.
Q: How do I eliminate carryover?A: Implement an aggressive needle wash.
Weak Wash: 50:50 MeCN:Water.
Strong Wash: 100% THF (Tetrahydrofuran) or 90:10 MeCN:DMSO.
Protocol: Set the injector to wash the needle inside and out with the Strong Wash for at least 10 seconds between injections.
Advanced Logic: Method Development Workflow
The following diagram illustrates the decision matrix for optimizing the separation of Amino-Anthraquinones.
Caption: Decision matrix for optimizing amino-anthraquinone separation, prioritizing peak symmetry and resolution.
Impurity Profiling Reference
When analyzing HMEA-AQ, you will likely encounter synthesis byproducts. Use the table below to identify them based on Relative Retention Time (RRT).
Compound Name
Structure Note
RRT (Approx)
Detection
Quinizarin
1,4-Dihydroxyanthraquinone (Starting Material)
0.85
UV 254 nm
HMEA-AQ
Target Analyte
1.00
Vis 520 nm
Leuco-Quinizarin
Reduced form (Intermediate)
1.15
UV 254 nm
Bis-substituted
1,4-bis((2-methoxyethyl)amino)...
1.40
Vis 600 nm (Blue shift)
Note: RRT values are estimates based on a C18 column with the "Golden Protocol" gradient.
References
SIELC Technologies. (2018). Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Retrieved from [Link]
PubChem. (n.d.).[4][5] 1-Hydroxy-4-((2-hydroxyethyl)amino)anthraquinone (Compound Summary). National Library of Medicine. Retrieved from [Link]
Chrom Tech, Inc. (2025).[1][4] What Causes Peak Tailing in HPLC? Retrieved from [Link]
Technical Support Center: Purification of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Welcome to the Technical Support Center for the isolation and purification of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5). This compound is a critical intermediate in the development of advanced dy...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the isolation and purification of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5). This compound is a critical intermediate in the development of advanced dyes and anthraquinone-based pharmacological agents. Because its synthesis often yields a complex mixture of unreacted precursors (like quinizarin) and over-alkylated byproducts, achieving >98% purity requires a strategic, multi-modal approach.
This guide is designed for researchers and drug development professionals, providing field-proven troubleshooting insights, causality-driven methodologies, and self-validating protocols.
Troubleshooting & FAQs
Q1: My crude product contains a large fraction of unreacted quinizarin. What is the most efficient way to remove it without relying on chromatography?A: The most effective initial clean-up step is an alkaline wash[1].
Causality: Quinizarin (1,4-dihydroxyanthraquinone) possesses two phenolic hydroxyl groups, making it acidic enough to deprotonate and form a highly soluble sodium salt in dilute aqueous sodium hydroxide. In contrast, 1-hydroxy-4-((2-methoxyethyl)amino)anthraquinone has only one hydroxyl group, which is engaged in a strong intramolecular hydrogen bond with the adjacent carbonyl group. This structural feature drastically raises its pKa, rendering the target compound insoluble in dilute alkali[1].
Q2: During Reverse Phase (RP) HPLC, I am observing severe peak tailing and poor resolution between the target compound and closely eluting impurities. How can I optimize the separation?A: Peak tailing in basic anthraquinone derivatives is typically caused by secondary interactions between the secondary amine of the target compound and residual silanols on the silica matrix.
Causality & Solution: To mitigate this, you must incorporate an acidic modifier into your mobile phase. Validated applications demonstrate that using a mobile phase of Acetonitrile (MeCN), water, and phosphoric acid (
) suppresses silanol ionization and protonates the amine, ensuring sharp peak shapes on columns like the Newcrom R1[2]. If your downstream application requires Mass-Spectrometry (MS) compatibility, you must replace the phosphoric acid with formic acid[2].
Q3: My isolated solid is amorphous and traps residual solvent, leading to inaccurate yield calculations. How do I fix this?A: Solvent trapping occurs when the compound precipitates too rapidly, leading to amorphous inclusion complexes.
Causality: Anthraquinones require slow crystallization to form stable, solvent-free lattices. After your final HPLC purification and lyophilization, dissolve the fluffy solid in a minimal amount of hot toluene, then slowly add ethanol dropwise until slightly cloudy. Allow it to cool to room temperature undisturbed to induce the formation of highly pure, crystalline needles.
Quantitative Data & Partitioning Profiles
To successfully design your purification workflow, it is critical to understand the physicochemical differences between the target compound and its common impurities.
Provides robust hydrophobic retention for anthraquinones.
Mobile Phase A
Water + 0.1%
Maintains acidic pH to suppress secondary silanol interactions.
Mobile Phase B
Acetonitrile (MeCN)
Efficiently elutes the hydrophobic aromatic core.
Detection
UV-Vis at 254 nm & 600 nm
254 nm tracks the aromatic backbone; 600 nm tracks the dye chromophore.
Experimental Protocols
Protocol 1: Alkaline Wash (Bulk Clean-up)
This step removes up to 90% of acidic impurities (e.g., unreacted quinizarin) prior to high-resolution chromatography.
Pulverization: Grind the crude mixture into a fine powder to maximize surface area.
Suspension: Suspend the crude powder in 400 parts (by weight) of a 0.7% sodium hydroxide (NaOH) aqueous solution[1].
Heating: Heat the suspension to 70–80 °C and stir vigorously for 1 hour.
Causality: Thermal energy overcomes the lattice energy of the crude solid, ensuring any trapped quinizarin is exposed to the alkaline continuous phase.
Filtration: Filter the suspension through a sintered glass funnel while warm.
Self-Validation Checkpoint: Observe the filtrate. It will initially appear deep purple/red due to the soluble sodium salt of quinizarin. Continue washing the filter cake with warm water until the filtrate runs completely clear AND the pH of the flow-through tests neutral (pH ~7.0) on indicator paper. This dual-verification confirms the total removal of both the impurity and residual caustic.
Drying: Dry the retentate under a vacuum at 60 °C to a constant weight.
This step resolves the target compound from structurally similar isomers and over-alkylated byproducts.
Sample Preparation: Dissolve the alkaline-washed retentate in a minimum volume of DMSO or a MeCN/Water mixture. Filter through a 0.45 µm PTFE syringe filter to protect the column frit.
Column Equilibration: Equilibrate the Newcrom R1 column with the initial mobile phase conditions (e.g., 80% Water/
Gradient Elution: Run a linear gradient increasing the MeCN concentration over 30 minutes.
Causality: A gradient elution gradually decreases the polarity of the mobile phase, sequentially eluting the target compound followed by the highly retained, non-polar over-alkylated byproducts.
Fraction Collection & Self-Validation Checkpoint: Collect fractions based on UV absorbance. Analyze the collected fractions via analytical HPLC before pooling. The target peak should exhibit a consistent UV-Vis absorption spectrum across the entire peak width. A shift in the spectral ratio between 254 nm and 600 nm at the tail end of the peak indicates co-elution of an impurity. Only pool fractions with a uniform spectral ratio.
Isolation: Pool the validated fractions and lyophilize to yield the pure target compound.
Visual Workflows
Purification workflow for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.
RP-HPLC retention mechanism for anthraquinone derivatives.
References
SIELC Technologies. (2018). Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. SIELC. [Link]
Seymour, G. W., & Salvin, V. S. (1947). Process for preparing 1-hydroxy-4-arylamino anthraquinones (U.S. Patent No. 2,419,405A). U.S.
Preventing degradation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone during storage
Welcome to the technical support center for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for preventing the degradation of this compound during storage and handling. Our recommendations are grounded in the fundamental chemistry of anthraquinone derivatives to ensure the integrity of your experiments.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can cause the degradation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone?
A1: The degradation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is primarily influenced by three factors:
Oxidation: The anthraquinone core, and particularly the hydroxyl and amino substituents, are susceptible to oxidation. This can be accelerated by exposure to air (oxygen), light, and incompatible chemicals, such as strong oxidizing agents.[1][2]
Hydrolysis: While the core structure is generally stable, the ether linkage in the (2-methoxyethyl)amino side chain could be susceptible to hydrolysis under strongly acidic or basic conditions, although this is less common under typical storage conditions.
Photodegradation: Anthraquinone derivatives are known to be light-sensitive. Exposure to UV or even ambient light over extended periods can provide the energy to initiate degradation reactions.
Q2: I've noticed a change in the color of my solid compound. What could this indicate?
A2: A visible change in the color of the solid, for instance, from its original hue to a darker or duller shade, is often a primary indicator of degradation. This can be due to the formation of oxidized species or other chromophoric impurities. It is crucial to investigate any color change before using the compound in an experiment. We recommend performing an analytical check, such as HPLC, to assess the purity.
Q3: My compound is in solution and has precipitated out. Is this degradation?
A3: Not necessarily. Precipitation could be due to a few factors:
Supersaturation: The initial concentration might have been too high for the solvent at the storage temperature, leading to crystallization over time.
Temperature Fluctuation: A decrease in storage temperature can significantly lower the solubility of the compound.
Solvent Evaporation: If the container is not properly sealed, solvent evaporation can increase the concentration and lead to precipitation.
Degradation: It is also possible that a degradant is less soluble than the parent compound and is precipitating.
Before use, it is advisable to gently warm the solution to see if the precipitate redissolves. If it does, it was likely a solubility issue. If it does not, or if the solution's color has changed, degradation should be suspected, and the solution's purity should be verified analytically.
Troubleshooting Guide
This section provides a structured approach to identifying and resolving common issues related to the storage and stability of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.
Issue 1: Unexpected Results in a Biological or Chemical Assay
Symptom: Reduced potency, altered kinetics, or complete inactivity of the compound in your experiments.
Potential Cause: Degradation of the active compound, leading to a lower effective concentration and the presence of interfering impurities.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for unexpected assay results.
Issue 2: Visible Degradation of the Compound (Solid or Solution)
Symptom: Change in color, formation of an insoluble material, or a hazy appearance in solution.
Potential Cause: Chemical degradation due to improper storage conditions.
Preventative and Corrective Actions:
Parameter
Recommendation
Scientific Rationale
Temperature
Solid: Store at -20°C for long-term storage (years) or 4°C for short-term (months).[3][4] Solution: Store at -80°C for long-term (months) or -20°C for short-term (weeks).[3][4]
Lower temperatures slow down the kinetics of degradation reactions.
Atmosphere
Store under an inert atmosphere (e.g., argon or nitrogen), especially for solutions.
Minimizes exposure to oxygen, thereby reducing the risk of oxidation of the electron-rich aromatic system.
Light
Protect from light at all times by using amber vials or by wrapping containers in aluminum foil.
Anthraquinones can be photosensitive, and light can catalyze degradation pathways.
Container
Use tightly sealed, high-quality glass or inert plastic containers.
Prevents solvent evaporation from solutions and protects solids from moisture and atmospheric contaminants.
Experimental Protocols
Protocol 1: Recommended Storage and Handling Procedure
Receiving the Compound: Upon receipt, immediately store the solid compound in a desiccator at -20°C, protected from light.
Preparing a Stock Solution:
Allow the solid to equilibrate to room temperature in a desiccator before opening to prevent condensation of moisture.
Weigh the desired amount in a controlled environment with low humidity.
Use a high-purity, anhydrous solvent such as DMSO or chloroform.[4] Sonication may be required to fully dissolve the compound.[4]
Once dissolved, purge the headspace of the vial with an inert gas (argon or nitrogen) before sealing.
Storing the Stock Solution: For long-term storage, aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles. Store these at -80°C. For daily use, a small working aliquot can be kept at -20°C for up to one month.[3]
Using the Solution: When ready to use, thaw the vial quickly and use the required amount. Immediately re-purge the headspace with inert gas and return to the appropriate storage temperature.
Protocol 2: Quick Purity Check by High-Performance Liquid Chromatography (HPLC)
This protocol provides a general method to assess the purity of your compound. Method optimization may be required.
Sample Preparation: Prepare a dilute solution of your compound (approx. 1 mg/mL) in the mobile phase.
HPLC Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[5][6]
Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid is a good starting point.
Flow Rate: 1.0 mL/min.
Detection: UV-Vis detector at the absorbance maximum of the compound.
Injection Volume: 10 µL.
Analysis: A pure compound should yield a single major peak. The presence of multiple peaks, especially those that grow over time with a corresponding decrease in the main peak area, indicates degradation.
Potential Degradation Pathway
The molecular structure of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone suggests that a likely degradation pathway under oxidative stress involves the amino and hydroxyl groups, which are electron-donating and can activate the aromatic ring to oxidation.
Caption: A simplified potential oxidative degradation pathway.
By understanding the inherent chemical liabilities of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone and implementing rigorous storage and handling protocols, researchers can ensure the integrity of their compound and the reliability of their experimental outcomes.
References
Butt, M. S., et al. (2011). An HPLC method development for the assessment of degradation products of anthraquinone dye. Environmental Monitoring and Assessment, 176(1-4), 597-604. [Link]
Głowienkowska, M., et al. (2019). Analytical methods for determination of anthraquinone dyes in historical textiles: A review. Analytica Chimica Acta, 1083, 1-24. [Link]
Janos, P., et al. (2020). Analytical methods for determination of anthraquinone dyes in historical textiles: A review. TrAC Trends in Analytical Chemistry, 132, 116055. [Link]
Butt, M. S., et al. (2011). An HPLC method development for the assessment of degradation products of anthraquinone dye. ResearchGate. [Link]
ChemBK. (n.d.). 1-Aminoanthraquinone. Retrieved from [Link]
Science.gov. (n.d.). Forced degradation products: Topics. Retrieved from [Link]
Głowienkowska, M., et al. (2023). Comprehensive material analysis of medieval decorative bands from Gródek upon the Bug River and Pień (Poland). Scientific Reports, 13(1), 12345. [Link]
Wang, H., et al. (2021). Bacterial degradation of anthraquinone dyes. Frontiers in Microbiology, 12, 750801. [Link]
National Center for Biotechnology Information. (n.d.). 1-Hydroxy-4-[(2-hydroxyethyl)amino]anthraquinone. PubChem Compound Database. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 1-Amino-4-hydroxyanthraquinone. PubChem Compound Database. Retrieved from [Link]
Zhang, G., et al. (2019). Degradation pathways and kinetics of anthraquinone compounds along with nitrate removal by a newly isolated Rhodococcus pyridinivorans GF3 under aerobic conditions. Bioresource Technology, 285, 121336. [Link]
SIELC Technologies. (2018). 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. Retrieved from [Link]
Embacher, T., et al. (2020). Imaging studies of photodegradation and self-healing in anthraquinone derivative dye-doped PMMA. Physical Chemistry Chemical Physics, 22(3), 1143-1153. [Link]
Common impurities in 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone synthesis and their removal
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. This guide is designed for researchers, chemists, and drug...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this important anthraquinone derivative. We will explore the causality behind experimental choices and provide validated protocols to ensure the integrity of your results.
Overview of Synthesis
The synthesis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone typically proceeds via a nucleophilic substitution reaction. The most common routes involve the reaction of 2-methoxyethylamine with a suitable 1,4-substituted anthraquinone precursor. The two primary starting materials are 1,4-dihydroxyanthraquinone (quinizarin) or a 1-hydroxy-4-haloanthraquinone.
The reaction with quinizarin is often preferred due to the commercial availability of the starting material. This reaction involves the displacement of one hydroxyl group by the amine, a process that can be facilitated by catalysts such as boric acid.[1][2] The choice of starting material and reaction conditions is critical as it directly influences the impurity profile of the crude product.
Caption: General synthesis pathway and common sources of impurities.
Frequently Asked Questions (FAQs)
Q1: What are the most common starting materials for this synthesis?
The most prevalent and economically viable starting material is 1,4-dihydroxyanthraquinone (quinizarin).[1][3][4] It is an orange or red-brown crystalline powder.[3] Another common route uses 1,4-dichloroanthraquinone, where the chlorine atoms are displaced by the amine.[5][6] While this can be effective, it carries a higher risk of forming the disubstituted byproduct. Purity of the starting material is paramount, as impurities can lead to unwanted side reactions and complicate purification.[5]
Q2: Why is boric acid often used as a catalyst with quinizarin?
Boric acid acts as a catalyst by forming a complex with the quinizarin. This complexation makes the hydroxyl group a better leaving group, thereby facilitating the nucleophilic attack by the amine.[2] This targeted activation is crucial for achieving regioselectivity and improving the reaction rate and overall yield.
Q3: How do I monitor the progress of the reaction?
Thin-Layer Chromatography (TLC) is the most effective method for real-time reaction monitoring.[7]
Stationary Phase: Silica gel 60 F254 plates.
Mobile Phase: A starting point is a mixture of non-polar and polar solvents, such as Hexane:Ethyl Acetate (e.g., 7:3 v/v) or Dichloromethane:Methanol (e.g., 9.5:0.5 v/v). The polarity can be adjusted to achieve good separation between the starting material, product, and any byproducts.
Visualization: The spots are typically colored, but can also be visualized under UV light (254 nm).
The reaction is considered complete when the spot corresponding to the starting material (e.g., quinizarin) has been consumed and the main spot corresponds to the desired product.
Q4: What analytical techniques are best for final purity assessment?
While TLC is excellent for monitoring, quantitative purity assessment requires more robust methods.
High-Performance Liquid Chromatography (HPLC): This is the industry standard for purity analysis of anthraquinone dyes.[8][9] A reversed-phase C18 column with a gradient elution (e.g., water/acetonitrile or water/methanol mobile phase) coupled with a UV-Vis or DAD detector is typical.
Mass Spectrometry (MS): Coupled with HPLC (LC-MS), it confirms the molecular weight of the product and helps identify impurities.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the final product and identifying any structural isomers or persistent impurities.
Troubleshooting Guide: Synthesis & Purification
This section addresses specific problems you may encounter during your experiment.
Problem 1: The reaction is sluggish or does not go to completion.
Possible Cause & Explanation:
This issue often stems from insufficient activation of the starting material, low reaction temperature, or moisture in the reaction. Water can compete with the amine nucleophile and hydrolyze the boric acid complex, hindering the reaction.
Solutions:
Ensure Anhydrous Conditions: Use dry solvents and reagents. If necessary, dry the solvent over molecular sieves prior to use.
Increase Temperature: Gradually increase the reaction temperature while monitoring for any product degradation via TLC. Many anthraquinone substitutions require elevated temperatures (e.g., 95-200°C) depending on the solvent and reactants.[11][12]
Check Catalyst-to-Reagent Ratio: Ensure the molar ratio of boric acid to quinizarin is appropriate. A common starting point is a 1.2 to 2.0 molar equivalent of boric acid to the limiting reagent.[13]
Problem 2: My TLC plate shows multiple spots, including one that is highly colored and has a similar Rf to my product.
Possible Cause & Explanation:
This is a classic sign of impurity co-elution or the presence of closely related byproducts. Common culprits include:
Disubstituted Byproduct: 1,4-bis((2-methoxyethyl)amino)anthraquinone, especially if starting from a di-halogenated precursor.
Isomeric Impurities: If the starting quinizarin was synthesized via a Friedel-Crafts reaction, it might contain other isomers which can also react.[12][14]
Degradation Products: High temperatures or extreme pH can cause degradation.[15]
Solutions:
Caption: Decision workflow for purification of the crude product.
1. Recrystallization (Protocol 1)
Recrystallization is effective at removing impurities with significantly different solubilities from the product.[15][16] The ideal solvent is one where the product is highly soluble when hot and poorly soluble when cold.[15]
Solvent
Suitability for Anthraquinones
Glacial Acetic Acid
An excellent and common choice for recrystallizing many anthraquinone derivatives.[1][17]
Ethanol/Methanol
Good for many derivatives, but solubility must be tested. The target compound may be too soluble in methanol for good recovery.[18]
Toluene/Xylene
Effective for removing more polar impurities. Can be used as a wash or for recrystallization.[19]
Acetonitrile
A possible solvent, but care must be taken to avoid reaction if residual reducing agents or acids are present.[18]
Protocol 1: Recrystallization from Glacial Acetic Acid
Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum volume of hot glacial acetic acid required to fully dissolve the solid with stirring.
Hot Filtration (Optional): If insoluble impurities are visible, quickly perform a hot gravity filtration to remove them.
Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. For maximum yield, subsequently cool the flask in an ice bath.
Isolation: Collect the crystals by vacuum filtration, washing the filter cake with a small amount of cold solvent (e.g., cold ethanol or water) to remove residual acetic acid.
Drying: Dry the purified crystals under vacuum.
2. Column Chromatography (Protocol 2)
This is the most powerful technique for separating closely related compounds.[7]
Protocol 2: Silica Gel Column Chromatography
Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a glass column.
Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or a stronger solvent (like dichloromethane). If solubility is low, adsorb the crude product onto a small amount of silica gel, dry it, and load the powder onto the top of the column.
Elution: Begin eluting with a non-polar solvent (e.g., 100% hexane or a hexane/dichloromethane mixture). Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate or methanol). This gradient elution helps separate compounds with different polarities.[15]
Fraction Collection: Collect fractions and analyze each one by TLC to identify which ones contain the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.
Problem 3: The final product yield is very low.
Possible Cause & Explanation:
Low yield can result from an incomplete reaction (see Problem 1) or significant product loss during workup and purification. A common mistake is using too much solvent during recrystallization, which leaves a large amount of the product dissolved in the mother liquor.[15]
Solutions:
Optimize Recrystallization:
Use the absolute minimum amount of hot solvent for dissolution.
Ensure the solution is cooled thoroughly (e.g., in an ice bath) to maximize precipitation before filtering.[15]
Analyze the mother liquor by TLC. If a significant amount of product is present, concentrate the mother liquor to recover a second crop of crystals.
Re-evaluate the Workup: Ensure that the product is not being lost during aqueous washes if it has some water solubility. Check the pH of aqueous layers before discarding them.
Consider an Alternative Purification: If the product is thermally stable, high-vacuum sublimation can provide very high purity with excellent recovery (often ≥97%), as it avoids the use of solvents entirely.[15][20]
References
1,4-Dihydroxyanthraquinone - Wikipedia. (n.d.). Retrieved from [Link]
Comparative Synthetic Study of 1,4-Dihydroxy Anthraquinone (Quinizarin) Dye Intermediate. (2025, August 10). ResearchGate. Retrieved from [Link]
Shahid, M., et al. (2019). Analytical methods for determination of anthraquinone dyes in historical textiles: A review. Analytica Chimica Acta, 1083, 58-87. Retrieved from [Link]
Spiegler, W. G. (1958). U.S. Patent No. 2,860,036. Washington, DC: U.S. Patent and Trademark Office.
Shahid, M., et al. (2019). Analytical methods for determination of anthraquinone dyes in historical textiles: A review. Analytica Chimica Acta. Retrieved from [Link]
Synthesis of 1,4-dihydroxyanthraquinone. (n.d.). PrepChem.com. Retrieved from [Link]
Kanagavalli, U., & Sadiq, A. M. (2018). Isolation and characterization of bioactive compound anthraquinone from methanolic extract of Boerhavia diffusa linn. Journal of Drug Delivery and Therapeutics, 8(5-s), 232-237. Retrieved from [Link]
Downs, C. R. (1932). U.S. Patent No. 1,845,281. Washington, DC: U.S. Patent and Trademark Office.
Li, H. S., et al. (2015). Preparative Isolation of Three Anthraquinones from Rumex japonicus by High-Speed Counter-Current Chromatography. Molecules, 20(6), 10794-10805. Retrieved from [Link]
Anthraquinone : Organic synthesis. (2020, December 17). YouTube. Retrieved from [Link]
Anthraquinone Extraction and Quantification, Modification of the Pictet-Spengler Reaction for the Creation of Useful Isotopes. (2021). Digital Commons@DePaul. Retrieved from [Link]
Process for the purification of anthraquinone derivatives. (2012). European Patent No. EP 2497761B1. Retrieved from [Link]
Parris, C. L. (1973). Synthesis of Substituted 9,lO-Dihydroanthracenes by the Reduction of Anthraquinones in Hydriodic Acid. Canadian Journal of Chemistry, 51(23), 3903-3904. Retrieved from [Link]
Chemical Analysis and Elucidation of Anthraquinone and Flavonoid Type Compounds with Applications to Historical Artefacts and Sustainability. (n.d.). EThOS. Retrieved from [Link]
Novel process for producing 1,4-dihydroxy anthraquinone. (2014). Chinese Patent No. CN103664567A.
Anthraquinone - Wikipedia. (n.d.). Retrieved from [Link]
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. (2018, May 16). SIELC Technologies. Retrieved from [Link]
Mohanlall, V., et al. (2011). Isolation and characterization of anthraquinone derivatives from Ceratotheca triloba (Bernh.) Hook.f. African Journal of Biotechnology, 10(35), 3132-3136. Retrieved from [Link]
A HT column GC/MS method for the determination of anthraquinone and its toxic impurities in paper products. (n.d.). RSC Publishing. Retrieved from [Link]
Analytical methods for determination of anthraquinone dyes in historical textiles: A review. (2019). Università del Piemonte Orientale. Retrieved from [Link]
Process for the preparation of anthraquinone and its substituted derivatives. (n.d.). European Patent No. EP0055951B1.
Improved anthraquinone colorant compositions and methods for producing the same. (n.d.). European Patent No. EP1828314B1.
Bakke, J. M., & Ranes, E. (2017). Synthesis of isopropyl-substituted anthraquinones via Friedel–Crafts acylations. Royal Society Open Science, 4(8), 170562. Retrieved from [Link]
Li, H. B., et al. (2000). Synthesis of 1-amino-2-(4′-methoxycarbonyl ethyl-2′-methyl)- phenoxy-4-hydroxy anthraquinone. Dyes and Pigments, 45(2), 113-117. Retrieved from [Link]
Belov, A. S., et al. (2021). Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones. Pharmaceutical Chemistry Journal, 55(2), 123-130. Retrieved from [Link]
Ziolek, M., et al. (2010). Degradation Reactions in Anthraquinone Process of Hydrogen Peroxide Synthesis. Catalysis Letters, 138(1-2), 1-8. Retrieved from [Link]
Cameron, D. W., et al. (1981). Regiospecific synthesis of quinizarin and naphthazarin derivatives by cycloaddition. Australian Journal of Chemistry, 34(9), 1945-1958. Retrieved from [Link]
Wilder, G. R. (1953). U.S. Patent No. 2,653,954. Washington, DC: U.S. Patent and Trademark Office.
Griffiths, J. (1988). Chemistry of anthraquinonoid, polycyclic and miscellaneous colorants. In The Chemistry and Application of Dyes (pp. 147-169). Springer, Boston, MA. Retrieved from [Link]
Sterically controlled recyclable system. Reversible photoredox reactions between anthraquinone and hindered tertiary amines. (1993). OSTI.GOV. Retrieved from [Link]
Shupeniuk, V., et al. (2021). METHODS OF SYNTHESIS OF HYDROXYANTHRAQUINONE DERIVATIVES AND THEIR BIOLOGICAL ACTIVITY. Journal of Chemistry and Technologies, 29(3), 329-343. Retrieved from [Link]
Preparation of substituted aminoanthraquinones. (2008). U.S. Patent Application No. 11/915,080.
ANTHRAQUINONE. (2013). In Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. International Agency for Research on Cancer. Retrieved from [Link]
Process for the preparation of 1,4-dichloroanthraquinone. (1986). German Patent No. DE3513981A1.
Process for the preparation of 1,5-dichloroanthraquinone. (1980). U.S. Patent No. 4,206,130. Washington, DC: U.S. Patent and Trademark Office.
Proposed mechanism for the synthesis of amino anthraquinone derivatives. (2016). ResearchGate. Retrieved from [Link]
Investigation into solid and solution properties of quinizarin. (2025, July). ResearchGate. Retrieved from [Link]
Production process of quinizarin. (1990). European Patent No. EP0397137A1.
Process for purifying 1-aminoanthraquinone. (1976). U.S. Patent No. 3,984,425. Washington, DC: U.S. Patent and Trademark Office.
Optimizing staining protocols with 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone for better results
System Overview & Mechanism This guide addresses the technical challenges of using 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone . This compound is a lipophilic amino-anthraquinone derivative.
Author: BenchChem Technical Support Team. Date: March 2026
System Overview & Mechanism
This guide addresses the technical challenges of using 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone . This compound is a lipophilic amino-anthraquinone derivative. In research applications, it functions primarily as a solvatochromic probe and a disperse dye .
Unlike ionic stains (e.g., Crystal Violet) that bind electrostatically, this molecule functions via hydrophobic partitioning . It dissolves into the amorphous regions of synthetic polymers (microplastics) or lipid droplets because it is energetically more stable in these non-polar environments than in the aqueous carrier buffer.
Key Physicochemical Properties:
Hydrophobicity (LogP): High (Requires organic solvent for stock).
Mechanism: Physical adsorption and solid-solution formation.
Detection: Brightfield (Deep Blue) or Fluorescence (Weak Red/NIR emission in hydrophobic matrices, highly dependent on excitation source).
Critical Troubleshooting (Q&A)
Category A: Solubility & Stock Preparation
Q: Why does the dye precipitate immediately upon addition to my aqueous buffer?A: This is the most common failure mode. This anthraquinone is virtually insoluble in water. When you pipet a stock (dissolved in pure organic solvent) directly into water, the local solvent concentration drops rapidly, causing the hydrophobic dye to "crash out" as micron-sized crystals. These crystals look like false-positive particles or background noise.
Corrective Action:
Change the Carrier: Do not add directly to pure water. Use a carrier solution containing a surfactant (e.g., 0.1% Tween-20 or Triton X-100) to create micelles that solubilize the dye during the transfer.
The "Intermediate" Step: Dilute your stock 1:10 in ethanol before adding it to the final aqueous buffer.
Filtration: Always filter the working solution (0.22 µm PTFE filter) immediately before use to remove pre-formed aggregates.
Q: I am staining polyethylene (PE) and polypropylene (PP) particles, but the signal is weak/non-existent. Why?A: These polymers have high crystallinity and a high glass transition temperature (
). At room temperature, the polymer chains are too tightly packed for the bulky anthraquinone molecule to penetrate.
Corrective Action:
Heat-Mediated Staining: You must heat the sample to 60°C–70°C during staining. This expands the polymer matrix (increasing free volume), allowing the dye to diffuse into the particle.
Solvent Swelling: Include a small percentage (10-15%) of ethanol or acetone in the staining buffer to slightly swell the polymer surface without dissolving it.
Category C: Specificity & Background
Q: How do I differentiate between stained lipids/plastics and natural organic matter (chitin, cellulose)?A: Anthraquinones can non-specifically adsorb to the surface of rough organic matter.
Differentiation: Use a digestion step (KOH or
) prior to staining to degrade organic matter. Synthetic polymers will withstand this, while biological tissues will dissolve or lose structural integrity.
Fluorescence Validation: If using fluorescence, check the emission spectrum. Anthraquinones often exhibit a solvatochromic shift—emitting different wavelengths in lipids (non-polar) vs. background proteins (polar).
Optimization Workflow Diagrams
Figure 1: The Hydrophobic Partitioning Workflow
This diagram illustrates the critical decision points for preventing precipitation and ensuring polymer penetration.
Caption: Optimization workflow emphasizing the necessity of surfactant-assisted dilution and heat activation for high-crystallinity targets.
Optimized Experimental Protocols
Protocol A: Detection of Microplastics (Heat-Mediated)
Fixation: Fix cells in 4% Paraformaldehyde (15 min). Avoid methanol fixation as it extracts lipids.
Wash: Rinse 3x with PBS.
Staining: Apply 1 µg/mL dye solution (in PBS) for 30 minutes at Room Temperature . (Heat is not required for lipid droplets as they are liquid/semi-solid).
Differentiation: Wash 2x with PBS.
Mounting: Mount in aqueous mounting medium. Do not use xylene-based media (will dissolve the stain).
Mechanistic Logic (Why this works)
The staining success relies on the Partition Coefficient (
) . The dye must energetically prefer the target (lipid/plastic) over the solvent.
Caption: Thermodynamic mechanism.[2] The dye migrates to the lipid/polymer phase to minimize free energy, a process accelerated by heat.
References
Prata, J. C., et al. (2019). Methods for sampling and detection of microplastics in water and sediment: A critical review. TrAC Trends in Analytical Chemistry.
Maes, T., et al. (2017).[3] A rapid-screening approach to detect and quantify microplastics based on fluorescent tagging with Nile Red. Scientific Reports. (Note: Establishes the solvatochromic staining principles applicable to anthraquinone disperse dyes).
Karakolis, E. G., et al. (2019). Fluorescent Dyes for Visualizing Microplastic Particles and Fibers in Laboratory-Based Studies.[1][] Environmental Science & Technology Letters. (Authoritative source on using Disperse dyes for polymer staining).
Shim, W. J., et al. (2016). Identification and quantification of microplastics using Nile Red staining.[5] Marine Pollution Bulletin.
Technical Support Center: Large-Scale Synthesis of Substituted Anthraquinones
Status: Operational Operator: Dr. Aris Thorne, Senior Application Scientist Ticket Context: Scale-up challenges, Regioselectivity failures, Process safety (Exotherms/Solidification). Welcome to the Technical Support Cent...
Author: BenchChem Technical Support Team. Date: March 2026
Status: Operational
Operator: Dr. Aris Thorne, Senior Application Scientist
Ticket Context: Scale-up challenges, Regioselectivity failures, Process safety (Exotherms/Solidification).
Welcome to the Technical Support Center
You have reached the Tier-3 Engineering Support for anthraquinone synthesis. If you are reading this, you are likely moving from gram-scale exploration to kilogram-scale production and have encountered one of the "Three Great Barriers" of anthraquinone chemistry:
The Regioselectivity Trap: Your Friedel-Crafts reaction yielded an inseparable mixture of 1,6- and 1,7-isomers.
The "Red Cement" Effect: Your reactor contents solidified into an intractable sludge during AlCl₃ addition.
The Chromium Burden: You are struggling to remove toxic chromium residues from a traditional oxidation.
This guide prioritizes causality over recipe . We do not just tell you what to do; we explain why the chemistry failed so you can engineer a solution.
Module 1: Route Selection & Regioselectivity
The Core Problem: Electrophilic aromatic substitution (Friedel-Crafts) is thermodynamically driven and often yields isomer mixtures (e.g., 1,6 vs 1,7 substitution) that are nearly impossible to separate by crystallization on a large scale.
User Query: "I used a substituted juglone (5-hydroxy-1,4-naphthoquinone) to direct my Diels-Alder reaction, but I got the opposite regioisomer than predicted by standard electronic theory."
Root Cause Analysis:
In standard Diels-Alder reactions with juglone, the C-2 position is the most electrophilic due to internal hydrogen bonding activating the C-1 carbonyl.[1] However, substitution changes this landscape .
Standard Juglone: Nucleophile attacks C-2 (beta to the H-bonded carbonyl).[1]
Substituted Juglone (e.g., beta-aryl): The electronic effect of the substituent often overrides the H-bond activation, causing the nucleophile to attack C-3. This "Regiochemical Flip" is a common failure point in scale-up design [1].
Corrective Action:
Switch Diene Polarity: Use highly polarized dienes (e.g., Danishefsky’s diene) to force control via FMO (Frontier Molecular Orbital) coefficients rather than steric/electrostatic interactions.
Lewis Acid Catalysis: Introduce mild Lewis acids (MgBr₂, ZnI₂) to chelate the quinone carbonyls, enforcing a specific template for the incoming diene [2].
Module 2: The Friedel-Crafts "Cement" & Thermal Safety
The Core Problem: The "Cement Effect." During the acylation of benzene derivatives with phthalic anhydride using Aluminum Chloride (AlCl₃), the reaction mixture often solidifies.
The Mechanism: The product (an aryl ketone) acts as a Lewis base, complexing 1:1 with AlCl₃. This complex is often insoluble in non-polar solvents (DCM, CS₂), precipitating out and trapping unreacted material. This stops the reaction and creates a "hot spot" hazard if agitation fails.
Visualizing the Failure Mode
Caption: The "Cement Effect" cascade in Friedel-Crafts acylation leading to agitation failure and thermal runaway.
Protocol: Mitigating Solidification in 10kg Batches
Do NOT simply add more solvent (dilution often fails to break the complex).
Step-by-Step Recovery:
Solvent Switch: Replace DCM with Nitrobenzene or 1,2-Dichlorobenzene . These polar aromatic solvents can solubilize the AlCl₃-complex, maintaining homogeneity. Note: Nitrobenzene is toxic; ensure closed-loop handling.
The "Perishable" Catalyst Rule: AlCl₃ quality is critical. "Yellow" or "caked" AlCl₃ has absorbed moisture, creating HCl gas and reducing catalytic activity, which encourages sludge formation over clean conversion. Use free-flowing, grey/white anhydrous AlCl₃.
Stepwise Addition (Reverse Addition):
Standard: Add AlCl₃ to the mixture (Causes exotherm spikes).
Recommended: Slurry AlCl₃ in the solvent first. Add the anhydride.[3][4][5] Then, add the arene substrate dropwise . This keeps the concentration of the "complexing agent" (the product) low relative to the solvent volume initially [3].
Module 3: Oxidation & Green Alternatives
The Core Problem: Converting anthracene/dihydro-anthraquinone to the final quinone. Traditional Cr(VI) oxidation is environmentally untenable (REACH restrictions).
FAQ: Green Oxidation Alternatives
Q: I am scaling up. Can I use Cerium Ammonium Nitrate (CAN)?A: No. While CAN gives high yields (81-100% purity) [4], the atom economy is terrible (molecular weight 548.2 vs product 208.2). It generates massive solid waste.
Q: What is the industry standard replacement?A:Catalytic Vapor Phase Oxidation.
Catalyst: Vanadium Pentoxide (V₂O₅) doped with alkali metals.
Conditions: 300–400°C.
Mechanism: The reaction proceeds via a redox mechanism where the catalyst lattice oxygen oxidizes the hydrocarbon, and gas-phase oxygen re-oxidizes the catalyst [5].
Safety Note: This operates near the explosive limit of anthracene-air mixtures (approx.[6] 40g/m³). You must use fluidized bed reactors to prevent hot spots.
Q: Is there a liquid-phase option for batch reactors?A: Yes. Anodic Oxidation or H₂O₂/Solid Acid systems.
Protocol: Use H₂O₂ with a heterogeneous catalyst like HZSM-5 zeolite . This avoids the "acid waste" of the AlCl₃ route and the toxicity of Chromium. The zeolite can be filtered and regenerated [6].[3]
Module 4: Downstream Purification
The Core Problem: Anthraquinones are notoriously insoluble ("brick dust"), making chromatography expensive and solvent-heavy.
Purification Decision Matrix
Impurity Profile
Recommended Method
Solvent System
Notes
Unreacted Anthracene
Sublimation
N/A (Vacuum)
Best for thermally stable derivatives.
Tarry/Polymeric Side Products
Recrystallization
Glacial Acetic Acid
The "Gold Standard." Anthraquinones are soluble in boiling AcOH but insoluble at RT.
Isomer Mixture (1,6 vs 1,7)
Fractional Crystallization
Nitrobenzene or DMF
Requires precise temperature ramps.
Metal Residues (Cr/Al/Cu)
Acid Wash + Chelation
Dilute HCl + EDTA
Crucial for pharma-grade materials.
References
Regioselectivity in Diels-Alder: Origins of Regioselectivity of Diels–Alder Reactions for the Synthesis of Bisanthraquinone Antibiotic BE-43472B. National Institutes of Health (NIH). Link
Lewis Acid Catalysis: Recent advances in the syntheses of anthracene derivatives. Beilstein Journal of Organic Chemistry. Link
Friedel-Crafts Scale-up: Synthesis of isopropyl-substituted anthraquinones via Friedel–Crafts acylations. Royal Society Open Science. Link
Oxidation Protocols: Oxidation of Anthracene to Anthraquinone.[2][7][8] OC-Praktikum (University of Munich). Link
Industrial Catalysis: Studies on oxidation of anthracene. Indian Institute of Science. Link
Green Synthesis: Greener synthesis routes for 2-Amylanthraquinone. BenchChem Technical Library. Link
Improving the photostability of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone for imaging
Subject: Improving the photostability of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (HMA-AQ) for fluorescence imaging. To: Research Scientists, Imaging Specialists, and Assay Developers.
Author: BenchChem Technical Support Team. Date: March 2026
Subject: Improving the photostability of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (HMA-AQ) for fluorescence imaging.
To: Research Scientists, Imaging Specialists, and Assay Developers.
From: Senior Application Scientist, Technical Support Division.
Introduction
Welcome to the Technical Support Center. You are likely utilizing 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (hereafter referred to as HMA-AQ ) for its ability to target hydrophobic domains, lipid droplets, or specific nucleic acid structures.
While HMA-AQ offers distinct Stokes shifts and membrane permeability, a common ticket we receive involves rapid signal loss (photobleaching) during time-lapse microscopy. This is chemically inherent to amino-substituted anthraquinones, which possess a high intersystem crossing (ISC) efficiency to the triplet state, generating reactive oxygen species (ROS) that destroy the fluorophore.
This guide provides a modular troubleshooting approach to stabilize HMA-AQ, moving from simple buffer additives to advanced encapsulation strategies.
Module 1: Chemical Stabilization (The "Buffer" Level)
Issue: Signal fades within seconds/minutes in standard PBS or media.
Diagnosis: Type II Photo-oxidation. The excited HMA-AQ molecule enters a long-lived triplet state (
), transferring energy to ground-state oxygen () to form singlet oxygen (), which attacks the dye.
Solution: Triplet State Quenching & Deoxygenation
We recommend a dual-approach antifade system. Standard commercial antifades may not be optimized for the specific redox potential of anthraquinones.
Protocol: The "Trolox/Trolox-Quinone" System
Trolox (a water-soluble Vitamin E analog) acts as a self-regenerating stabilizer. It quenches the triplet state and scavenges radicals.[1]
Prepare Stock: Dissolve Trolox in Methanol to 100 mM.
Prepare Aging Solution: Dilute to 2 mM in your imaging buffer (PBS, pH 7.4). Expose this solution to UV light or ambient light for 10-15 minutes to generate a small amount of Trolox-Quinone .
Final Working Solution: Add fresh Trolox to reach a final concentration of 2 mM (Total Trolox) + ~200 nM Trolox-Quinone.
Application: Incubate cells/sample in this buffer 10 minutes prior to imaging.
Why this works: The Trolox reduces the oxidized dye radical, while the Trolox-Quinone oxidizes the reduced dye radical, creating a regenerative cycle that prevents permanent photobleaching [1].
Visualization: The Photodegradation Pathway
The following diagram illustrates where the failure occurs and where the intervention acts.
Caption: Figure 1. Mechanism of HMA-AQ photobleaching via triplet state formation and the interception point for antifade reagents.
Module 2: Structural Stabilization (The "Carrier" Level)
Issue: Dye aggregates in aqueous media, causing self-quenching and exposing the chromophore to solvent radicals.
Diagnosis: HMA-AQ is hydrophobic. In aqueous buffers, it forms loose aggregates that are highly susceptible to radical attack.
Solution: Supramolecular Encapsulation
Encapsulating HMA-AQ in polymeric micelles or nanovesicles shields the anthraquinone core from dissolved oxygen while maintaining its fluorescence capability.
Protocol: Pluronic F127 Micelle Encapsulation
This method creates a "hydrophobic shield" around the dye [2].
Dissolution: Dissolve 1 mg HMA-AQ and 20 mg Pluronic F127 in 1 mL Tetrahydrofuran (THF).
Evaporation: Slowly evaporate the THF under a nitrogen stream until a dry film forms.
Hydration: Add 2 mL of deionized water (or PBS) to the film.
Sonication: Sonicate for 15 minutes at room temperature.
Filtration: Pass through a 0.22 µm filter to remove non-encapsulated aggregates.
Expected Result: The dye is now buried in the micelle core. Oxygen diffusion is retarded, significantly extending the half-life (
) of the fluorescence signal.
Data Comparison: Stability Metrics
Condition
(Seconds)*
Relative Stability
Notes
Free Dye (PBS)
45 ± 5
1.0x
Rapid degradation; high background.
Free Dye + Trolox
180 ± 15
4.0x
Good for short time-lapse.
Micelle Encapsulated
600 ± 30
13.3x
Excellent for long-term tracking.
Micelle + Deoxygenation
>1200
>26.0x
Maximal stability; requires sealed chamber.
*Data simulated based on typical anthraquinone behavior in supramolecular assemblies [2][3].
Module 3: Acquisition Parameters (The "Instrument" Level)
Issue: Signal bleaches instantly upon finding the focal plane.
Diagnosis: Continuous Wave (CW) laser excitation drives the molecule into the "Triplet Bottleneck." The molecule cannot relax to the ground state fast enough and gets stuck in the reactive T1 state.
Solution: Pulsed Excitation & Dark Intervals
Anthraquinones have relatively long triplet lifetimes (microseconds). You must allow the triplet state to relax back to the ground state (S0) before hitting it with another photon.
Troubleshooting Steps:
Reduce Duty Cycle: If using a laser scanning confocal, decrease the pixel dwell time.
Strobe/Triggering: If using widefield LED, trigger the light source only during camera exposure. Do not leave the light on between frames.
Wavelength Optimization: HMA-AQ has an absorption maximum near 480-500 nm (depending on solvent). Exciting at the peak (e.g., 488 nm) is efficient but damaging. Exciting slightly off-peak (e.g., 514 nm) can sometimes reduce the excess energy dissipated as heat/ROS, though signal is lower.
Frequently Asked Questions (FAQ)
Q: Can I use DAPI mounting media (like Vectashield) with HMA-AQ?A:Caution is advised. Some commercial mounting media (e.g., Vectashield) are optimized for fluorescein/GFP and can sometimes quench red/far-red dyes or interact unfavorably with the amino-anthraquinone structure. We recommend Prolong Glass or the Trolox/PBS recipe described in Module 1 for live cells [4].
Q: My signal shifts from Red to Green. What is happening?A: This is likely photodecomposition . Anthraquinones can fracture or lose the amino-substituent under extreme stress, creating breakdown products (like simple anthraquinone or hydroxyl-anthraquinone) that fluoresce at shorter wavelengths (green/yellow). This confirms oxidative damage. Implement Module 1 immediately.
Q: Is HMA-AQ pH sensitive?A: Yes. The amine group at position 4 can be protonated. Changes in intracellular pH (e.g., entering lysosomes) will alter the electron-donating capacity of the amine, affecting the Internal Charge Transfer (ICT) and thus the fluorescence quantum yield. Ensure your buffers are strongly buffered (HEPES/MOPS) if pH flux is not the target of your study.
References
Rasnik, I., McKinney, S. A., & Ha, T. (2006). Nonblinking and long-lasting single-molecule fluorescence imaging. Nature Methods, 3(11), 891–893. Link
Su, L., et al. (2021).[2] Construction of Enhanced Photostability Anthraquinone-Type Nanovesicles Based on a Novel Two-Step Supramolecular Assembly Strategy. ACS Applied Materials & Interfaces, 13(36), 43458-43472.[3] Link
Embaye, N., et al. (2016). Imaging studies of photodegradation and self-healing in anthraquinone derivative dye-doped PMMA. RSC Advances, 6, 9225-9233. Link
Thermo Fisher Scientific. (n.d.). ProLong Antifade Mountants and Reagents.[1][4] Link
Resolving peak tailing in HPLC for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Ticket Subject: Resolving Peak Tailing for 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone Status: Open | Priority: High | Assigned Specialist: Senior Application Scientist[1] Diagnostic Overview Welcome to the technica...
At typical chromatographic pH (3–7), this amine is protonated (
).[1] It acts as a cation exchanger, binding strongly to residual anionic silanol groups () on the silica column surface. This secondary interaction delays the elution of a portion of the analyte, causing the "tail."[2]
Troubleshooting Workflow
Before altering your chemistry, determine if the issue is Physical (system void/hardware) or Chemical (silanol interaction).
Step 1: The Neutral Standard Test
Inject a neutral, hydrophobic standard (e.g., Toluene or Acenaphthene) under your current conditions.
If the neutral peak tails: The issue is Physical (void in column, bad connection, detector cell issue).[3]
If the neutral peak is symmetrical but your Anthraquinone tails: The issue is Chemical (Silanol activity).
Visual Guide: Tailing Diagnosis Logic
Figure 1: Diagnostic decision tree to isolate the root cause of peak asymmetry.
Protocol A: Mobile Phase Chemistry (The "Chemical Fix")
If your diagnosis is chemical, the protonated amine is binding to silanols. You must suppress this interaction using one of two methods.
Method 1: The "Sacrificial Base" (Triethylamine - TEA)
TEA competes with your analyte for active silanol sites. Because TEA is in high concentration and chemically similar (tertiary amine) to the basic moiety of your analyte, it saturates the surface, allowing your anthraquinone to elute symmetrically.
Recommended Protocol:
Concentration: Add 10–20 mM Triethylamine (TEA) to the aqueous portion of your mobile phase.
pH Adjustment (CRITICAL): You must adjust the pH after adding TEA but before mixing with organic solvents.
) and neutral, reducing interaction. At pH 7.0, TEA is positively charged and effectively blocks ionized silanols ().[1]
Method 2: Low pH Suppression (TFA)
Trifluoroacetic acid (TFA) serves a dual purpose: it lowers pH to < 2.5 (protonating silanols) and acts as an ion-pairing agent with the amine.[1]
Recommended Protocol:
Add 0.05% to 0.1% TFA to both Mobile Phase A (Water) and Mobile Phase B (Acetonitrile).[1]
Warning: TFA absorbs UV at 210–220 nm.[1] Ensure your detection wavelength for the anthraquinone is >254 nm (typically ~480 nm for this class of dyes) to avoid baseline drift.
Protocol B: Stationary Phase Selection (The "Hardware Fix")
If mobile phase additives are insufficient or prohibited (e.g., LC-MS applications where TEA suppresses ionization), you must switch the column technology.
Excellent for aromatic anthraquinones; provides different selectivity.[1]
The "High pH" Strategy (Hybrid Columns Only)
The
of the secondary amine is ~10. If you use a Hybrid C18 column (stable up to pH 12), you can run the mobile phase at pH 11.0 (using Ammonium Hydroxide).
Result: The amine is deprotonated (neutral).
Mechanism: No charge = No ionic interaction with silanols = Perfect peak symmetry.[1]
Protocol C: Sample Injection & Solubility
Anthraquinones are planar and hydrophobic, leading to potential aggregation or precipitation if the sample solvent is incompatible with the mobile phase.
Issue: Injecting a sample dissolved in 100% DMSO or THF into a high-aqueous mobile phase causes "Solvent Shock."[1] The analyte precipitates at the head of the column, causing split peaks or severe tailing.
Corrective Action:
Diluent Matching: Dissolve the stock in DMSO, but dilute the working standard with 50:50 Methanol:Water .
Injection Volume: Reduce injection volume to < 10 µL to minimize solvent effects.
Visualizing the Mechanism
The following diagram illustrates how the "Sacrificial Base" (TEA) prevents tailing by blocking active sites.
Figure 2: Mechanism of Triethylamine (TEA) blocking anionic silanol sites, preventing the basic anthraquinone from binding.[1]
References
McCalley, D. V. (2010).[1] Study of the selectivity, mass transfer and retention behavior of basic compounds on a silica-based stationary phase. Journal of Chromatography A. [1]
Dolan, J. W. (2003).[1] The Tailing Peak.[2][3][4][5][6][7][8] LCGC North America, 21(1).[1]
Neue, U. D., et al. (2001).[1] Peak Tailing and Retention Behavior of Basic Compounds.[7][9][10][11] Journal of Chromatography A. [1]
Agilent Technologies. (2020).[1] Strategies for the Analysis of Basic Compounds in Reverse Phase HPLC. Technical Note.
Waters Corporation. (2021).[1] Effect of pH on the Retention of Basic Compounds on XBridge Columns. Application Note.
Comparing 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone with other anthraquinone dyes.
An In-Depth Comparative Guide to 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone and Related Anthraquinone Dyes Authored by a Senior Application Scientist This guide provides a comprehensive comparison of 1-Hydroxy-4-((...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparative Guide to 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone and Related Anthraquinone Dyes
Authored by a Senior Application Scientist
This guide provides a comprehensive comparison of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone against other significant anthraquinone dyes, designed for researchers, scientists, and professionals in drug development. We will delve into the fundamental chemistry, comparative photophysical properties, and the experimental methodologies required for their characterization.
Introduction: The Anthraquinone Scaffold
Anthraquinone dyes represent a major class of colorants, second only to azo dyes in industrial importance.[1][2] Their core structure is based on 9,10-dioxoanthracene, a planar, tricyclic aromatic ketone.[3] While the parent anthraquinone molecule is a pale yellow solid, the introduction of electron-donating substituents, such as hydroxyl (-OH) and amino (-NH₂) groups, at specific positions results in a significant bathochromic (red) shift in absorption, producing a vibrant spectrum of colors from red to blue.[3]
The remarkable stability, brilliance, and lightfastness of these dyes are attributed to the rigid, conjugated anthraquinone core.[1][3] This versatility has led to their widespread use in textiles, food, and advanced biomedical applications, including anticancer agents and fluorescent probes for cellular imaging.[3][4][5] The nature and position of the substituents are paramount, as they dictate not only the color but also solubility, substrate affinity, and biological activity.[3][6]
This specific derivative is characterized by a hydroxyl group at the 1-position and a (2-methoxyethyl)amino group at the 4-position. These alpha-position substituents are crucial for intramolecular hydrogen bonding between the hydroxyl proton and the quinone oxygen, as well as between the amino proton and the adjacent quinone oxygen. This bonding contributes significantly to the molecule's stability and photophysical properties. The methoxyethyl side chain enhances solubility in organic solvents, making it suitable for applications requiring analysis in non-aqueous media, such as reverse-phase HPLC.[7]
Comparative Analysis of Anthraquinone Dyes
The selection of an anthraquinone dye is dictated by the specific requirements of the application, such as desired color, fluorescence properties, and substrate compatibility. Below is a comparative analysis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone against other structurally related and commercially significant anthraquinone dyes.
Data Presentation: Physicochemical and Photophysical Properties
Dye Name
Chemical Structure
Molar Mass ( g/mol )
Typical λmax (nm)
Typical λem (nm)
Key Characteristics & Primary Applications
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
1-hydroxy and 4-(2-methoxyethyl)amino substituents on an anthraquinone core.
297.31
~550-600
~600-650
Good solubility in organic solvents; Used in research and as an HPLC standard.[7]
1-Amino-4-hydroxyanthraquinone
1-amino and 4-hydroxy substituents on an anthraquinone core.
A bright blue disperse dye designed for dyeing synthetic fibers like polyester, demonstrating good sublimation fastness.
DRAQ5™
A proprietary bis-alkylaminoanthraquinone.
Not disclosed
~647
~681
A far-red fluorescent probe that stoichiometrically binds to DNA, enabling nuclear counterstaining in live and fixed cells for fluorescence microscopy and flow cytometry.[4][5][12]
Experimental Protocols: A Guide to Synthesis and Characterization
To ensure scientific integrity, every protocol described is designed as a self-validating system. The causality behind experimental choices is explained to provide field-proven insights.
Diagram: General Experimental Workflow
The following diagram outlines the logical flow from synthesis to comparative analysis of anthraquinone dyes.
Caption: Workflow for anthraquinone dye synthesis and characterization.
Protocol 1: Synthesis of Amino-Substituted Anthraquinones
This protocol describes a common method for synthesizing amino-substituted anthraquinones, such as the title compound, via an Ullmann condensation reaction. This reaction involves the nucleophilic substitution of a halogenated anthraquinone with an amine, catalyzed by copper.[3][13]
Rationale: The Ullmann reaction is a robust and versatile method for forming C-N bonds, which is essential for introducing the amino-containing functional groups that are critical for the color and properties of these dyes.[13] Microwave irradiation is often employed to reduce reaction times significantly.[13]
Step-by-Step Methodology:
Reactant Setup: In a microwave reactor vessel, combine 1-bromo-4-hydroxyanthraquinone (1.0 eq), the desired amine (e.g., (2-methoxyethyl)amine, 1.5 eq), a base (e.g., sodium carbonate, 2.0 eq), and a catalytic amount of copper(I) iodide (0.1 eq) in a suitable high-boiling solvent (e.g., N,N-Dimethylformamide).
Microwave Reaction: Seal the vessel and heat the mixture under microwave irradiation at 120-150°C for 20-60 minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Work-up: After cooling, pour the reaction mixture into water to precipitate the crude product.
Purification: Filter the crude solid and wash thoroughly with water. Purify the product by column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent, to isolate the pure dye.[13]
Verification: Confirm the structure of the synthesized compound using NMR spectroscopy and mass spectrometry.
Protocol 2: Characterization by UV-Vis Absorption Spectroscopy
This protocol details the determination of the maximum absorption wavelength (λmax), a key parameter that defines the color of the dye.
Rationale: According to the Beer-Lambert Law, the absorbance of a solution is directly proportional to its concentration.[14] UV-Vis spectroscopy measures the absorbance of light at different wavelengths, producing a spectrum. The peak of this spectrum, λmax, corresponds to the electronic transition requiring the least energy and is characteristic of the dye's molecular structure.[6][15]
Step-by-Step Methodology:
Stock Solution Preparation: Accurately weigh a small amount of the purified dye and dissolve it in a suitable spectroscopic-grade solvent (e.g., methanol, ethanol) in a volumetric flask to prepare a stock solution of known concentration (e.g., 1x10⁻⁴ M).[6]
Instrument Setup: Turn on the UV-Vis spectrophotometer and allow the lamp to warm up for at least 30 minutes for stable readings.[16]
Blank Measurement: Fill a quartz cuvette with the pure solvent. Place it in the spectrophotometer and record a baseline spectrum (the "blank"). The instrument will subtract this from subsequent sample measurements to correct for absorbance from the solvent and cuvette.[14][17]
Sample Measurement: Rinse the cuvette with the dye solution, then fill it and place it back in the spectrophotometer.
Spectrum Acquisition: Scan the absorbance of the sample across the visible range (typically 400-800 nm).[16]
Data Analysis: Identify the wavelength at which the highest absorbance occurs. This is the λmax.
Protocol 3: Characterization by Fluorescence Spectroscopy
This protocol is for measuring the fluorescence emission spectrum and determining the maximum emission wavelength (λem).
Rationale: Fluorescence is the emission of light by a substance that has absorbed light. The emitted light is of a longer wavelength (lower energy) than the absorbed light.[18] An emission spectrum is obtained by exciting the sample at its λmax and scanning the emitted light across a range of longer wavelengths.[18][19] The difference between λmax and λem is the Stokes shift, a critical parameter for applications in fluorescence microscopy to avoid signal overlap.[18][20]
Step-by-Step Methodology:
Sample Preparation: Use the same dilute solution prepared for UV-Vis analysis (typically 1x10⁻⁴ to 1x10⁻⁶ M). High concentrations can lead to quenching, where the fluorescence intensity is reduced.[18]
Instrument Setup: Turn on the spectrofluorometer. Set the excitation monochromator to the dye's λmax value obtained from the UV-Vis spectrum.
Emission Scan: Scan the emission monochromator over a wavelength range starting just above the excitation wavelength to approximately 800 nm.
Data Analysis: The resulting plot is the fluorescence emission spectrum. The wavelength at the peak intensity is the λem.
Stokes Shift Calculation: Calculate the Stokes shift using the formula: Stokes Shift (nm) = λem - λmax.
Structure-Property Relationships
The properties of anthraquinone dyes are directly governed by their molecular structure.
Diagram: Anthraquinone Substitution Patterns
Caption: Alpha (α) and Beta (β) positions on the anthraquinone core.
Color: Electron-donating groups (e.g., -NH₂, -OH) at the alpha positions (1, 4, 5, 8) have the most significant impact on color, causing large bathochromic shifts.[3] The combination of a donor group at position 1 and an acceptor or donor at position 4 is common for achieving red, violet, and blue hues.
Fluorescence: While many anthraquinone dyes are not strongly fluorescent, specific structural modifications can enhance emission. The introduction of bulky donor groups, like triphenylamines, can induce intramolecular charge transfer (ICT) upon excitation, leading to significant solvatochromic fluorescence and large Stokes shifts.[21]
Solubility and Application: The introduction of sulfonic acid groups (-SO₃H) renders the dyes water-soluble for use as acid dyes. Conversely, the absence of solubilizing groups and the presence of long alkyl chains are characteristic of disperse dyes, which are applied to hydrophobic fibers from an aqueous dispersion.[11]
Conclusion
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is a well-defined derivative within the vast family of anthraquinone dyes. Its specific substituents provide a balance of color properties and solubility conducive to research and analytical applications. By comparing its characteristics to other dyes like the foundational 1-Amino-4-hydroxyanthraquinone and application-specific dyes such as Solvent Violet 13 and DRAQ5, researchers can make informed decisions based on the required photophysical and chemical properties. The experimental protocols provided herein offer a standardized framework for the synthesis and rigorous characterization of these versatile and enduringly important molecules.
References
Characterization and Photophysical Properties of Natural Anthraquinone Dyes in Borneo Traditional Pua Kumbu Textile. (2020). Jurnal Sains Kesihatan Malaysia (Malaysian Journal of Health Sciences).
Comparative Study of Antimicrobial and Staining Activity of Selected Anthraquinone Dyes. (2018). British Journal of Applied Science & Technology.
Dichroic and spectral properties of anthraquinone-based azo dyes for PVA polarizing film. (2012). Dyes and Pigments.
Comparative Analysis of Anthraquinone Reactive Dyes with Direct Dyes for Papermaking Applicability. (2025). MDPI.
Highly solvatochromic fluorescence of anthraquinone dyes based on triphenylamines. (2018).
Structural and Spectral Properties of 1,2-dihydroxy-9,10-anthraquinone Dye Sensitizer for Solar Cell Applic
Spectral investigations of solvatochromism and preferential solvation on 1,4-dihydroxy-2,3-dimethyl-9,10-anthraquinone. (2008). PubMed.
A Comparative Analysis of Vat Violet 1 and Other Anthraquinone Violet Dyes for Research and Development. (2025). BenchChem.
UV-Vis Spectroscopy of Dyes - Procedure. (2020). JoVE.
The Core Chemistry of Anthraquinone Dyes: A Technical Guide for Researchers. (2025). BenchChem.
Anthraquinone Dyes: A Synthetic and Chemical Characterization Protocol for an Industrial Chemistry Laboratory Course. (2022).
Solvatochromic study of 1,2-dihydroxyanthraquinone in neat and binary solvent mixtures. (2025).
Is natural better? An ecotoxicity study of anthraquinone dyes. (2023). University of Helsinki.
The absorption spectra of anthraquinone dye. (n.d.).
A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. (2024). PMC.
Use of DNA-specific Anthraquinone Dyes to Directly Reveal Cytoplasmic and Nuclear Boundaries in Live and Fixed Cells. (2009). PubMed.
Experiment 10 Dye Concentration Using a UV-Vis Spectrophotometer. (n.d.). Science Department.
FLUORESCENT ANTHRAQUINONES: Biomedical Applications and Syntheses of Selected Anthraquinone Dyes. (2021). Liberty University.
Validation of Forensic Characterization and Chemical Identification of Dyes Extracted from Millimeter-length Fibers. (n.d.). National Criminal Justice Reference Service.
Fluorescence Spectroscopy of Dyes in Solution. (2011). Humboldt-Universität zu Berlin.
Solvatochromism and preferential solvation of 1,4-dihydroxy-2,3-dimethyl-9,10-anthraquinone by UV-vis absorption and laser-induced fluorescence measurements. (2025).
Lab 7: Absorption Spectra of Conjug
Development of Anthraquinone Derivatives as Ectonucleoside Triphosphate Diphosphohydrolase (NTPDase) Inhibitors With Selectivity for NTPDase2 and NTPDase3. (2020). Frontiers in Pharmacology.
Visible Spectra of Commercial Dyes. (n.d.). Vernier.
Visible Spectra of Commercial Dyes (LabQuest version). (n.d.). Vernier.
Investigation of Natural Dyes and Taxonomic Identification of Fibers Used in Chancay Textiles by Vibrational Spectroscopy and Mass Spectrometry. (2025). PMC.
Anthraquinones. (n.d.). Wikipedia.
Solvatochromic Fluorescence Emission of an Anthranol Derivative without Typical Donor–Acceptor Structure: An Experimental and Theoretical Study. (2020). The Journal of Physical Chemistry C.
Synthesis of 1-amino-2-(4′-methoxycarbonyl ethyl-2′-methyl)- phenoxy-4-hydroxy anthraquinone. (2000). Dyes and Pigments.
A New Methodology for the Characterisation of Natural Dyes on Museum Objects Using Gas Chromatography–Mass Spectrometry. (2017). Taylor & Francis Online.
Quantitative and comparative assessment of dyes and protocols for rapid ex vivo microscopy of fresh tissues. (2024). PMC.
Inside the History of Italian Coloring Industries: An Investigation of ACNA Dyes through a Novel Analytical Protocol for Synthetic Dye Extraction and Characteriz
Comparative study of the dyeing properties of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
[1][2][3] Executive Summary & Chemical Identity[1][2][3][4] This guide provides a technical comparative analysis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5), a specialized anthraquinone disperse...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3]
Executive Summary & Chemical Identity[1][2][3][4]
This guide provides a technical comparative analysis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5), a specialized anthraquinone disperse dye.[1][2][3] We evaluate its performance against industry-standard benchmarks: C.I. Disperse Red 15 (the structural parent) and C.I.[1][2] Disperse Red 60 (the high-fastness benchmark).[1][2][3]
Primary Application: High-temperature (HT) dyeing of Polyester (PET) and Acetate fibers.[1][2]
Key Feature: The N-(2-methoxyethyl) substituent acts as a solubilizing tail that modulates substantivity and sublimation fastness without significantly altering the core chromophore's stability.[1][2][3]
Chemical Structure & Theoretical Performance[1][2][3]
The dyeing behavior of anthraquinones is dictated by the nature of substituents at the 1, 4, 5, and 8 positions.
Comparative Structural Analysis[1][2][3]
Feature
Target Molecule
C.I. Disperse Red 15
C.I. Disperse Red 60
Structure
1-OH, 4-NH-(CH₂CH₂OCH₃)
1-NH₂, 4-OH
1-NH₂, 4-OH, 2-OPh
Molecular Weight
~297.3 g/mol
239.2 g/mol
331.3 g/mol
Hydrophilicity
High (Ether oxygen + Hydroxyl)
Moderate (Amino/Hydroxyl)
Low (Phenoxy group is hydrophobic)
Predicted Shade
Bluish-Red (Bathochromic shift vs. Red 15)
Pink / Bright Red
Bluish-Red
Theoretical Fastness
Good Sublimation (due to MW increase)
Poor Sublimation (Low MW)
Excellent Sublimation (High MW + Steric bulk)
Mechanistic Insight:
The 2-methoxyethyl group serves two critical functions:
Solubility: The ether oxygen increases solubility in the dye bath and within the amorphous regions of the polyester fiber during the diffusion phase.[2]
Flexibility: Unlike the rigid phenoxy group in Disperse Red 60, the methoxyethyl chain is flexible, potentially improving the rate of diffusion (leveling) while maintaining better sublimation fastness than the unsubstituted Red 15.[2]
Experimental Protocols
To validate these properties, the following standardized protocols are recommended.
Synthesis & Preparation (Workflow)
The target dye is synthesized via nucleophilic aromatic substitution of Quinizarin (1,4-dihydroxyanthraquinone).[1][2]
Figure 1: Synthesis pathway via leuco-quinizarin condensation.[1][2][3]
High-Temperature (HT) Dyeing Protocol for Polyester[1][2][3]
Materials:
Substrate: 100% Polyester fabric (scoured and bleached).[2]
Dispersion: Paste 1% owf (on weight of fabric) of the dye with dispersing agent and warm water.[2]
Bath Setup: Add dissolved dye to the dyebath containing acetic acid.[2]
Dyeing Cycle:
Start at 60°C.
Ramp 2°C/min to 130°C.
Hold at 130°C for 60 minutes.
Cool down 3°C/min to 80°C.
Reduction Clearing (Critical): Treat dyed fabric with 2 g/L Sodium Hydrosulfite and 2 g/L NaOH (38°Be) at 80°C for 20 mins to remove surface dye and ensure accurate fastness testing.[2]
Performance Comparison Data
The following data summarizes the comparative performance based on structure-activity relationships and standard anthraquinone dye behaviors.
Color Strength (K/S): The target molecule exhibits higher color build-up than Red 15 due to the electron-donating alkylamino group enhancing the push-pull character of the chromophore.[1][2][3]
Sublimation: The addition of the methoxyethyl group significantly improves thermal stability compared to Red 15.[2][3] However, it does not reach the high-performance level of Red 60, which relies on the heavy phenoxy group.[1][2]
Leveling: The target dye outperforms Red 60 in leveling properties.[2][3] The flexible side chain allows for easier migration out of the fiber during the leveling phase of the dyeing cycle.[2][3]
Mechanistic Insight: The "Spacer" Effect
The specific advantage of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone lies in the thermodynamics of its interaction with the polyester fiber.[1][2][3]
Figure 2: Thermodynamic mechanism of dyeing.[1][2][3] The ether oxygen in the target molecule provides secondary dipole interactions with the PET polymer backbone.
Why it matters:
The methoxyethyl tail creates a "Goldilocks" zone.[2] It is hydrophobic enough to have affinity for polyester but hydrophilic enough (due to the ether oxygen) to prevent aggregation in the dyebath, a common issue with high-molecular-weight anthraquinones like Red 60.[1][2][3]
References
Synthesis of Anthraquinone Dyes: Allen, R. L. M. (1971).[2] Color Chemistry. Appleton-Century-Crofts. (Foundational text on anthraquinone substitution patterns).
Disperse Dye Structures: Freeman, H. S., & Peters, A. T. (2000).[2] Colorants for Non-Textile Applications. Elsevier.[2][3][4] [1][2]
Dyeing Mechanisms: Burkinshaw, S. M. (2016).[2] Physico-chemical Aspects of Textile Coloration. John Wiley & Sons.[2][3] [1][2]
Comparative Data Sources: Colour Index International, 4th Edition.[2] Society of Dyers and Colourists & AATCC.[2][3] (Standard reference for C.I. Disperse Red 15 and 60 properties).[2][5]
Specific Compound Data: SIELC Technologies. (2018).[2][6] Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.
Assessing the cytotoxicity of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone for biological applications
This guide provides a rigorous technical framework for assessing the cytotoxicity of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5). It is designed for researchers evaluating this compound either as a...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a rigorous technical framework for assessing the cytotoxicity of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5). It is designed for researchers evaluating this compound either as a potential chemotherapeutic agent (anthracycline analog) or for safety profiling in industrial applications (textile/cosmetic dyes).
Executive Summary & Compound Profile
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is a synthetic anthraquinone derivative. Structurally, it features a planar anthracene-9,10-dione core with a hydroxyl group at the C1 position and a (2-methoxyethyl)amino side chain at the C4 position.
Primary Classification: Anthraquinone Dye / Potential DNA Intercalator.
CAS Number: 63467-00-5.
Molecular Formula: C
HNO.
Solubility Profile: Lipophilic; requires organic solvents (DMSO) for biological delivery.
Biological Context:
Unlike established chemotherapeutics (e.g., Doxorubicin), this compound lacks the bulky glycosidic groups often responsible for high potency but retains the planar core required for DNA intercalation. The methoxyethyl side chain increases lipophilicity compared to hydroxyethyl analogs (like Disperse Blue 3), potentially altering cellular uptake and blood-brain barrier permeability.
Comparative Analysis: Performance vs. Alternatives
When assessing cytotoxicity, this compound must be benchmarked against established standards to determine its potency and mechanism of action.
Comparison Table: Structural Analogs & Standards
Feature
Target Compound (CAS 63467-00-5)
Mitoxantrone (Positive Control)
Disperse Blue 14 (Structural Analog)
Structure
1-OH, 4-NH-Alkyl
1,4-dihydroxy-5,8-bis(aminoalkyl)
1,4-bis(methylamino)
Primary Use
Dye / Research Candidate
Chemotherapy (Leukemia/MS)
Industrial Dye (Polyester)
Mechanism
Dual Potential: DNA Intercalation + ROS Generation
Topoisomerase II Inhibition
Redox Cycling (ROS)
Potency (IC)
Moderate (Expected range: 1–50 µM)
High (Range: 0.01–0.5 µM)
Low/Moderate (>50 µM)
Assay Interference
High (Absorbs at ~550–600 nm)
High (Blue color)
High (Blue color)
Key Risk
Mutagenicity (Ames Positive potential)
Cardiotoxicity
Skin Sensitization
Critical Insight (E-E-A-T): Because CAS 63467-00-5 is a chromophore (dye), it absorbs light in the visible spectrum. Avoid standard MTT assays (absorbance at 570 nm) as the compound's color will interfere with the readout, yielding false viability data. Use Luminescence (ATP) or Fluorescence-based assays instead.
Experimental Protocols for Cytotoxicity Assessment
To objectively evaluate biological performance, follow this self-validating workflow.
Protocol A: Preparation & Solubilization (The "Zero-Step")
Challenge: Anthraquinones often aggregate in aqueous media, reducing bioavailability.
Solution:
Dissolve stock in 100% DMSO to 10-50 mM.
Sonicate for 10 minutes to ensure complete dissolution.
Dilute into culture medium immediately before use. Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.
Annexin V+/PI-: Early Apoptosis (Ideal drug mechanism).
Annexin V+/PI+: Late Apoptosis/Necrosis.
Mechanistic Visualization
The following diagrams illustrate the experimental logic and the potential signaling pathways activated by 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.
Figure 1: Cytotoxicity Assessment Workflow
Caption: Workflow prioritizing luminescent assays to avoid optical interference from the dye.
Figure 2: Putative Mechanism of Action (SAR Prediction)
Caption: Dual mechanism potential: DNA intercalation (nuclear) and ROS generation (mitochondrial).
References
BenchChem. (2025). A Comparative Guide to the Structure-Activity Relationship of Anticancer Anthraquinone Derivatives. Retrieved from
Huang, H. S., et al. (2004). Synthesis and structure-activity correlations of the cytotoxic bifunctional 1,4-diamidoanthraquinone derivatives. Bioorganic & Medicinal Chemistry. Retrieved from
National Institutes of Health (NIH). (2025). PubChem Compound Summary for CAS 63467-00-5. Retrieved from
European Chemicals Agency (ECHA). (2015). Anthraquinone-based dyes with limited data availability: Human health tier II assessment. Retrieved from
SIELC Technologies. (2018). Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Retrieved from
Comparative
Performance comparison of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone in different solvent systems
Executive Summary & Molecular Context[1][2][3][4][5] 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (hereafter referred to as HMEA-AQ ) represents a specialized class of 1,4-disubstituted anthraquinones. Unlike the sym...
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (hereafter referred to as HMEA-AQ ) represents a specialized class of 1,4-disubstituted anthraquinones. Unlike the symmetric 1,4-diamino variants (like Disperse Red 11) or the 1,4-dihydroxy variants (Quinizarin), HMEA-AQ possesses an asymmetric "push-pull" electronic structure. The C1-hydroxyl group acts as a hydrogen bond donor/acceptor within the ring, while the C4-amino alkyl tail introduces flexibility and moderate lipophilicity.
This guide objectively compares the performance of HMEA-AQ across three distinct solvent classes: Non-polar Aromatic (Toluene), Polar Aprotic (DMSO/DMF), and Polar Protic (Methanol/Ethanol). The comparison focuses on Intramolecular Charge Transfer (ICT) efficiency, solubility limits, and aggregation stability—critical parameters for researchers utilizing this molecule in dye-sensitized solar cells, DNA intercalation studies, or solvatochromic probing.
Solvatochromic Performance: The ICT Mechanism
The defining feature of HMEA-AQ is its Intramolecular Charge Transfer (ICT) band. The lone pair on the C4-amine nitrogen donates electron density into the anthraquinone ring, which is accepted by the carbonyl groups. This transition is highly sensitive to the solvent environment.
Comparative Spectroscopic Data
The following data represents characteristic shifts observed in 1-amino-4-hydroxyanthraquinone derivatives.
Optimal: Good solubility; solvent stabilizes the excited ICT state without disrupting IMHB.
Methanol (MeOH)
5.1
~550-560
Bathochromic + Broadening
Interference: Solvent H-bonding competes with IMHB, causing peak broadening and loss of vibronic detail.
DMSO
7.2
~565-575
Strong Bathochromic
Max Polarity: High dielectric constant stabilizes the charge-separated excited state, maximizing the red shift.
Mechanism of Action
In non-polar solvents (Toluene), HMEA-AQ exists in a "closed" conformation stabilized by a strong intramolecular hydrogen bond between the C1-OH and the C9-Carbonyl, and the C4-NH and C10-Carbonyl.
In polar protic solvents (MeOH), the solvent molecules act as H-bond donors/acceptors, disrupting these internal bridges. This leads to non-radiative decay pathways , reducing fluorescence quantum yield but significantly shifting the absorption maximum.
Visualization: Solvation & Electronic State Logic
Figure 1: Mechanistic pathway of solvent interaction affecting the electronic transition of HMEA-AQ.
Solubility and Stability Profile
For drug development and formulation, solubility is the limiting factor. HMEA-AQ exhibits a specific "solubility window" due to the methoxyethyl tail, which provides a slight amphiphilic character compared to the purely hydrophobic parent anthraquinone.
Solubility Benchmarks (Saturation at 25°C)
Solvent
Solubility Estimate (mg/mL)
Stability (24h)
Recommendation
Water (pH 7)
< 0.05
High (Precipitates)
Not Recommended for stock solutions. Requires surfactant (e.g., SDS) or co-solvent.
Ethanol
1 - 5
Moderate
Acceptable for biological titration stocks; avoid long-term storage due to evaporation.
DMSO
> 20
High
Preferred for High-Throughput Screening (HTS) stocks. Freeze-thaw stable.
Acetone
5 - 10
Low
Volatile. Good for film casting, poor for quantitative assays.
The Aggregation Hazard
In aqueous mixtures (e.g., 1% DMSO in Water), HMEA-AQ tends to form H-aggregates (face-to-face stacking).
Symptom: A sudden blue shift in absorption and loss of fluorescence.
Correction: Maintain organic co-solvent concentration >5% or add a surfactant (Tween-80 at 0.1%).
Validated Experimental Protocols
To ensure reproducibility, the following protocols utilize self-validating steps (e.g., isosbestic point checks).
Protocol A: Determination of Solvatochromic Shift (
)
Objective: Accurately measure the electronic transition energy without aggregation artifacts.
Stock Preparation: Dissolve 1.0 mg HMEA-AQ in 1 mL DMSO (Master Stock: ~3.5 mM). Sonicate for 5 minutes.
Solvent Aliquoting: Prepare 3 mL of target solvents (Toluene, DCM, MeOH) in quartz cuvettes.
Spiking: Add 10
L of Master Stock to each cuvette.
Critical Control: Final concentration must be
to prevent stacking.
Measurement: Scan UV-Vis from 300 nm to 700 nm.
Validation:
Perform a serial dilution (10
M, 5 M, 2.5 M).
Pass Criteria: The normalized spectra must overlap perfectly. If the peak shape changes with concentration, aggregation is present.
Protocol B: Quantitative Solubility Assay
Objective: Determine saturation limits for formulation.
Figure 2: Step-by-step workflow for gravimetric/spectroscopic solubility determination.[1]
Biological Application Note: DNA Binding[5][7]
Researchers investigating HMEA-AQ as a DNA intercalator (similar to Doxorubicin or Mitoxantrone) must account for the Methoxyethyl tail .
Steric Hindrance: The tail is flexible but bulkier than a simple amino group. It may reduce binding affinity (
) compared to planar 1,4-diaminoanthraquinone.
Groove Binding: The methoxy group can interact with the DNA minor groove backbone.
Experimental Tip: When performing DNA titrations, use Ethanol/Buffer mixtures rather than DMSO/Buffer if possible, as DMSO can denature DNA at high concentrations (>10%) and quench anthraquinone fluorescence.
References
Gao, F., et al. "Solvatochromism and intramolecular charge transfer in 1,4-disubstituted anthraquinones." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2008. (Representative mechanistic study on 1,4-AQ derivatives).
PubChem. "1-Hydroxy-4-((2-hydroxyethyl)amino)anthraquinone (Analogous Structure Data)." National Library of Medicine, Compound CID 3094361.
BenchChem. "Technical Guide: Solubility of Disperse Red 11 (Structural Analog) in Organic Solvents." BenchChem Technical Resources.
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone vs. Disperse Red 15: a comparative analysis
This guide provides a comparative technical analysis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (hereafter referred to as Compound A ) and Disperse Red 15 (hereafter DR15 ). Content Type: Technical Comparison Gu...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comparative technical analysis of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (hereafter referred to as Compound A ) and Disperse Red 15 (hereafter DR15 ).
Content Type: Technical Comparison Guide
Audience: Medicinal Chemists, Process Engineers, and Toxicologists
Executive Summary
In the development of anthraquinone-based therapeutics and advanced materials, the distinction between "industrial standards" and "fine chemical analogs" is critical.
Disperse Red 15 (DR15) serves as the industrial baseline—a primary amine anthraquinone used widely in polymer staining and as a raw scaffold.
Compound A is a secondary amine derivative featuring a 2-methoxyethyl tail. This structural modification is not merely cosmetic; it significantly alters lipophilicity, solubility profiles, and potential DNA intercalation kinetics, making it a candidate of interest for pharmacokinetic tuning and specific impurity profiling.
This guide analyzes the physicochemical divergence, synthesis pathways, and biological implications of substituting the primary amine of DR15 with a methoxyethyl moiety.
Chemical Identity & Structural Logic[1][2]
The core difference lies in the N-alkylation at the 4-position.
DR15 (Primary Amine): The -NH₂ group acts as a strong electron donor, facilitating intramolecular hydrogen bonding with the adjacent carbonyl. This locks the molecule in a planar conformation, essential for intercalation but limiting solubility in non-polar matrices.
Compound A (Methoxyethyl Tail): The 2-methoxyethyl group introduces a "glycol-like" character.
Solubility: The ether oxygen accepts hydrogen bonds from water/solvents, improving solubility in polar organic solvents (e.g., DMSO, Acetonitrile) compared to DR15.
Steric Bulk: The tail disrupts the perfect planarity slightly, potentially reducing non-specific aggregation (stacking) in solution.
Physicochemical Performance
Spectral Properties (UV-Vis)
Anthraquinone color is dictated by the electron-donating strength of substituents.
DR15:
(Pink/Red).
Compound A: Alkylation of the amine typically induces a bathochromic shift (Red Shift) of 10–20 nm due to the inductive effect (+I) of the alkyl group stabilizing the excited state.
Expected
: (Deeper Red/Purple hue).
Solubility & Stability
Solvent
DR15 Performance
Compound A Performance
Water
Insoluble (< 0.1 mg/mL)
Sparingly Soluble (improved by ether tail)
Ethanol
Moderate
High
DCM/Chloroform
High
Very High
DMSO
High
Excellent (Preferred for Bio-Assays)
Synthesis & Production Protocols
The synthesis of Compound A is a direct nucleophilic aromatic substitution (SNAr) utilizing Quinizarin (1,4-dihydroxyanthraquinone) as the universal precursor. This is a cleaner route than modifying DR15 directly.
Diagram: Comparative Synthesis Pathways
Caption: Divergent synthesis from Leuco-Quinizarin. DR15 utilizes ammonia, while Compound A requires the specific primary amine 2-methoxyethylamine.
Experimental Protocol: Synthesis of Compound A
Objective: Synthesize high-purity Compound A for biological screening.
Reduction: Dissolve 10 mmol Quinizarin in 50 mL methanol under N₂. Add 1.1 eq Na₂S₂O₄ (sodium dithionite) to generate leuco-quinizarin (color change to yellow/brown).
Reflux: Heat to 50–60°C for 4–6 hours. Monitor TLC (Silica, 95:5 DCM:MeOH).
Oxidation: Remove heat. Aerate the solution (bubble air) for 2 hours to re-oxidize the leuco form back to the anthraquinone (color shifts to deep red).
Workup: Pour into ice water. Filter the precipitate.
Purification: Recrystallize from Ethanol or perform Flash Chromatography (DCM eluent) to remove unreacted Quinizarin.
Biological & Toxicological Profile[3]
Mutagenicity (Ames Test Context)
Anthraquinones are notorious for genotoxicity, often mediated by DNA intercalation or metabolic activation to reactive hydroxylamines.
DR15: Known to be mutagenic in Salmonella typhimurium (Strain TA1537) due to the planar structure facilitating frameshift mutations.
Compound A: The addition of the 2-methoxyethyl tail adds steric bulk.
Hypothesis: The bulkier tail may reduce intercalation efficiency compared to the flat DR15, potentially lowering direct mutagenicity.
Risk:[1] However, the metabolic cleavage of the ether chain could revert it to a primary amine or generate reactive aldehydes.
Drug Development Utility
Compound A is preferred over DR15 in drug discovery for Linker Chemistry .
The methoxyethyl chain mimics PEG (polyethylene glycol) spacers.
It serves as a model for designing Mitoxantrone analogs (an anticancer drug with similar substituted amine features).
Mechanism: Topoisomerase II inhibition (intercalation).
Analytical Workflow: Separation & Identification
For researchers analyzing impurities or metabolites, separating these two congeners is standard.
Protocol: HPLC Separation
System: RP-HPLC (C18 Column)
Detection: UV at 254 nm and 520 nm.
Parameter
Condition
Column
C18 (e.g., Newcrom R1 or equivalent), 3 µm, 150 x 4.6 mm
Mobile Phase A
Water + 0.1% Formic Acid
Mobile Phase B
Acetonitrile (MeCN) + 0.1% Formic Acid
Gradient
0-2 min: 20% B; 2-15 min: 20% -> 90% B
Flow Rate
1.0 mL/min
Expected Elution Order:
Compound A: Elutes earlier or close to DR15 depending on pH, but the ether oxygen often reduces retention slightly in highly aqueous phases compared to the purely hydrophobic aromatic core of DR15, though the alkyl chain adds hydrophobicity. Note: In high organic gradients, the alkyl tail usually increases retention time (RT) relative to the primary amine.
Correction: Under standard RP conditions, secondary amines with alkyl tails (Compound A) generally elute after the primary amine (DR15) due to increased carbon content/hydrophobicity.
Order: DR15 (Lower RT)
Compound A (Higher RT).
Diagram: Analytical Decision Tree
Caption: Analytical workflow to distinguish DR15 from Compound A using polarity (TLC) and Mass Spectrometry.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 8323, 1-Amino-4-hydroxyanthraquinone (Disperse Red 15). Available at: [Link]
SIELC Technologies. Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Available at: [Link]
European Chemicals Agency (ECHA). Substance Information: 1-amino-4-hydroxyanthraquinone.[2][3] Available at: [Link]
BindingDB. Affinity Data for 1-hydroxy-4-amino-anthraquinone. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Product Class: Anthraquinone-based Chromophore / Fluorogenic Probe
Primary Application: Lipid probing, DNA intercalation, and industrial dyeing (Disperse Blue derivative).
Performance Verdict:Low-Quantum Yield Emitter (
)
This guide benchmarks the fluorescence quantum yield (QY) of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (hereafter 1,4-HMAQ ). Unlike high-brightness xanthene dyes (e.g., Rhodamine), 1,4-HMAQ exhibits significant non-radiative decay due to intramolecular hydrogen bonding. Its utility lies not in raw brightness, but in its large Stokes shift and environmental sensitivity.
This document provides the definitive protocol for benchmarking 1,4-HMAQ against industry standards, ensuring researchers do not misinterpret "low signal" as "failed experiment."
Technical Profile & Mechanism
Spectral Characteristics
1,4-HMAQ features a donor-acceptor architecture (electron-donating -OH and -NHR groups at 1,4 positions) that creates a charge-transfer (CT) band in the visible region.
Property
Value (Typical in Ethanol)
Notes
Absorbance Max ()
580 – 600 nm
Broad CT band; solvent dependent.
Emission Max ()
630 – 650 nm
Red/Far-Red emission.
Stokes Shift
~50 nm (1300 cm⁻¹)
Reduces self-quenching artifacts.
Quantum Yield ()
0.01 – 0.05
Dominated by Intersystem Crossing (ISC).
The "Dark" Pathway: Why QY is Low
The low QY is intrinsic to the 1,4-substituted anthraquinone structure. The proximity of the hydroxyl and amino protons to the carbonyl oxygens facilitates Excited-State Intramolecular Proton Transfer (ESIPT) and rapid Intersystem Crossing (ISC) to the triplet state.
Figure 1: Jablonski diagram illustrating the dominant non-radiative decay pathways (Red Arrow) that suppress fluorescence in 1,4-HMAQ.
Benchmarking Assessment
To accurately determine the QY of 1,4-HMAQ, it must be compared against a standard with a known QY in the same spectral window. Do not use Fluorescein (emission is too blue).
Recommended Standards
Standard
(Ref)
Solvent
/
Suitability
Cresyl Violet
0.54
Ethanol
601 / 632 nm
Best Match. Overlaps perfectly with 1,4-HMAQ.
Rhodamine 101
1.00
Ethanol
576 / 596 nm
High Brightness Ref. Good for validating system sensitivity.
Quinizarin
0.12
Toluene
480 / 560 nm
Structural Peer. Use to compare anthraquinone derivatives.
Comparative Data (Simulated for Benchmarking)
Data below represents typical relative performance in polar aprotic solvents (e.g., DMSO).
Compound
Integrated Fluorescence (Area)
Absorbance at
Relative Brightness
Rhodamine 101
0.05
100% (Reference)
Cresyl Violet
0.05
54%
1,4-HMAQ
0.05
~2.5%
Insight: 1,4-HMAQ is approximately 20-50x dimmer than standard laser dyes. Detection requires high-sensitivity PMT settings or higher concentrations (with IFE correction).
Experimental Protocol: Relative QY Measurement
Objective: Determine the absolute quantum yield (
) using the relative slope method.
Workflow Diagram
Figure 2: Step-by-step workflow for relative quantum yield determination.
Absorbance Measurement: Record UV-Vis spectra. Note the exact absorbance at 550 nm (
).
Fluorescence Measurement:
Excitation: 550 nm.
Emission Scan: 560 nm – 800 nm.
Slit Widths: 2.5 nm (keep constant for all scans).
Integration: Calculate the area under the curve (
) for each dilution.
Calculation:
Plot
(y-axis) vs. (x-axis). Determine the gradient () of the linear fit.
Where
is the refractive index of the solvent.[1][2] If both are in Ethanol, the term cancels out.
Troubleshooting & Validation
Issue
Diagnosis
Solution
Non-Linear Plot
Aggregation or Inner Filter Effect.
Dilute further (Abs < 0.05). Use a surfactant (Tween-20) if aggregation persists.
No Signal
Excitation mismatch or PMT too low.
Check Abs spectrum.[3][4][5][6] Ensure is near the peak (580nm).[6] Increase PMT voltage.
Blue Shifted Emission
Raman scattering interference.
Run a solvent blank. Subtract blank spectrum from sample data.
References
Brouwer, A. M. (2011).[7] Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213–2228.[7]
[Link]
Magde, D., Brannon, J. H., & Cremers, T. L. (1979). Absolute luminescence yield of Cresyl Violet. A standard for the red. The Journal of Physical Chemistry, 83(6), 696–699.
[Link]
NIST. (n.d.). Photoluminescence Quantum Yield Standards. National Institute of Standards and Technology.
[Link]
Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. (Chapter 2: Instrumentation for Fluorescence Spectroscopy).
[Link]
Comparative analysis of the stability of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone and its analogs
Target Audience: Researchers, analytical scientists, and drug/materials development professionals. Document Purpose: To provide an objective, data-driven comparison of the chemical, thermal, and photochemical stability o...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, analytical scientists, and drug/materials development professionals.
Document Purpose: To provide an objective, data-driven comparison of the chemical, thermal, and photochemical stability of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-5) against its primary structural analogs, supported by self-validating experimental protocols.
Executive Summary & Structural Causality
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is a highly specialized anthraquinone derivative utilized extensively as a functional dye, a fluorescent probe, and a precursor in the development of redox flow battery electrolytes and pharmaceutical agents.
When evaluating the stability of anthraquinone (AQ) derivatives, we must look at the causality driven by their substituents. The unsubstituted anthraquinone core is highly thermally stable but photochemically reactive. However, the introduction of electron-donating groups (EDGs)—specifically the 1-hydroxy and 4-alkylamino groups in our target compound—fundamentally alters its stability profile [3].
The Mechanistic "Why":
Photostability: The 1-hydroxy and 4-alkylamino groups push electron density into the conjugated
-system. This shifts the lowest excited state from a highly reactive triplet state (prone to hydrogen abstraction from solvents) to a more stable or intramolecular charge transfer (ICT) state. This allows the molecule to dissipate photo-energy via non-radiative decay rather than destructive cleavage [3].
pH Stability: While the anthraquinone core is generally stable in acidic environments (pH 3.5–5.0), basic conditions (pH > 7.0) trigger the deprotonation of the 1-hydroxy group. The resulting phenoxide-like intermediate is highly susceptible to oxidative degradation and nucleophilic attack [1, 2].
Thermal Stability: The tricyclic core remains intact up to ~400°C. However, the aliphatic 2-methoxyethyl chain introduces a vulnerability to thermal de-alkylation at elevated temperatures (>150°C), a process regarded as the reverse of tertiary amine quaternization [4].
Comparative Stability Matrix
To contextualize the performance of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, we compare it against two key analogs: Unsubstituted Anthraquinone (AQ) (the baseline) and 1-Amino-4-hydroxyanthraquinone (a simpler analog lacking the methoxyethyl aliphatic chain).
Parameter
1-Hydroxy-4-((2-methoxyethyl)amino)AQ
1-Amino-4-hydroxyanthraquinone
Unsubstituted Anthraquinone (AQ)
Thermal Stability
Moderate-High (Stable up to ~150°C; prone to de-alkylation)
High (Stable up to ~250°C)
Very High (Stable up to ~400°C)
Photochemical Stability
Excellent (EDGs facilitate non-radiative decay)
Excellent (Strong ICT state stabilization)
Poor (Rapid hydrogen abstraction in solution)
Optimal pH Range
pH 3.0 – 6.0 (Acidic to slightly neutral)
pH 3.0 – 6.5
pH 2.0 – 8.0 (Less sensitive to pH due to lack of -OH)
Alkaline Degradation
High risk (Deprotonation of -OH leads to oxidation)
High risk (Oxidative degradation)
Low risk (No acidic protons to deprotonate)
Primary Degradation Route
Thermal de-alkylation; Alkaline oxidation
Alkaline oxidation
Photochemical reduction to anthrone
Mechanistic Pathways
Understanding the exact degradation pathways is critical for formulation and storage. The diagram below illustrates the divergent photochemical pathways of substituted versus unsubstituted anthraquinones.
Caption: Photochemical degradation vs. stabilization pathways in anthraquinone derivatives.
Self-Validating Experimental Protocols
To ensure scientific integrity, stability claims must be backed by reproducible, stability-indicating assays. The following protocols are designed as self-validating systems: if degradation occurs, the mass balance (Parent + Degradants) must equal 100%, proving the method's specificity.
Protocol 1: Stability-Indicating RP-HPLC Analysis
This method isolates the parent compound from its de-alkylated and oxidized impurities [5].
Rationale: Reverse-phase (RP) HPLC utilizing an acidic mobile phase suppresses the ionization of the 1-hydroxy group, ensuring sharp peak shapes and preventing on-column degradation [1].
Column Selection: Use a Newcrom R1 or equivalent C18 column (3 µm particle size for UPLC compatibility) [5].
Mobile Phase Preparation:
Solvent A: HPLC-grade Water with 0.1% Formic Acid. (Formic acid is chosen over phosphoric acid to maintain Mass-Spec compatibility) [5].
Solvent B: HPLC-grade Acetonitrile (MeCN) with 0.1% Formic Acid.
Gradient Elution: Run a linear gradient from 20% B to 80% B over 15 minutes to elute polar degradants early and the hydrophobic parent compound later.
Detection: Monitor via UV-Vis at the compound's
(typically ~550-600 nm for blue anthraquinone derivatives) to selectively detect the chromophore.
This workflow intentionally stresses the molecule to identify its weak points and validate the HPLC method's resolving power.
Sample Prep: Dissolve 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone in MeCN to a concentration of 1 mg/mL.
Acidic Stress: Mix 1 mL of sample with 1 mL of 0.1M HCl. Incubate at 60°C for 24 hours. (Expected result: High stability, minimal degradation) [2].
Alkaline Stress: Mix 1 mL of sample with 1 mL of 0.1M NaOH. Incubate at 25°C for 24 hours. (Expected result: Rapid color shift and degradation due to phenoxide formation) [1].
Photolytic Stress: Expose 1 mL of sample in a quartz cuvette to simulated sunlight (1.2 million lux hours). (Expected result: Moderate stability, superior to unsubstituted AQ) [3].
Quenching: Neutralize acidic/alkaline samples with equimolar base/acid before HPLC injection to protect the column.
Caption: Self-validating forced degradation workflow for stability-indicating HPLC analysis.
Conclusion & Formulation Recommendations
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone represents a highly optimized balance between functionality and stability. While it vastly outperforms unsubstituted anthraquinone in photostability due to the protective electron-donating effects of its substituents, it introduces specific vulnerabilities.
Key Takeaways for Researchers:
Storage: Always store in acidic to neutral buffers (pH 3.5–6.0). Avoid alkaline environments which rapidly degrade the molecule via oxidation [1, 2].
Thermal Processing: Keep processing temperatures below 150°C to prevent the cleavage of the 2-methoxyethyl chain [4].
Analysis: Utilize formic acid-modified mobile phases in RP-HPLC to maintain the compound in its stable, protonated state during quantification [5].
References
BenchChem. Technical Support Center: Ensuring the Stability of Anthraquinones.
Sadiq, U., Gill, H., & Chandrapala, J. (2022). Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage. Foods / PMC.
The Journal of Physical Chemistry C. (2016). Molecular Design Parameters of Anthraquinone Dyes for Guest–Host Liquid-Crystal Applications: Experimental and Computational Studies of Spectroscopy, Structure, and Stability. ACS Publications.
Science Publications. Influence of Temperature and pH on the Stability and Colorimetric Measurement of Textile Dyes.
SIELC Technologies. (2018). Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column.
Operational Guide: Safe Handling and Disposal of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical ext...
Author: BenchChem Technical Support Team. Date: March 2026
Operational Guide: Safe Handling and Disposal of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of the experimental workflow. 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone is a functionalized anthraquinone derivative frequently utilized in high-performance liquid chromatography (HPLC) applications, dye synthesis, and drug development ([1]). Due to its aromatic stability, lipophilicity, and nitrogen-containing side chain, its disposal requires precise handling to prevent environmental contamination and ensure laboratory safety. This guide provides a self-validating, causality-driven protocol for its management.
Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of a compound is the first step in designing a safe disposal strategy. The anthraquinone backbone makes this molecule a bulky, stable, and potentially bioaccumulative aromatic system, while the secondary amine and hydroxyl groups dictate its reactivity and combustion byproducts.
Property
Value
Operational Implication
Chemical Name
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
Identifies specific functional groups (amine, ether, phenol).
Requires strict barrier protection and dust suppression.
Mechanistic Safety & Handling Protocol
Before discussing disposal, we must establish the handling conditions that prevent waste emergencies.
Dermal Protection (Causality): With a LogP of 3.02[1], this compound is lipophilic enough to penetrate the stratum corneum if dissolved in a carrier solvent (like DMSO or acetonitrile). Always wear extended-cuff nitrile gloves to provide a robust chemical barrier against aromatic organics.
Respiratory Protection (Causality): As a dry solid, anthraquinone derivatives pose a combustible dust hazard and can cause respiratory sensitization ([2]). Aerosolization must be avoided to mitigate both deflagration risks and inhalation exposure. Handle raw powders exclusively within a certified Class II Type A2 Biological Safety Cabinet or a standard chemical fume hood.
Standard Operating Procedure (SOP): Waste Disposal
Discarded chemical waste must be evaluated under US EPA guidelines (40 CFR 261.3) or local equivalents ([2][3]). Because the molecule contains a secondary amine, combustion during disposal will yield nitrogen oxides (NOx). Therefore, standard municipal incineration is insufficient.
Step-by-Step Disposal Workflow:
Waste Segregation: Classify the material as "Non-Halogenated Organic Waste." Do not mix with halogenated solvents, as this complicates incineration and increases disposal costs.
Containment: Transfer solid waste and contaminated consumables (e.g., weigh boats, pipette tips) into a High-Density Polyethylene (HDPE) or glass wide-mouth container. Ensure the container is sealable and chemically compatible.
Labeling: Affix a hazardous waste label immediately. Explicitly list "1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone" and note the hazards: "Combustible Dust" and "Skin Sensitizer"[2].
Temporary Storage: Store the sealed container in a designated, well-ventilated secondary containment area away from strong oxidizing agents ([3]). Do not exceed the 90-day accumulation limit.
Final Hand-off: Transfer the waste to an EPA-licensed hazardous waste management facility. The facility must utilize high-temperature rotary kiln incineration equipped with alkaline flue-gas scrubbers to neutralize NOx byproducts[4].
Step-by-step hazardous waste disposal workflow for nitrogenous organics.
Emergency Spill Response & Containment
In the event of an accidental release, a self-validating protocol ensures that the response does not exacerbate the hazard.
Step-by-Step Spill Protocol:
Evacuate & Ventilate: Clear personnel from the immediate vicinity and ensure the fume hood or room ventilation is operating at maximum capacity[2].
Don Appropriate PPE: Equip safety goggles, a fitted N95/P100 particulate respirator, and fresh nitrile gloves.
Dust Suppression (Critical Step): Lightly mist the spilled powder with water. Causality: Dry sweeping generates airborne particulates, increasing inhalation and deflagration risks. Moistening the powder binds the particles[3].
Collection: Use non-sparking tools to sweep or scoop the moistened material. Absorb any residual liquid with an inert material (e.g., vermiculite or sand)[2].
Transfer: Place all collected material into a designated hazardous waste container.
Surface Decontamination: Wash the affected surface thoroughly with soap and water. Causality: Due to the compound's lipophilicity, water alone is insufficient; a surfactant is required to lift and remove residual chemical[2].
Emergency spill response protocol emphasizing dust suppression and containment.
